Fenoxaprop, (-)-

• CAS: 113776-21-9

Core Science & Biosynthesis

Chemical structure and properties of Fenoxaprop S-enantiomer

An In-Depth Technical Guide to the S-Enantiomer of Fenoxaprop (B166891)

This technical guide provides a comprehensive overview of the chemical structure, properties, and biological interactions of the S-enantiomer of fenoxaprop. Fenoxaprop is a chiral herbicide belonging to the aryloxyphenoxypropionate ("fop") class, which is widely used for the post-emergence control of grass weeds. While the herbicidal activity is primarily associated with the R-enantiomer (fenoxaprop-P), understanding the properties and behavior of the S-enantiomer is crucial for comprehensive toxicological assessment, environmental fate analysis, and regulatory evaluation.

This document is intended for researchers, scientists, and professionals in drug development and agrochemical science, providing detailed data, experimental protocols, and mechanistic diagrams.

Chemical Structure and Physicochemical Properties

Fenoxaprop-ethyl (B166152) exists as a racemic mixture of its (R)- and (S)-enantiomers. The S-enantiomer is scientifically referred to as Ethyl (S)-2-(4-((6-chlorobenzo[d]oxazol-2-yl)oxy)phenoxy)propanoate. Upon entering a biological system or the environment, the ethyl ester is rapidly hydrolyzed to its corresponding carboxylic acid, fenoxaprop, which is the biologically active form that inhibits the target enzyme.

Table 1: Physicochemical Properties of Fenoxaprop-ethyl (Racemic Mixture)

Property	Value	Reference
Chemical Name	Ethyl (S)-2-(4-((6-chlorobenzo[d]oxazol-2-yl)oxy)phenoxy)propanoate	N/A
CAS Number	113776-20-8 (for S-enantiomer ester)	N/A
Molecular Formula	C₁₈H₁₆ClNO₅	[1]
Molecular Weight	361.8 g/mol	[1]
Physical State	Brown crystalline solid	[1]
Melting Point	84–85 °C	[2][3]
Boiling Point	200 °C at 100 Pa	[2][3]
Vapor Pressure	0.187 x 10⁻⁷ mbar at 20 °C	[1]
Water Solubility	0.9 mg/L at 25 °C (pH 7)	[1][2]
Solubility in Organic Solvents (at 20°C)	Acetone: >500 g/L; Toluene: >300 g/L; Ethyl Acetate: >200 g/L; Ethanol (B145695): >10 g/L	[2]

Note: The physical properties of individual enantiomers are identical to the racemate, with the exception of optical rotation.

Mechanism of Action: Acetyl-CoA Carboxylase (ACCase) Inhibition

The primary mode of action for fenoxaprop is the inhibition of acetyl-CoA carboxylase (ACCase), a critical enzyme in the biosynthesis of fatty acids.[4][5] This enzyme catalyzes the first committed step in the formation of malonyl-CoA from acetyl-CoA.[6] By inhibiting ACCase, fenoxaprop disrupts the production of lipids, which are essential for cell membrane integrity and plant growth, ultimately leading to the death of susceptible grass species.

The inhibition is stereoselective, with the R-enantiomer being the potent herbicidal agent.[7][8] The S-enantiomer is significantly less effective.[8] Molecular modeling studies suggest that the different spatial orientations of the propionate (B1217596) group in the two enantiomers lead to differential binding affinity within the carboxyl-transferase (CT) domain of the ACCase enzyme.[9][10]

Fig. 1: Mechanism of stereoselective inhibition of ACCase by Fenoxaprop enantiomers.

Experimental Protocols

Synthesis of Fenoxaprop S-Enantiomer

The synthesis of the S-enantiomer of fenoxaprop-ethyl is analogous to the patented methods for the R-enantiomer, requiring the use of the corresponding S-chiral starting material.[11][12] The key step is a nucleophilic aromatic substitution reaction.

Protocol: Synthesis of Ethyl (S)-2-(4-((6-chlorobenzo[d]oxazol-2-yl)oxy)phenoxy)propanoate

• Reactant Preparation : In a multi-neck flask equipped with a stirrer, condenser, and nitrogen inlet, dissolve S-(−)-2-(4-hydroxyphenoxy)propionic acid ethyl ester and 2,6-dichlorobenzoxazole (B51379) in a suitable hydrophilic organic solvent (e.g., acetonitrile (B52724) or ethyl acetate).

• Phase Transfer (Optional but Recommended) : Add an aqueous salt solution (e.g., 25% NaCl) to the mixture to create a biphasic system, which can improve reaction control.[11]

• Base Addition : Add a deacidifying agent, such as anhydrous potassium carbonate (K₂CO₃), to the stirred mixture.

• Reaction : Heat the mixture under reflux (e.g., 50-80 °C) with vigorous stirring. Monitor the reaction progress using thin-layer chromatography (TLC) or HPLC until the starting materials are consumed (typically 6-24 hours).

• Work-up : After cooling, separate the organic and aqueous layers. Wash the organic layer with water until neutral.

• Isolation : Remove the organic solvent from the organic layer under reduced pressure to yield the crude product.

• Purification : Recrystallize the crude solid from a suitable solvent, such as ethanol, to obtain the purified S-fenoxaprop-ethyl as a white crystalline solid.

• Characterization : Confirm the product's identity, purity, and enantiomeric excess using techniques like NMR, mass spectrometry, and chiral HPLC.

Fig. 2: General workflow for the laboratory synthesis of S-Fenoxaprop-ethyl.

Enantiomeric Separation by Chiral HPLC

High-Performance Liquid Chromatography (HPLC) using a Chiral Stationary Phase (CSP) is the standard method for separating and quantifying the enantiomers of fenoxaprop-ethyl and its acid metabolite.[13][14] Polysaccharide-based columns are commonly employed for this purpose.

Protocol: Chiral HPLC Separation

• System Preparation : Use an HPLC system equipped with a UV detector.

• Column Selection : Install a suitable chiral column, such as a Chiralpak® AD (amylose-based) or Chiralcel® OD (cellulose-based) column.

• Mobile Phase Preparation : Prepare a mobile phase typically consisting of a mixture of n-hexane or isooctane, an alcohol modifier like ethanol or isopropanol, and a small percentage of an acidic modifier such as trifluoroacetic acid (TFA). A common composition is Hexane:Ethanol:TFA (92.5:7.5:0.1 v/v/v).[15]

• Equilibration : Equilibrate the column with the mobile phase at a constant flow rate (e.g., 1.0 mL/min) until a stable baseline is achieved.

• Sample Preparation : Dissolve a precisely weighed sample of racemic fenoxaprop-ethyl or fenoxaprop acid in the mobile phase to a known concentration (e.g., 1 mg/mL).

• Injection : Inject a small volume (e.g., 10-20 µL) of the sample onto the column.

• Detection : Monitor the elution profile at a suitable wavelength (e.g., 215 nm or 254 nm).

• Analysis : Identify the peaks corresponding to the S- and R-enantiomers based on their retention times (determined by injecting enantiomerically pure standards, if available). Calculate the enantiomeric ratio and enantiomeric excess (% ee).

Fig. 3: Workflow for the enantioselective separation of Fenoxaprop by Chiral HPLC.

In Vitro Metabolic Stability Assay

In vitro metabolism studies are essential to determine the rate at which a compound is cleared by metabolic enzymes, primarily in the liver. These assays typically use liver microsomes or hepatocytes.[16]

Protocol: Metabolic Stability in Human Liver Microsomes (HLM)

• Reagent Preparation :

  • Prepare a stock solution of S-fenoxaprop-ethyl (e.g., 1 mM) in a suitable organic solvent (e.g., DMSO).

  • Thaw human liver microsomes (HLM) on ice. Dilute with phosphate (B84403) buffer (pH 7.4) to a working concentration (e.g., 0.5 mg/mL protein).[17]

  • Prepare a cofactor solution of NADPH (e.g., 10 mM) in phosphate buffer.

• Incubation Setup :

  • In microcentrifuge tubes, pre-warm the HLM suspension to 37 °C for 5 minutes.

  • Add the S-fenoxaprop-ethyl stock solution to the HLM suspension to achieve a final substrate concentration (e.g., 1 µM). The final DMSO concentration should be ≤ 0.1%.

• Reaction Initiation : Start the metabolic reaction by adding the pre-warmed NADPH solution.

• Time-Point Sampling : At designated time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the incubation mixture and transfer it into a separate tube containing an ice-cold stop solution (e.g., acetonitrile with an internal standard) to quench the reaction.

• Sample Processing : Vortex the quenched samples and centrifuge to pellet the precipitated proteins.

• Analysis : Transfer the supernatant to an HPLC vial and analyze the concentration of the remaining parent compound (S-fenoxaprop-ethyl) using a validated LC-MS/MS method.

• Data Calculation : Plot the natural logarithm of the percentage of parent compound remaining versus time. Determine the half-life (t₁/₂) from the slope of the linear regression. Calculate the in vitro intrinsic clearance (Cl_int).

Fig. 4: Workflow for an in vitro metabolic stability study of S-Fenoxaprop-ethyl.

References

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. Fenoxaprop-ethyl [drugfuture.com]
• 3. Fenoxaprop-ethyl | C18H16ClNO5 | CID 47938 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Fenoxaprop-ethyl [sitem.herts.ac.uk]
• 6. Acetyl-coenzyme A carboxylases: versatile targets for drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Coenzyme A esters of 2-aryloxyphenoxypropionate herbicides and 2-arylpropionate antiinflammatory drugs are potent and stereoselective inhibitors of rat liver acetyl-CoA carboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Fenoxaprop-P-ethyl (Ref: AE F046360) [sitem.herts.ac.uk]
• 9. Interactions of aryloxyphenoxypropionic acids with sensitive and resistant acetyl-coenzyme a carboxylase by homology modeling and molecular dynamic simulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Interactions of Aryloxyphenoxypropionic Acids with Sensitive and Resistant Acetyl-Coenzyme A Carboxylase by Homology Modeling and Molecular Dynamic Simulations | Semantic Scholar [semanticscholar.org]
• 11. CN102070550B - Method for synthesizing fenoxaprop-p-ethyl - Google Patents [patents.google.com]
• 12. CN100546984C - Preparation method of herbicide fenoxaprop-ethyl - Google Patents [patents.google.com]
• 13. csfarmacie.cz [csfarmacie.cz]
• 14. phx.phenomenex.com [phx.phenomenex.com]
• 15. 2024.sci-hub.se [2024.sci-hub.se]
• 16. How to Conduct an In Vitro Metabolic Stability Study [synapse.patsnap.com]
• 17. The Conduct of Drug Metabolism Studies Considered Good Practice (II): In Vitro Experiments - PMC [pmc.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Synthesis and Purification of (-)-Fenoxaprop Isomer

Introduction

Fenoxaprop-P-ethyl (B1329639), the R-(-)-enantiomer of fenoxaprop-ethyl (B166152), is a potent and selective herbicide widely used for the post-emergence control of annual and perennial grass weeds in various broadleaf crops.[1][2][3] As a member of the aryloxyphenoxypropionate (AOPP) class of herbicides, its biological activity is highly stereospecific. The herbicidal efficacy resides almost exclusively in the R-(-)-isomer, also known as (-)-fenoxaprop, while the S-(+)-isomer is significantly less active.[1][4][5]

The mode of action involves the inhibition of the enzyme acetyl-coenzyme A carboxylase (ACCase) within the plant's chloroplasts.[4][6] This enzyme is critical for the biosynthesis of fatty acids, essential components of cell membranes and lipid reserves. By blocking ACCase, fenoxaprop-P-ethyl disrupts lipid synthesis, leading to the cessation of growth and eventual death of the target grass weeds.[1][7] Given the enantioselective nature of its activity, the efficient synthesis and purification of the pure R-(-)-isomer are of paramount importance for producing an effective and environmentally conscious herbicide. This guide provides a detailed overview of the core methodologies for its chemical synthesis and subsequent purification.

Synthesis of (-)-Fenoxaprop (Fenoxaprop-P-ethyl)

The synthesis of Fenoxaprop-P-ethyl is typically achieved through the condensation of two key intermediates. The most direct and efficient methods involve a one-step reaction that establishes the ether linkage while preserving the desired stereochemistry. A prevalent method utilizes a chiral starting material, R-(+)-2-(4-hydroxyphenoxy) propionic ester, which is reacted with 2,6-dichlorobenzoxazole (B51379).[8]

Logical Workflow for Synthesis

Caption: General workflow for the one-step synthesis of crude (-)-Fenoxaprop.

Experimental Protocol: One-Step Synthesis in a Biphasic System

This protocol is adapted from methodologies described in patent literature, which detail a high-yield synthesis in a hydrophilic organic phase/salt-containing aqueous system.[8] This system enhances the reaction rate by improving contact between reactants while preventing the decomposition of starting materials that can occur in a single aqueous phase.[8]

Materials:

• 2,6-Dichlorobenzoxazole

• R-(+)-2-(4-hydroxyphenoxy) ethyl propionate

• Acetonitrile (or Ethyl Acetate)

• Anhydrous Potassium Carbonate (K₂CO₃)

• Sodium Chloride (NaCl) solution (5-25%)

• Four-hole reaction flask equipped with a mechanical stirrer, condenser, and thermometer

Procedure:

• In a 2000 mL four-hole flask, add 400 mL of acetonitrile. To this, add 37.6 g (0.2 mol) of 2,6-dichlorobenzoxazole and 42 g (0.2 mol) of R-(+)-2-(4-hydroxyphenoxy) ethyl propionate. Stir the mixture until all solids are fully dissolved.

• To the resulting organic solution, add 800 mL of a 5% sodium chloride aqueous solution.

• Add 41.4 g (0.3 mol) of anhydrous potassium carbonate to the biphasic mixture.

• Begin vigorous stirring at approximately 150 rpm and heat the mixture to 65°C.

• Maintain the reaction at this temperature under continuous stirring for 12 hours.

• After the reaction period, cease heating and stirring and allow the two phases to separate in a separatory funnel.

• Remove and discard the lower aqueous layer.

• The organic layer is then subjected to distillation under reduced pressure to remove the acetonitrile.

• The remaining residue is the crude Fenoxaprop-P-ethyl, which will appear as a solid or viscous oil upon cooling.

Purification of (-)-Fenoxaprop Isomer

The primary method for purifying the crude (-)-Fenoxaprop isomer obtained from synthesis is recrystallization. This technique effectively removes unreacted starting materials, by-products, and any S-(+)-isomer that may have formed due to racemization, resulting in a product with high chemical and enantiomeric purity.

Logical Workflow for Purification

Caption: Workflow for the purification of (-)-Fenoxaprop via recrystallization.

Experimental Protocol: Purification by Recrystallization

This protocol is based on the final purification steps outlined in various synthesis patents.[8][9]

Materials:

• Crude Fenoxaprop-P-ethyl

• Ethanol

• Crystallization vessel with cooling capabilities

• Centrifuge or vacuum filtration apparatus

Procedure:

• Transfer the crude product obtained from the synthesis workup into a suitable vessel.

• Add a minimal amount of hot ethanol (e.g., 80 mL per ~30 g of crude product) and heat the mixture to 70-90°C until the crude material is completely dissolved.[9]

• Slowly cool the solution to initiate crystallization. For optimal crystal formation and purity, the solution should be cooled gradually to between -2°C and 2°C.[9]

• Maintain the mixture at this low temperature to allow for complete precipitation of the product.

• Separate the resulting white, needle-like crystals from the mother liquor using a centrifuge or by vacuum filtration.

• (Optional) Wash the collected crystals with a small amount of ice-cold ethanol to remove any remaining soluble impurities.

• Dry the final product under vacuum to remove residual solvent. The purified product should have a melting point in the range of 80-84°C.[8]

Quantitative Data Summary

The following tables summarize the quantitative outcomes from different synthesis examples found in the literature.

Table 1: Synthesis Reaction Outcomes

Parameter	Example 1[8]	Example 2[8]	Example 3[8]
Starting Materials	2,6-dichlorobenzoxazole, R-(+)-2-(4-hydroxyphenoxy) ethyl propionate	2,6-dichlorobenzoxazole, R-(+)-2-(4-hydroxyphenoxy) ethyl propionate	2,6-dichlorobenzoxazole, R-(+)-2-(4-hydroxyphenoxy) ethyl propionate
Solvent System	Acetonitrile / 5% NaCl	Ethyl Acetate / 25% NaCl	Acetonitrile (Anhydrous)
Molar Product Yield	93.5%	94%	85%
Product Purity	98%	98%	94%
Optical Purity	98%	98%	94%
Melting Point	80-84 °C	80-84 °C	80-84 °C

Mechanism of Action: ACCase Inhibition

Fenoxaprop-P-ethyl functions by inhibiting the Acetyl-CoA Carboxylase (ACCase) enzyme, a critical step in fatty acid biosynthesis. This pathway is essential for plant survival.

Signaling Pathway Diagram

Caption: Inhibition of ACCase by (-)-Fenoxaprop disrupts fatty acid synthesis.

Analytical Purity Assessment

To ensure the quality of the final product, both chemical and enantiomeric purity must be rigorously assessed.

• Chemical Purity: The overall purity of Fenoxaprop-P-ethyl, including the sum of both enantiomers, is determined using normal phase High-Performance Liquid Chromatography (HPLC) with a silica (B1680970) stationary phase and UV detection.[10]

• Enantiomeric Purity: The enantiomeric ratio (R- vs. S-isomer) is determined by chiral phase HPLC. This method separates the two enantiomers, allowing for precise quantification of the desired (-)-Fenoxaprop isomer.[10] A common mobile phase for this separation is a mixture of isooctane (B107328) and 2-propanol with trifluoroacetic acid.[10]

References

• 1. Fenoxaprop-P-ethyl (Ref: AE F046360) [sitem.herts.ac.uk]
• 2. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. Fenoxaprop-ethyl [sitem.herts.ac.uk]
• 5. The enantioselective enrichment, metabolism, and toxicity of fenoxaprop-ethyl and its metabolites in zebrafish - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Page loading... [guidechem.com]
• 7. researchgate.net [researchgate.net]
• 8. CN102070550B - Method for synthesizing fenoxaprop-p-ethyl - Google Patents [patents.google.com]
• 9. Fenoxaprop-p-ethyl and preparation method thereof - Eureka | Patsnap [eureka.patsnap.com]
• 10. Fenoxaprop-P-ethyl [cipac.org]

The Unseen Player: A Technical Guide to the Biological Activity of the Herbicidally Inactive S-(-)-Enantiomer of Fenoxaprop

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fenoxaprop-P-ethyl (B1329639), the R-(+)-enantiomer of fenoxaprop-ethyl (B166152), is a widely utilized post-emergence herbicide valued for its selective control of grass weeds. Its herbicidal activity stems from the inhibition of the acetyl-CoA carboxylase (ACCase) enzyme, a critical component in fatty acid biosynthesis. Conversely, the S-(-)-enantiomer is broadly categorized as herbicidally inactive. This technical guide delves into the often-overlooked biological activities of this "inactive" S-(-)-enantiomer, revealing a nuanced profile of environmental fate and non-target organism toxicity. This document provides a comprehensive overview of its known biological interactions, supported by quantitative data, detailed experimental protocols, and visual representations of relevant pathways and workflows.

Introduction

Chiral pesticides often exhibit enantioselectivity in their biological activity, with one enantiomer typically being responsible for the desired pesticidal effect while the other may be less active or inactive. Fenoxaprop (B166891) exists as a pair of enantiomers, with the R-(+)-form (fenoxaprop-P) being the active herbicide. While the S-(-)-enantiomer of fenoxaprop does not contribute to the herbicidal efficacy, it is an integral component of the racemic mixture and is released into the environment. Emerging research indicates that this "inactive" isomer is not biologically inert and demonstrates distinct interactions with soil microorganisms and non-target aquatic organisms. Understanding these activities is crucial for a comprehensive environmental risk assessment and for exploring potential alternative biological effects.

Interaction with Acetyl-CoA Carboxylase (ACCase)

The primary target of fenoxaprop-P-ethyl is the ACCase enzyme. While the S-(-)-enantiomer is considered herbicidally inactive, a precise quantitative measure of its inhibitory effect on ACCase is not extensively documented in publicly available literature. It is widely accepted that the S-(-)-isomer is significantly less effective as a herbicide because it does not bind effectively to the target site on the ACCase enzyme.[1]

Environmental Fate: Enantioselective Degradation in Soil

A significant aspect of the S-(-)-fenoxaprop's biological activity is its enantioselective degradation in the soil environment. Studies have consistently shown that the S-(-)-enantiomer degrades at a faster rate than the herbicidally active R-(+)-enantiomer. This preferential degradation is attributed to microbial activity.

Quantitative Data: Enantioselective Degradation of Fenoxaprop in Soil

Soil Type	Enantiomer	Half-life (t½) in days	Reference
Silt Loam	S-(-)-fenoxaprop	2.03 - 5.17	[2]
R-(+)-fenoxaprop	2.42 - 20.39	[2]
Sandy Loam	S-(-)-fenoxaprop	Faster than R-(+)	[2]
Clay Loam	S-(-)-fenoxaprop	Faster than R-(+)	[2]

Experimental Protocol: Soil Degradation Study

Objective: To determine the degradation rate and enantioselectivity of fenoxaprop enantiomers in soil.

Materials:

• Test soils (e.g., silt loam, sandy loam, clay loam)

• Racemic fenoxaprop-ethyl and enantiomerically pure S-(-)- and R-(+)-fenoxaprop

• Incubation chambers with controlled temperature and moisture

• Acetonitrile (HPLC grade)

• Water (deionized)

• Sodium chloride

• Analytical balance, centrifuge, shaker

• High-Performance Liquid Chromatography (HPLC) system with a chiral column (e.g., amylose (B160209) tri-(3,5-dimethylphenylcarbamate)) and a UV or mass spectrometer detector.

Procedure:

• Soil Preparation: Fresh soil samples are passed through a 2-mm sieve. The moisture content is adjusted to a specific level (e.g., 60% of maximum water holding capacity).

• Fortification: A known concentration of racemic fenoxaprop-ethyl or individual enantiomers is applied to the soil samples.

• Incubation: The treated soil samples are incubated in the dark at a constant temperature (e.g., 25°C).

• Sampling: Sub-samples of soil are collected at predetermined time intervals (e.g., 0, 1, 3, 7, 14, 21, and 28 days).

• Extraction: The fenoxaprop residues are extracted from the soil samples using an appropriate solvent system (e.g., acetonitrile/water mixture). The extraction is typically performed by shaking followed by centrifugation.

• Analysis: The concentrations of the S-(-)- and R-(+)-enantiomers of fenoxaprop in the extracts are determined using a chiral HPLC method.

• Data Analysis: The degradation kinetics are determined by plotting the concentration of each enantiomer against time. The half-life (t½) for each enantiomer is calculated from the first-order degradation rate constant.

Logical Workflow for Soil Degradation Analysis

Caption: Workflow for analyzing the enantioselective degradation of fenoxaprop in soil.

Ecotoxicology: Effects on Non-Target Aquatic Organisms

Contrary to its herbicidal inactivity, the S-(-)-enantiomer of fenoxaprop and its metabolites exhibit significant toxicity to non-target aquatic organisms, in some cases greater than the R-(+)-enantiomer.

Quantitative Data: Acute Toxicity of Fenoxaprop Enantiomers and Metabolites to Zebrafish (Danio rerio)

Compound	Enantiomer	96-hour LC50 (mg/L)	Reference
Fenoxaprop-ethyl (FE)	S-(-)	More toxic than R-(+)	[3]
Fenoxaprop (FA)	S-(-)	More toxic than R-(+)	[3]
6-chloro-2,3-dihydrobenzoxazol-2-one (CDHB)	S-(-)	More toxic than R-(+)	[3]
ethyl-2-(4-hydroxyphenoxy)propanoate (EHPP)	S-(-)	More toxic than R-(+)	[3]

Note: The referenced study indicates that the S-enantiomers were more toxic but does not provide specific LC50 values for each enantiomer, rather a comparative toxicity.

Experimental Protocol: Zebrafish Acute Toxicity Test (Adapted from OECD Guideline 203)

Objective: To determine the 96-hour median lethal concentration (LC50) of fenoxaprop enantiomers in zebrafish.

Materials:

• Zebrafish (Danio rerio), healthy and acclimated

• Test solutions of S-(-)- and R-(+)-fenoxaprop in appropriate concentrations

• Control water (dechlorinated tap water or reconstituted water)

• Glass test tanks

• Aeration system

• Water quality monitoring equipment (pH meter, dissolved oxygen meter, thermometer)

Procedure:

• Acclimation: Zebrafish are acclimated to laboratory conditions for at least 7 days.

• Test Solutions: A series of test concentrations for each enantiomer are prepared. A solvent control is included if a carrier solvent is used.

• Exposure: A specified number of fish (e.g., 10) are randomly assigned to each test tank containing the respective test solution or control water.

• Test Conditions: The test is conducted under static or semi-static conditions for 96 hours. Water quality parameters (temperature, pH, dissolved oxygen) are maintained within acceptable limits.

• Observations: Mortalities are recorded at 24, 48, 72, and 96 hours. Any abnormal behavioral or physiological responses are also noted.

• Data Analysis: The LC50 values and their 95% confidence intervals are calculated using appropriate statistical methods (e.g., probit analysis).

Signaling Pathway: Oxidative Stress in Aquatic Organisms

Exposure to fenoxaprop enantiomers has been shown to induce oxidative stress in the gill and liver tissues of fish.[3] This is a common mechanism of toxicity for many xenobiotics. The generation of reactive oxygen species (ROS) can overwhelm the antioxidant defense system, leading to cellular damage.

Caption: Simplified pathway of oxidative stress induced by S-(-)-fenoxaprop in aquatic organisms.

Conclusion

The herbicidally inactive S-(-)-enantiomer of fenoxaprop, while benign to target weed species, exhibits a distinct and significant biological activity profile in the wider environment. Its rapid and enantioselective degradation by soil microbes highlights the importance of stereochemistry in environmental fate assessments. Furthermore, the observed toxicity of the S-(-)-enantiomer to non-target aquatic organisms, which can exceed that of the active R-(+)-enantiomer, underscores the necessity of evaluating the biological effects of individual enantiomers of chiral pesticides. This technical guide provides a foundational understanding for researchers, scientists, and drug development professionals to consider the complete toxicological and environmental impact of chiral compounds, moving beyond the simplistic "active" versus "inactive" paradigm. Further research is warranted to elucidate the specific molecular mechanisms underlying the toxicity of the S-(-)-enantiomer and to obtain more precise quantitative data on its interaction with non-target enzymes and signaling pathways.

References

• 1. Home Page / Herbicide Symptoms Tool [herbicide-symptoms.ipm.ucanr.edu]
• 2. Changes in physiology, antioxidant system, and gene expression in Microcystis aeruginosa under fenoxaprop-p-ethyl stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The enantioselective enrichment, metabolism, and toxicity of fenoxaprop-ethyl and its metabolites in zebrafish - PubMed [pubmed.ncbi.nlm.nih.gov]

The Transformation of (-)-Fenoxaprop: A Technical Guide to its Primary Metabolites in Soil and Flora

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-Fenoxaprop-p-ethyl, the active R-enantiomer of fenoxaprop-ethyl, is a post-emergence herbicide widely used for the control of annual and perennial grass weeds in various broadleaf crops. Its efficacy and environmental fate are intrinsically linked to its transformation into various metabolites within soil and plant systems. This technical guide provides an in-depth overview of the primary metabolites of (-)-Fenoxaprop-p-ethyl, detailing the quantitative data of its degradation, the experimental protocols for its analysis, and the metabolic pathways involved.

Data Presentation: Quantitative Analysis of Degradation

The dissipation of (-)-Fenoxaprop-p-ethyl and its primary metabolite, fenoxaprop (B166891) acid, follows first-order kinetics in both soil and plants. The half-life of these compounds is a critical parameter for assessing their persistence in the environment.

Compound	Matrix	Half-life (t½) in Days	Location/Conditions	Reference
(-)-Fenoxaprop-p-ethyl	Soil	1.45 - 2.30	Wheat field	[1]
(-)-Fenoxaprop-p-ethyl	Soil	1.79	Hubei, China	[2][3]
(-)-Fenoxaprop-p-ethyl	Soil	2.36	Beijing, China	[2][3]
(-)-Fenoxaprop-p-ethyl	Soil	~0.5	Indian tropical conditions	[4]
Fenoxaprop acid	Soil	> 30	Wheat field	[1][5]
Fenoxaprop acid	Soil	7.3	Indian tropical conditions	[4]
(-)-Fenoxaprop-p-ethyl	Wheat Plants	1.50	Beijing, China	[2][3]
(-)-Fenoxaprop-p-ethyl	Wheat Plants	2.28	Hubei, China	[2][3]

Primary Metabolites

The primary metabolic transformation of (-)-Fenoxaprop-p-ethyl in both soil and plants is the hydrolysis of the ethyl ester to its corresponding carboxylic acid, fenoxaprop acid. This conversion is a critical step as fenoxaprop acid is the herbicidally active form of the molecule.

In acidic soil conditions, a second primary metabolite, 6-chloro-2,3-dihydro-benzoxazol-2-one (CDHB), is formed through the cleavage of the ether linkage.

Metabolic Pathways

The degradation of (-)-Fenoxaprop-p-ethyl follows distinct pathways in soil and plants, primarily influenced by pH and enzymatic activity.

Metabolic pathway of (-)-Fenoxaprop-p-ethyl in soil.

In plants, the primary metabolic route is the rapid hydrolysis to fenoxaprop acid. Further metabolism can occur, leading to the formation of conjugates, which are considered secondary metabolites.

Primary metabolic pathway of (-)-Fenoxaprop-p-ethyl in plants.

Experimental Protocols

The extraction and quantification of (-)-Fenoxaprop-p-ethyl and its metabolites are crucial for residue analysis and environmental monitoring. Below are detailed methodologies for soil and plant matrices.

Analysis in Soil

A validated method for the determination of fenoxaprop-p-ethyl (B1329639), fenoxaprop acid (AE F088406), and CDHB (AE F054014) in soil involves extraction with a mixture of acetonitrile (B52724) and water, followed by analysis using Liquid Chromatography with tandem mass spectrometry (LC/MS/MS).

Extraction Procedure (Based on Bayer Method FP-002-S11-03):

• Weigh 20 g of soil into a centrifuge tube.

• Add 30 mL of acetonitrile:water (80:20, v/v) and shake for 20 minutes.

• Centrifuge at 2000 rpm for 3 minutes and decant the supernatant.

• Repeat the extraction with another 30 mL of acetonitrile:water.

• Perform a final extraction with 20 mL of 10 g/L aqueous sodium chloride solution.

• Combine the extracts and dilute to a final volume of 80 mL with acetonitrile:water (80:20, v/v).

• Take a 0.75 mL aliquot and mix with 0.75 mL of methanol:deionized water (70:30, v/v) before LC/MS/MS analysis.

LC/MS/MS Analysis:

• Instrumentation: High-Performance Liquid Chromatograph coupled to a tandem mass spectrometer.

• Column: C18 reverse-phase column.

• Mobile Phase: A gradient of acetonitrile and water (often with a formic acid modifier).

• Detection: Multiple Reaction Monitoring (MRM) in negative ion mode for fenoxaprop acid and positive ion mode for fenoxaprop-p-ethyl and CDHB.

Analysis in Plants (e.g., Wheat)

The analysis in plant tissues generally involves solid-liquid extraction, a cleanup step to remove interfering matrix components, and subsequent analysis by HPLC-UV or HPLC-MS/MS.[1]

Extraction and Cleanup:

• Homogenize a representative sample of the plant material (e.g., 10-20 g of wheat straw or grain).

• Extract the homogenized sample with a suitable organic solvent, such as acetonitrile or methanol, by shaking or blending.

• Filter the extract to remove solid plant debris.

• The crude extract is then subjected to a cleanup procedure. This may involve liquid-liquid partitioning or solid-phase extraction (SPE) using cartridges like C18 or Florisil to remove pigments and other interfering substances.

• The cleaned-up extract is then concentrated and reconstituted in a suitable solvent for analysis.

Analytical Determination:

• HPLC-UV: A common method for routine analysis.[1]

  • Column: C18 reverse-phase column.

  • Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile and acidified water.

  • Detection: UV detector set at a wavelength of approximately 235 nm.

• HPLC-MS/MS: Provides higher sensitivity and selectivity, especially for complex matrices.[2][3]

  • The instrumental setup is similar to that used for soil analysis, with MRM transitions optimized for each analyte.

General experimental workflow for metabolite analysis.

Conclusion

The primary metabolism of (-)-Fenoxaprop-p-ethyl in both soil and plants is a rapid process, leading to the formation of the herbicidally active fenoxaprop acid. In acidic soils, an additional degradation product, CDHB, is also formed. The persistence of these metabolites, particularly the relatively longer half-life of fenoxaprop acid in soil, is a key consideration for environmental risk assessment. The analytical methods outlined provide robust and sensitive means for the quantification of these compounds, enabling accurate monitoring and research into the environmental fate of this important herbicide.

References

• 1. Degradation of Fenoxaprop-p-Ethyl and Its Metabolite in Soil and Wheat Crops - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Residues and dissipation of the herbicide fenoxaprop-P-ethyl and its metabolite in wheat and soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Environmental Fate and Degradation Pathways of Fenoxaprop Enantiomers: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fenoxaprop-p-ethyl (B1329639), the herbicidally active R-enantiomer of fenoxaprop-ethyl (B166152), is a widely used post-emergence herbicide for controlling grassy weeds. As a chiral compound, its environmental fate is complicated by the potential for enantioselective degradation, leading to different environmental impacts and toxicological profiles for its enantiomers and degradation products. This technical guide provides a comprehensive overview of the current scientific understanding of the hydrolysis, photolysis, and microbial degradation of fenoxaprop (B166891) enantiomers in various environmental compartments. Detailed experimental protocols, quantitative data on degradation kinetics and toxicity, and visual representations of degradation pathways are presented to serve as a valuable resource for researchers and professionals in environmental science and drug development.

Introduction

Fenoxaprop-p-ethyl belongs to the aryloxyphenoxypropionate class of herbicides, which function by inhibiting acetyl-CoA carboxylase (ACCase) in target grass species. While the R-(+)-enantiomer (fenoxaprop-p-ethyl) exhibits high herbicidal activity, the S-(-)-enantiomer is largely inactive.[1] The application of the racemic mixture or the enantiopure form necessitates a thorough understanding of the environmental behavior of both enantiomers and their transformation products. The primary degradation pathways for fenoxaprop-p-ethyl in the environment include hydrolysis, photolysis, and microbial degradation, each of which can exhibit enantioselectivity.

Physicochemical Properties

A summary of the key physicochemical properties of fenoxaprop-p-ethyl is presented in Table 1.

Property	Value	Reference
Chemical Name	Ethyl (R)-2-[4-[(6-chloro-2-benzoxazolyl)oxy]phenoxy]propanoate	[2]
CAS Number	71283-80-2	[2]
Molecular Formula	C₁₈H₁₆ClNO₅	[2]
Molecular Weight	361.78 g/mol	[2]
Water Solubility	Low	[2]
Vapor Pressure	Low	[2]
Log Kow	4.58	[2]

Degradation Pathways

Hydrolysis

The hydrolysis of fenoxaprop-p-ethyl (FE) is a critical abiotic degradation pathway in aqueous environments and is highly dependent on pH.[1][3] The degradation follows first-order kinetics and proceeds through two distinct mechanisms under acidic and basic conditions, with both pathways occurring concurrently in neutral environments.[1][3]

• Acidic Conditions (pH 4-5): The primary degradation pathway involves the cleavage of the benzoxazolyl-oxy-phenyl ether linkage. This results in the formation of two main products: ethyl 2-(4-hydroxyphenoxy)propanoate (EHPP) and 6-chloro-2,3-dihydrobenzoxazol-2-one (CDHB).[1][3][4]

• Basic Conditions (pH 8-10): Under alkaline conditions, the ester bond of fenoxaprop-p-ethyl is hydrolyzed, leading to the formation of its corresponding carboxylic acid, fenoxaprop-p (B40489) (FA).[1][3]

• Neutral Conditions (pH 6-7): In neutral media, both acidic and basic hydrolysis pathways occur simultaneously, resulting in the formation of FA, EHPP, and CDHB.[1][3] Fenoxaprop-p-ethyl is relatively stable in neutral media compared to acidic or basic conditions.[1]

Diagram of Hydrolytic Degradation Pathways of Fenoxaprop-p-ethyl

Caption: Hydrolytic degradation pathways of fenoxaprop-p-ethyl under different pH conditions.

Photolysis

Photodegradation is another significant abiotic process that contributes to the transformation of fenoxaprop-p-ethyl in the environment, particularly in surface waters and on soil surfaces. The process involves the breakdown of the molecule upon absorption of light energy.

The photodegradation of fenoxaprop-p-ethyl can be influenced by sensitizers, such as acetone, which can enhance the rate of photolysis. The degradation proceeds through several reaction types, including rearrangement, de-esterification, dechlorination, photohydrolysis, and the cleavage of ether linkages.

Key identified photoproducts include:

• Fenoxaprop-p (FA): Formed through de-esterification.

• 6-chloro-2,3-dihydrobenzoxazol-2-one (CDHB): Resulting from the cleavage of the ether bond.

• Ethyl 2-(4-hydroxyphenoxy)propanoate (EHPP): Also a product of ether bond cleavage.

Diagram of Photolytic Degradation Pathways of Fenoxaprop-p-ethyl

Caption: Major photodegradation pathways of fenoxaprop-p-ethyl.

Microbial Degradation

Microbial degradation is a key process governing the fate of fenoxaprop enantiomers in soil and water-sediment systems. This biotic process is primarily responsible for the enantioselective degradation observed in the environment.[5][6]

Studies have consistently shown that the herbicidally inactive S-(-)-enantiomer of fenoxaprop-ethyl degrades at a faster rate than the active R-(+)-enantiomer in soil.[6] Similarly, the primary chiral metabolite, fenoxaprop acid (FA), also undergoes enantioselective degradation, with the S-(-)-enantiomer degrading more rapidly.[6] This enantioselectivity is attributed to the stereospecificity of microbial enzymes. Several bacterial strains, including Rhodococcus ruber and Alcaligenes sp., have been identified for their ability to degrade fenoxaprop-p-ethyl.[7][8]

The primary microbial degradation step is the hydrolysis of the ester bond to form fenoxaprop acid.[8] Further degradation of fenoxaprop acid and other metabolites can then occur. In some soils, an inversion of the S-(-)-enantiomer of fenoxaprop acid to the R-(+)-enantiomer has been observed, which could potentially increase the herbicidal activity over time.[6]

Diagram of Enantioselective Microbial Degradation

Caption: Enantioselective microbial degradation of fenoxaprop-ethyl and its acid metabolite.

Quantitative Data

Degradation Half-lives

The persistence of fenoxaprop-p-ethyl and its primary metabolite, fenoxaprop acid, in the environment is dictated by their degradation rates, often expressed as half-lives (DT₅₀). These values can vary significantly depending on the environmental matrix and conditions.

Table 2: Half-lives (DT₅₀) of Fenoxaprop-p-ethyl and Fenoxaprop Acid in Soil and Water

Compound	Matrix	Condition	Half-life (days)	Reference(s)
Fenoxaprop-p-ethyl	Soil	Aerobic	1.45 - 2.30	[4][9][10]
Fenoxaprop-p-ethyl	Soil	Anaerobic	30	[8]
Fenoxaprop-p-ethyl	Water-Sediment	-	< 1	[5]
Fenoxaprop Acid (S-enantiomer)	Soil	-	2.03 - 5.17	[6]
Fenoxaprop Acid (R-enantiomer)	Soil	-	2.42 - 20.39	[6]
Fenoxaprop Acid	Soil	-	> 30	[4][9]
Fenoxaprop Acid (S-enantiomer)	Water-Sediment	-	6.4	[5]
Fenoxaprop Acid (R-enantiomer)	Water-Sediment	-	9.4	[5]

Ecotoxicity of Fenoxaprop-p-ethyl and its Degradation Products

The degradation of fenoxaprop-p-ethyl can lead to the formation of metabolites with varying toxicities to non-target organisms.

Table 3: Acute Toxicity (48-h EC₅₀) to Daphnia magna

Compound	EC₅₀ (µmol/L)	Reference(s)
Fenoxaprop-p-ethyl (FE)	14.3	[1][3]
Fenoxaprop-p (FA)	43.8	[1][3]
6-chloro-2,3-dihydrobenzoxazol-2-one (CDHB)	49.8	[1][3]
Ethyl 2-(4-hydroxyphenoxy)propanoate (EHPP)	333.1	[1][3]

Experimental Protocols

Detailed experimental protocols for studying the environmental fate of fenoxaprop enantiomers are crucial for generating reliable and comparable data. The following sections outline generalized methodologies based on established guidelines and published research.

Hydrolysis Study

Objective: To determine the rate of hydrolysis of fenoxaprop enantiomers at different pH values.

Methodology based on OECD Guideline 111:

• Preparation of Buffer Solutions: Prepare sterile buffer solutions at a range of pH values (e.g., 4, 7, and 9) to represent acidic, neutral, and basic conditions.

• Test Substance Preparation: Prepare a stock solution of fenoxaprop-p-ethyl (racemic or individual enantiomers) in a water-miscible organic solvent (e.g., acetonitrile) at a known concentration.

• Incubation: Add a small aliquot of the stock solution to each buffer solution in sterile, light-protected vessels to achieve the desired initial concentration. Incubate the solutions at a constant temperature (e.g., 25°C) in the dark.

• Sampling: At predetermined time intervals, withdraw aliquots from each vessel.

• Analysis: Immediately analyze the samples for the concentration of the parent enantiomers and major degradation products (FA, EHPP, CDHB) using a validated enantioselective analytical method, such as HPLC-MS/MS with a chiral column.

• Data Analysis: Determine the degradation kinetics (e.g., first-order) and calculate the half-lives for each enantiomer at each pH.

Diagram of Hydrolysis Experimental Workflow

Caption: General workflow for a hydrolysis study of fenoxaprop-p-ethyl.

Photolysis Study

Objective: To determine the rate and pathway of photodegradation of fenoxaprop enantiomers in an aqueous solution.

Methodology based on OECD Guideline 316:

• Test Solution Preparation: Prepare a solution of fenoxaprop-p-ethyl (racemic or individual enantiomers) in sterile, purified water (e.g., Milli-Q). A co-solvent may be used if necessary to aid dissolution.

• Irradiation: Place the test solutions in quartz tubes and expose them to a light source that simulates natural sunlight (e.g., a xenon arc lamp with appropriate filters). Run parallel control samples incubated in the dark.

• Environmental Control: Maintain a constant temperature throughout the experiment.

• Sampling: At specific time points, collect samples from both the irradiated and dark control tubes.

• Analysis: Analyze the samples for the parent enantiomers and photoproducts using an appropriate analytical method (e.g., HPLC-MS/MS).

• Data Analysis: Calculate the photodegradation rate constants and half-lives. Identify the major photoproducts. The photolysis quantum yield can be determined if the photon flux of the light source is known.

Microbial Degradation in Soil

Objective: To assess the rate and enantioselectivity of microbial degradation of fenoxaprop enantiomers in soil.

Methodology based on OECD Guideline 307:

• Soil Collection and Characterization: Collect fresh soil samples and characterize their physicochemical properties (e.g., pH, organic matter content, texture).

• Test Substance Application: Treat the soil samples with a solution of fenoxaprop-p-ethyl (racemic or individual enantiomers) at a relevant concentration. Prepare sterilized soil samples as abiotic controls.

• Incubation: Incubate the soil microcosms in the dark at a controlled temperature and moisture content.

• Sampling: At various time intervals, collect soil subsamples.

• Extraction: Extract the parent compound and its metabolites from the soil using an appropriate solvent extraction method.

• Analysis: Analyze the extracts using an enantioselective HPLC method to determine the concentrations of the R- and S-enantiomers of fenoxaprop-p-ethyl and fenoxaprop acid.

• Data Analysis: Calculate the degradation half-lives for each enantiomer in both sterile and non-sterile soil to distinguish between biotic and abiotic degradation. Determine the enantiomeric fraction (EF) over time to quantify the degree of enantioselectivity.

Conclusion

The environmental fate of fenoxaprop-p-ethyl is a complex process influenced by a combination of abiotic and biotic factors that often exhibit enantioselectivity. Hydrolysis is a key degradation pathway in aqueous environments, with the degradation products and rates being highly pH-dependent. Photolysis contributes to the transformation in sunlit environments, potentially forming more toxic byproducts. Microbial degradation in soil and water-sediment systems is the primary driver of the observed enantioselective dissipation, with the inactive S-enantiomer generally degrading faster than the active R-enantiomer. A comprehensive understanding of these enantioselective processes is essential for accurate environmental risk assessment and the development of sustainable agricultural practices. This guide provides a foundational resource for researchers to design and interpret studies on the environmental fate of fenoxaprop and other chiral compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. Fenoxaprop-P-ethyl (Ref: AE F046360) [sitem.herts.ac.uk]
• 3. Evolution of toxicity upon hydrolysis of fenoxaprop-p-ethyl - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of pH on chemical stability and de-esterification of fenoxaprop-ethyl by purified enzymes, bacterial extracts, and soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Biodegradation of fenoxaprop-p-ethyl by bacteria isolated from sludge - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Degradation of Fenoxaprop-p-Ethyl and Its Metabolite in Soil and Wheat Crops - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Enantioselective Analysis of Chiral Agrochemicals with High-Performance Liquid Chromatography | Springer Nature Experiments [experiments.springernature.com]

Molecular Basis for Fenoxaprop Resistance in Grass Weeds: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fenoxaprop-p-ethyl (B1329639) is a selective post-emergence herbicide belonging to the aryloxyphenoxypropionate (FOP) chemical family.[1][2] It is widely used for the control of annual and perennial grass weeds in broadleaf crops.[3] Its mode of action involves the inhibition of the acetyl-CoA carboxylase (ACCase) enzyme, a critical component in the biosynthesis of fatty acids.[4][5] The disruption of fatty acid synthesis leads to the breakdown of cell membranes, ultimately causing weed death.[4] However, the extensive use of fenoxaprop-p-ethyl has led to the evolution of resistant grass weed populations, posing a significant challenge to sustainable agriculture.[2][6] Understanding the molecular basis of this resistance is crucial for developing effective weed management strategies and for the design of new herbicides.

This technical guide provides a comprehensive overview of the primary mechanisms conferring resistance to fenoxaprop (B166891) in grass weeds, with a focus on target-site mutations and metabolic detoxification. It includes a summary of quantitative data, detailed experimental protocols for key assays, and visualizations of the underlying biological pathways and experimental workflows.

Core Mechanisms of Fenoxaprop Resistance

Resistance to fenoxaprop in grass weeds is primarily attributed to two main mechanisms: target-site resistance (TSR) and non-target-site resistance (NTSR).[7][8]

Target-Site Resistance (TSR)

TSR is the most common mechanism of resistance to ACCase inhibitors and results from genetic mutations in the ACCase gene.[8] These mutations alter the herbicide's binding site on the ACCase enzyme, reducing its sensitivity to inhibition.[8] This "key and lock" mechanism is disrupted, allowing the enzyme to function even in the presence of the herbicide.[9]

Several single nucleotide polymorphisms (SNPs) in the carboxyltransferase (CT) domain of the plastidic ACCase gene have been identified to confer resistance to fenoxaprop and other ACCase inhibitors.[10][11][12] These mutations can result in different cross-resistance patterns to various chemical families of ACCase inhibitors (FOPs, DIMs, and DENs).

Table 1: Target-Site Mutations in the ACCase Gene Conferring Resistance to Fenoxaprop and Other ACCase Inhibitors in Grass Weeds

Mutation (Amino Acid Substitution)	Weed Species	Herbicide Class Resistance	Resistance Level (Fold Resistance or GR50 Ratio)	Reference(s)
Ile-1781-Leu	Alopecurus myosuroides	FOPs, DIMs, DENs	Medium to High (e.g., Fenoxaprop-P-ethyl: GR50 ratio of 4.01)	[13][14]
Alopecurus aequalis	FOPs, DIMs, DENs	High (e.g., Fenoxaprop: 93-fold)	[8][15]
Trp-1999-Cys	Avena sterilis	FOPs (specifically fenoxaprop)	High	[2][10]
Trp-2027-Cys	Phalaris minor	FOPs	High	[11]
Avena sterilis	FOPs, DENs	High (Fenoxaprop I50 R/S ratio: >125)	[10][12]
Leptochloa chinensis	FOPs, PPZ	High (Fenoxaprop-P-ethyl RI: 26.2)	[5]
Trp-2027-Ser	Leptochloa chinensis	FOPs, PPZ	High (Fenoxaprop-P-ethyl RI: 26.2)	[5]
Ile-2041-Asn	Phalaris minor	FOPs	High	[11]
Avena sterilis	FOPs	Lower level of resistance compared to other mutations	[10]
Asp-2078-Gly	Avena sterilis	FOPs, CHDs	High	[10]
Alopecurus aequalis	FOPs, CHDs	High	[16]

GR50: Herbicide dose required to reduce plant growth by 50%. RI: Resistance Index (GR50 of resistant population / GR50 of susceptible population). I50: Herbicide concentration required to inhibit enzyme activity by 50%. R/S ratio: Ratio of I50 for resistant vs. susceptible biotypes.

Non-Target-Site Resistance (NTSR)

NTSR mechanisms prevent the herbicide from reaching its target site in a lethal concentration.[17] The most significant NTSR mechanism for fenoxaprop resistance is enhanced metabolic detoxification.[13] Resistant plants exhibit an increased ability to metabolize the herbicide into non-toxic forms before it can inhibit the ACCase enzyme.[18] This metabolic resistance is often conferred by the overexpression of detoxification enzymes, primarily from two major families:

• Cytochrome P450 Monooxygenases (CYPs): These enzymes catalyze oxidative reactions, such as hydroxylation, which is a primary step in the detoxification of many herbicides.[18][19]

• Glutathione (B108866) Transferases (GSTs): GSTs catalyze the conjugation of glutathione to the herbicide or its metabolites, rendering them more water-soluble and less toxic, and facilitating their sequestration into the vacuole.[3][8] A specific phi (F) class GST, AmGSTF1, has been identified as a key biomarker for multiple herbicide resistance, including to fenoxaprop, in black-grass (Alopecurus myosuroides).[8][20]

Table 2: Upregulation of Detoxification Genes in Fenoxaprop-Resistant Grass Weeds

Gene/Enzyme Family	Weed Species	Fold Change in Expression (Resistant vs. Susceptible)	Reference(s)
Glutathione Transferase (GST)	Lolium rigidum	Constitutive up-regulation of 3 GST contigs in resistant individuals	[20]
Alopecurus myosuroides	Elevated abundance of AmGSTF1 transcripts in NTSR populations	[4]
Cytochrome P450 (CYP)	Lolium rigidum	Constitutive up-regulation of 3 CYP contigs in resistant individuals	[18][20]
Alopecurus myosuroides	Herbicide metabolism mediated by cytochrome P450 indicated by PBO synergism	[13]

Experimental Protocols

ACCase Inhibition Assay

This assay measures the activity of the ACCase enzyme in the presence of varying concentrations of fenoxaprop to determine the I50 value.

a. Enzyme Extraction:

• Harvest 1-2 g of fresh young leaf tissue from both susceptible and resistant weed biotypes.

• Immediately freeze the tissue in liquid nitrogen and grind to a fine powder using a mortar and pestle.

• Homogenize the powder in 10 mL of ice-cold extraction buffer (e.g., 100 mM Tricine-HCl pH 8.0, 0.5 M glycerol, 2 mM EDTA, 10 mM KCl, 1 mM DTT, 1 mM PMSF, and 2% (w/v) PVPP).

• Filter the homogenate through four layers of cheesecloth.

• Centrifuge the filtrate at 15,000 x g for 20 min at 4°C.

• Collect the supernatant containing the crude enzyme extract.

• Determine the protein concentration of the extract using a standard method (e.g., Bradford assay).

b. Enzyme Assay:

• Prepare a reaction mixture containing assay buffer (e.g., 100 mM Tricine-HCl pH 8.3, 0.5 M glycerol, 50 mM KCl, 5 mM MgCl2, 1 mM DTT), 5 mM ATP, 15 mM NaHCO3, and 0.5 mM acetyl-CoA.

• Add varying concentrations of fenoxaprop-acid (the active form of the herbicide) to the reaction mixture.

• Initiate the reaction by adding a standardized amount of the crude enzyme extract.

• Incubate the reaction at 32°C for 20-30 minutes.

• Measure ACCase activity. This can be done using a spectrophotometric assay, such as the malachite green colorimetric assay which detects the phosphate (B84403) released from ATP hydrolysis, or a radioactivity-based assay measuring the incorporation of 14C from NaH14CO3 into an acid-stable product.[21][22][23]

• Calculate the I50 value by plotting the percentage of enzyme inhibition against the logarithm of the herbicide concentration and fitting the data to a sigmoidal dose-response curve.

ACCase Gene Sequencing for Mutation Detection

This protocol outlines the steps to identify mutations in the CT domain of the ACCase gene.

• Genomic DNA Extraction: Extract genomic DNA from young leaf tissue of individual susceptible and resistant plants using a CTAB-based method or a commercial plant DNA extraction kit.[11][16]

• PCR Amplification: Amplify the CT domain of the ACCase gene using primers designed from conserved regions of grass ACCase sequences. The PCR reaction typically includes genomic DNA, forward and reverse primers, dNTPs, Taq polymerase, and PCR buffer.[5][11]

• PCR Product Purification: Purify the PCR product to remove primers, dNTPs, and other reaction components using a PCR purification kit.

• Sanger Sequencing: Send the purified PCR product for Sanger sequencing.

• Sequence Analysis: Align the obtained sequences from resistant and susceptible plants with a reference ACCase sequence (e.g., from Alopecurus myosuroides, GenBank accession No. AJ310767) using bioinformatics software (e.g., Chromas, BLAST).[5][11] Identify any single nucleotide polymorphisms (SNPs) that result in amino acid substitutions in the resistant plants.

Quantitative Real-Time PCR (qRT-PCR) for Gene Expression Analysis

This method is used to quantify the expression levels of detoxification genes (e.g., GSTs, CYPs) in resistant and susceptible plants.

• RNA Extraction and cDNA Synthesis: Extract total RNA from the leaf tissue of both resistant and susceptible plants.[24] Treat the RNA with DNase I to remove any contaminating genomic DNA. Synthesize first-strand cDNA from the total RNA using a reverse transcriptase enzyme and oligo(dT) primers.[24]

• Primer Design: Design gene-specific primers for the target detoxification genes and a reference gene (e.g., ubiquitin) for normalization.[4]

• qRT-PCR Reaction: Set up the qRT-PCR reaction with cDNA, gene-specific primers, and a SYBR Green-based master mix.[4][25]

• Data Analysis: Analyze the amplification data to determine the cycle threshold (Ct) values. Calculate the relative expression of the target genes in the resistant plants compared to the susceptible plants using the 2-ΔΔCt method, with the reference gene for normalization.[20]

Herbicide Metabolism Study using LC-MS/MS

This protocol is for identifying and quantifying fenoxaprop and its metabolites in plant tissues.

• Herbicide Treatment and Sample Collection: Treat susceptible and resistant plants with a known concentration of fenoxaprop-p-ethyl.[16] Harvest leaf tissue at different time points after treatment (e.g., 0, 6, 24, 48 hours).

• Metabolite Extraction: Homogenize the plant tissue in an appropriate extraction solvent (e.g., acetonitrile/water).[26][27] Centrifuge the homogenate and collect the supernatant.

• Sample Cleanup: If necessary, perform a solid-phase extraction (SPE) step to clean up the sample and remove interfering compounds.

• LC-MS/MS Analysis: Analyze the extracted samples using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.[9][16][28]

  • Chromatographic Separation: Separate fenoxaprop and its metabolites using a C18 reversed-phase column with a gradient elution of mobile phases (e.g., water with formic acid and acetonitrile).

  • Mass Spectrometric Detection: Use an electrospray ionization (ESI) source and operate the mass spectrometer in multiple reaction monitoring (MRM) mode to specifically detect and quantify the parent herbicide and its expected metabolites (e.g., fenoxaprop acid, hydroxylated forms, and glutathione conjugates).[16]

• Data Analysis: Quantify the amount of fenoxaprop and its metabolites in each sample by comparing the peak areas to those of analytical standards. Determine the rate of metabolism in resistant versus susceptible plants.

Mandatory Visualizations

Caption: Target-Site Resistance (TSR) to Fenoxaprop.

Caption: Non-Target-Site Resistance (NTSR) to Fenoxaprop.

Caption: Experimental Workflow for Fenoxaprop Resistance Identification.

References

• 1. researchgate.net [researchgate.net]
• 2. Fenoxaprop-P-ethyl (Ref: AE F046360) [sitem.herts.ac.uk]
• 3. cube-biotech.com [cube-biotech.com]
• 4. Non-target Site Herbicide Resistance Is Conferred by Two Distinct Mechanisms in Black-Grass (Alopecurus myosuroides) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Flavonoid-based inhibitors of the Phi-class glutathione transferase from black-grass to combat multiple herbicide resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scispace.com [scispace.com]
• 10. Molecular Bases for Sensitivity to Acetyl-Coenzyme A Carboxylase Inhibitors in Black-Grass - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Genes encoding cytochrome P450 monooxygenases and glutathione S-transferases associated with herbicide resistance evolved before the origin of land plants - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Single-site mutations in the carboxyltransferase domain of plastid acetyl-CoA carboxylase confer resistance to grass-specific herbicides - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Blackgrass (Alopecurus myosuroides Huds.) Multiple Resistance to ACCase- and ALS-Inhibitors and Its Competition with Winter Wheat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Blackgrass (Alopecurus myosuroides Huds.) Multiple Resistance to ACCase- and ALS-Inhibitors and Its Competition with Winter Wheat - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Fenoxaprop-P-ethyl resistance in Alopecurus aequalis: Involvement of GSTF13 in addition to Ile-1781-Leu mutation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. nusearch.nottingham.ac.uk [nusearch.nottingham.ac.uk]
• 18. Genetic control of a cytochrome P450 metabolism-based herbicide resistance mechanism in Lolium rigidum - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. ahri.uwa.edu.au [ahri.uwa.edu.au]
• 21. biorxiv.org [biorxiv.org]
• 22. researchgate.net [researchgate.net]
• 23. researchgate.net [researchgate.net]
• 24. theses.ncl.ac.uk [theses.ncl.ac.uk]
• 25. researchgate.net [researchgate.net]
• 26. Protocol for Targeted LC-MS Analysis for Plant Secondary Metabolites - Creative Proteomics [creative-proteomics.com]
• 27. A quantitative LC-MS/MS method for residues analysis of 62 plant growth regulators and the investigation of their effects on the quality of traditional Chinese medicinal: Codonopsis Radix as a case study - PMC [pmc.ncbi.nlm.nih.gov]
• 28. bio-rad.com [bio-rad.com]

Toxicological Profile of Individual Fenoxaprop Enantiomers: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fenoxaprop-ethyl (B166152) is a chiral herbicide belonging to the aryloxyphenoxypropionate class, widely used for post-emergence control of grass weeds.[1] Its herbicidal activity stems from the inhibition of acetyl-CoA carboxylase (ACCase), an enzyme crucial for fatty acid biosynthesis in plants.[1][2] Due to a chiral center, fenoxaprop-ethyl exists as two enantiomers: (R)-fenoxaprop-ethyl and (S)-fenoxaprop-ethyl.[1][2] The herbicidal activity is almost exclusively associated with the (R)-enantiomer, commercially known as fenoxaprop-P-ethyl.[1][2] This enantioselectivity in action necessitates a detailed examination of the individual toxicological profiles of each enantiomer to accurately assess their environmental and health risks.

This guide provides an in-depth analysis of the enantioselective toxicology of fenoxaprop (B166891), covering its metabolism, toxicity to various organisms, and the underlying mechanisms.

Enantioselective Metabolism and Degradation

Fenoxaprop-ethyl (FE) undergoes rapid degradation in various organisms and environments to its primary metabolite, fenoxaprop acid (FA), which is also chiral.[3][4] This hydrolysis is a key step in its metabolic pathway and exhibits enantioselectivity.

In soil, the herbicidally inactive S-(-)-enantiomer of FE degrades faster than the active R-(+)-enantiomer.[4] This preferential degradation of the S-enantiomer is also observed for the metabolite FA, with its S-form having a significantly shorter half-life in soil (2.03 to 5.17 days) compared to the R-form (2.42 to 20.39 days).[4] These degradation processes are primarily mediated by microorganisms.[4][5]

In aquatic environments, such as water-sediment microcosms, FE also degrades rapidly (half-life < 1 day), with the S-enantiomer degrading faster.[5] The main degradation product is FA, with the S-enantiomer of FA also degrading more quickly.[5]

In animal models, the metabolism is also stereoselective. In rabbits, FE is rapidly converted to FA.[3] Subsequently, (-)-(S)-FA is metabolized and eliminated faster than its (+)-(R)-antipode in various tissues, including plasma, liver, and kidney.[3] Interestingly, a conversion of (-)-(S)-FA to the more stable (+)-(R)-FA has been observed in rabbit plasma.[3] In zebrafish, the R-enantiomers of the metabolites FA and 2-(4-hydroxyphenoxy)propanoic acid (HPPA) were preferentially enriched and metabolized.[6]

Metabolic Pathway of Fenoxaprop-ethyl

The degradation of fenoxaprop-ethyl involves several key metabolites. The primary step is the hydrolysis of the ethyl ester to form fenoxaprop acid (FA). Other identified metabolites include 6-chloro-2,3-dihydrobenzoxazol-2-one (CDHB), ethyl-2-(4-hydroxyphenoxy)propanoate (EHPP), and 2-(4-hydroxyphenoxy)propanoic acid (HPPA).[5][6]

Metabolic pathway of fenoxaprop-ethyl enantiomers.

Enantioselective Toxicity

The toxicity of fenoxaprop and its metabolites varies significantly between enantiomers and across different species.

Aquatic Toxicity

Studies on zebrafish have shown that the S-enantiomers of fenoxaprop-ethyl (FE), fenoxaprop acid (FA), and other metabolites like CDHB and EHPP are more toxic than their corresponding R-enantiomers.[6] The overall acute toxicity to zebrafish follows the order: FE > CDHB > EHPP > FA > HPPA.[6] Both FE and its metabolites can induce oxidative stress in zebrafish by increasing the activity of catalase (CAT) and superoxide (B77818) dismutase (SOD), and the content of malondialdehyde (MDA) in gill and liver tissues, with these effects also being enantioselective.[6]

In tadpoles, the metabolite CDHB was found to be the most acutely toxic, with a 96-hour LC50 value of 30.4 µg/mL.[7] Racemic FA, S-FA, and CDHB also exhibited genotoxicity.[7]

Terrestrial Toxicity

While specific quantitative data for terrestrial organisms is less detailed in the provided search results, it is known that fenoxaprop-P-ethyl (the R-enantiomer) has a moderate toxicity to mammals and earthworms.[1]

Human Health

Human oral toxicity of fenoxaprop-ethyl is considered low, though it can be an irritant.[2] Chronic exposure in animal studies has shown effects on the liver and adrenal glands at high doses.[8] There is no evidence of carcinogenicity in rats, though some liver and adrenal gland tumors were observed in mice at the highest tested doses.[8] Developmental effects in rats and rabbits were observed secondary to maternal toxicity.[8]

Quantitative Toxicity Data Summary

Compound/Enantiomer	Organism	Endpoint	Value	Reference
Fenoxaprop-ethyl (FE)	Zebrafish	96-h Acute Toxicity	More toxic than its metabolites	[6]
S-FE, S-FA, S-CDHB, S-EHPP	Zebrafish	96-h Acute Toxicity	More toxic than R-enantiomers	[6]
CDHB	Tadpoles	96-h LC50	30.4 µg/mL	[7]
rac-FA, S-FA, CDHB	Tadpoles	Genotoxicity	Observed	[7]

Mechanism of Action: ACCase Inhibition

The herbicidal action of fenoxaprop is due to the inhibition of the acetyl-CoA carboxylase (ACCase) enzyme, which is vital for fatty acid synthesis and lipid formation in susceptible plants.[1][2] This inhibition is highly enantioselective, with the R-enantiomer being the potent inhibitor. The S-enantiomer is significantly less effective.[2] The binding of the R-enantiomer to the enzyme blocks the production of malonyl-CoA, a critical building block for fatty acids, ultimately leading to plant death.

Mechanism of ACCase inhibition by fenoxaprop enantiomers.

Experimental Protocols

Enantiomer Separation and Analysis

Objective: To separate and quantify the enantiomers of fenoxaprop-ethyl and its metabolites.

Methodology: Chiral High-Performance Liquid Chromatography (HPLC)

• Instrumentation: A standard HPLC system equipped with a UV or mass spectrometry (MS/MS) detector.[3][9]

• Chiral Stationary Phase (CSP): An amylose-based chiral column, such as one with amylose (B160209) tri-(3,5-dimethylphenylcarbamate) (ADMPC), is commonly used.[4][9] Polysaccharide-based CSPs are highly effective for separating a wide range of enantiomers.[10]

• Mobile Phase: The mobile phase composition is critical and often determined empirically.[10] A typical mobile phase might consist of a mixture of n-hexane and isopropanol, sometimes with a small amount of an amine modifier like diethylamine.[11]

• Detection: UV detection at a suitable wavelength (e.g., 285 nm) or MS/MS for higher sensitivity and specificity.[11][12]

• Quantification: Enantiomer concentrations are determined by comparing their peak areas to those of certified reference standards.

Aquatic Toxicity Testing (Zebrafish Model)

Objective: To determine the acute toxicity (e.g., 96-h LC50) of individual enantiomers.

Methodology: Adapted from OECD Guideline 203 (Fish, Acute Toxicity Test)

• Test Organism: Zebrafish (Danio rerio) are a common model organism.[6]

• Exposure: Fish are exposed to a range of concentrations of the test substance (individual enantiomers) in a semi-static or flow-through system for 96 hours.

• Test Conditions: Maintain controlled conditions of temperature, pH, and dissolved oxygen. A standard photoperiod (e.g., 16h light: 8h dark) is used.

• Observations: Mortality and sublethal effects (e.g., abnormal behavior) are recorded at 24, 48, 72, and 96 hours.

• Data Analysis: The LC50 (the concentration causing 50% mortality) and its 95% confidence limits are calculated using appropriate statistical methods (e.g., probit analysis).

• Biomarker Analysis: To assess oxidative stress, tissues (liver, gills) can be dissected post-exposure to measure the activity of enzymes like CAT and SOD and the levels of MDA using standard spectrophotometric assays.[6]

Experimental Workflow for Toxicity Assessment

Workflow for assessing enantioselective aquatic toxicity.

Conclusion

The toxicological profile of fenoxaprop is markedly enantioselective. The R-enantiomer is the herbicidally active component, while the S-enantiomer is largely inactive against plants. However, in non-target organisms like fish, the S-enantiomer of fenoxaprop and its metabolites can exhibit higher toxicity than the R-enantiomer. Metabolism and environmental degradation are also stereoselective, with the S-enantiomer often degrading more rapidly. A comprehensive risk assessment must, therefore, consider the distinct toxicokinetics and toxicodynamics of each enantiomer. This detailed understanding is crucial for developing safer agricultural products and for establishing accurate environmental quality standards.

References

• 1. Fenoxaprop-P-ethyl (Ref: AE F046360) [sitem.herts.ac.uk]
• 2. Fenoxaprop-ethyl [sitem.herts.ac.uk]
• 3. Stereoselective metabolism of fenoxaprop-ethyl and its chiral metabolite fenoxaprop in rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. The enantioselective enrichment, metabolism, and toxicity of fenoxaprop-ethyl and its metabolites in zebrafish - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Exposure of frogs and tadpoles to chiral herbicide fenoxaprop-ethyl - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. dnr.wisconsin.gov [dnr.wisconsin.gov]
• 9. researchgate.net [researchgate.net]
• 10. phx.phenomenex.com [phx.phenomenex.com]
• 11. Redirecting [linkinghub.elsevier.com]
• 12. Degradation of Fenoxaprop-p-Ethyl and Its Metabolite in Soil and Wheat Crops - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Chiral Separation of Fenoxaprop Enantiomers by High-Performance Liquid Chromatography (HPLC)

Application Note and Protocol

Introduction

Fenoxaprop (B166891) is a chiral herbicide widely used for the post-emergence control of grassy weeds in various crops. It exists as a racemic mixture of two enantiomers: the herbicidally active R-(+)-enantiomer (fenoxaprop-P) and the less active S-(-)-enantiomer. Due to the differences in biological activity and potential environmental impact, regulatory bodies and researchers require reliable analytical methods to separate and quantify these enantiomers. This document provides a detailed application note and protocol for the chiral separation of fenoxaprop enantiomers using High-Performance Liquid Chromatography (HPLC), intended for researchers, scientists, and professionals in drug development and agrochemical analysis.

The method outlined below utilizes a polysaccharide-based chiral stationary phase (CSP) to achieve baseline separation of the fenoxaprop-ethyl (B166152) enantiomers. Polysaccharide-based CSPs, such as those derived from cellulose (B213188) and amylose, are renowned for their broad applicability in resolving a wide range of chiral compounds.

Data Presentation

The following table summarizes the quantitative data obtained for the chiral separation of fenoxaprop-ethyl enantiomers using a Lux 5 µm Cellulose-2 column.

Parameter	Value
Chiral Stationary Phase	Lux 5 µm Cellulose-2
Enantiomer 1 Retention Time (t R1 )	7.916 min
Enantiomer 2 Retention Time (t R2 )	8.499 min
Resolution (R s )	1.12

Experimental Protocols

This section provides a detailed methodology for the chiral HPLC separation of fenoxaprop enantiomers.

1. Instrumentation and Materials

• HPLC System: An HPLC system equipped with a pump, autosampler, column thermostat, and a UV detector is required.

• Chiral Column: Lux® 5 µm Cellulose-2, 250 x 4.6 mm (Phenomenex, Torrance, CA, USA) or equivalent.

• Chemicals and Reagents:

  • Methanol (B129727) (HPLC grade)

  • Ammonium (B1175870) bicarbonate (NH₄HCO₃)

  • Diethylamine (DEA)

  • Water (HPLC grade)

  • Fenoxaprop-ethyl racemic standard

• Sample Preparation:

  • Prepare a stock solution of racemic fenoxaprop-ethyl in methanol at a concentration of 1 mg/mL.

  • Dilute the stock solution with the mobile phase to a working concentration of 10 µg/mL.

2. Chromatographic Conditions

• Mobile Phase: Methanol / 20mM Ammonium Bicarbonate + 0.1% Diethylamine (90:10, v/v). The aqueous portion of the mobile phase should be prepared by dissolving the appropriate amount of ammonium bicarbonate in HPLC grade water and adding diethylamine.

• Flow Rate: 1.0 mL/min.[1]

• Column Temperature: 22°C.[1]

• Detection Wavelength: 230 nm.

• Injection Volume: 10 µL.

3. System Suitability

Before sample analysis, the chromatographic system should be equilibrated with the mobile phase until a stable baseline is achieved. A system suitability test should be performed by injecting the racemic fenoxaprop-ethyl standard six times. The resolution (Rs) between the two enantiomer peaks should be ≥ 1.0, and the relative standard deviation (RSD) for the peak areas should be ≤ 2.0%.

4. Analysis Procedure

• Equilibrate the Lux 5 µm Cellulose-2 column with the mobile phase at a flow rate of 1.0 mL/min for at least 30 minutes.

• Set the column temperature to 22°C and the UV detector to 230 nm.

• Inject 10 µL of the prepared fenoxaprop-ethyl working standard solution.

• Record the chromatogram and identify the peaks corresponding to the two enantiomers based on their retention times.

• Quantify the individual enantiomers by integrating the peak areas.

Method Development and Alternative Conditions

For method development and optimization, other chiral stationary phases and mobile phase compositions can be explored. An alternative method involves the use of an amylose-based CSP.

• Alternative Chiral Stationary Phase: Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak® AD).

• Alternative Mobile Phase: A normal-phase mobile phase consisting of isooctane, propan-2-ol, and trifluoroacetic acid can be employed. The exact ratio should be optimized to achieve the desired separation.[2]

Visualizations

Experimental Workflow for Chiral HPLC Separation

References

• 1. Fenoxaprop ethyl on Lux 5µm Cellulose-2 in RP | Phenomenex [phenomenex.com]
• 2. Fenoxaprop-P-ethyl [cipac.org]

Application Note: Quantification of (-)-Fenoxaprop in Water Samples by LC-MS/MS

Abstract

This application note details a robust and sensitive method for the quantification of the active enantiomer of fenoxaprop (B166891), (-)-fenoxaprop (also known as fenoxaprop-P), in various water matrices using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The protocol outlines procedures for sample preparation, chromatographic separation, and mass spectrometric detection. This method is suitable for researchers, environmental scientists, and professionals in drug development and regulatory monitoring requiring accurate determination of this herbicide at trace levels.

Introduction

Fenoxaprop-p-ethyl is a widely used herbicide for post-emergence control of grassy weeds in various crops. In the environment, it rapidly hydrolyzes to its biologically active form, fenoxaprop-P acid [(-)-fenoxaprop]. Due to its potential for environmental contamination of water sources, a reliable and sensitive analytical method is crucial for monitoring its presence. This document provides a detailed protocol for the analysis of (-)-fenoxaprop in water, leveraging the high selectivity and sensitivity of LC-MS/MS.

Experimental Protocol

Sample Preparation

Two primary methods for sample preparation are presented, depending on the required limit of quantification and the complexity of the water matrix.

Method A: Direct Dilution (for higher concentration screening)

This method is a simplified approach suitable for water samples where the expected concentration of fenoxaprop is relatively high.

• Collect water samples in clean, amber glass bottles.

• Allow the sample to reach room temperature.

• For each sample, transfer 30 mL into a 100 mL measuring cylinder.[1]

• Add methanol (B129727) to the sample. The final solution should be a known dilution, for example, a 1:1 ratio of water to methanol.[1]

• Vortex the mixture for 30 seconds.

• Transfer an aliquot of the diluted sample into an autosampler vial for LC-MS/MS analysis.

Method B: Solid-Phase Extraction (SPE) (for trace-level quantification)

This method is recommended for achieving lower detection limits and for analyzing complex water matrices such as surface or groundwater.

• Filter water samples using a 0.7-µm glass fiber filter to remove particulate matter.[2]

• Condition a graphitized carbon-based SPE cartridge (e.g., Carbopak-B, 0.5 g) by passing methanol followed by deionized water.[2][3]

• Load 1 L of the filtered water sample onto the conditioned SPE cartridge at a flow rate of approximately 20 mL/min.[2]

• After loading, dry the cartridge under a gentle stream of nitrogen.

• Elute the trapped analytes with an appropriate solvent. A common elution solvent is a mixture of methylene (B1212753) chloride and methanol (e.g., 80:20 v/v) acidified with a small amount of trifluoroacetic acid anhydride (B1165640) (0.2%).[2]

• Evaporate the eluate to near dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in a known volume (e.g., 1 mL) of the initial mobile phase (e.g., 50:50 methanol:water) for LC-MS/MS analysis.

LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm)[2]
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	Acetonitrile
Gradient	0 min: 10% B; 15 min: 90% B; 20 min: 90% B; 21 min: 10% B; 25 min: 10% B
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C

Mass Spectrometry (MS/MS) Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	3.0 kV
Source Temperature	150°C
Desolvation Temp.	400°C
Gas Flow	Desolvation: 800 L/hr; Cone: 50 L/hr
MRM Transitions	To be optimized for (-)-Fenoxaprop (Fenoxaprop acid)

Note: The specific MRM transitions (precursor and product ions) and collision energies for (-)-fenoxaprop should be determined by infusing a standard solution into the mass spectrometer.

Quantitative Data Summary

The following table summarizes typical performance data for the LC-MS/MS method for (-)-fenoxaprop quantification in water. The values are indicative and may vary based on the specific instrumentation and matrix.

Parameter	Typical Value
Limit of Quantification (LOQ)	0.5 ng/mL (Direct Dilution)[1]; 5-10 ng/L (SPE)[3][4]
Limit of Detection (LOD)	0.15 ng/mL (Direct Dilution); 1-3 ng/L (SPE)
Linearity (r²)	> 0.995
Recovery (SPE)	85 - 110%
Precision (%RSD)	< 15%

Experimental Workflow Diagram

Caption: Workflow for the quantification of (-)-Fenoxaprop in water samples.

Conclusion

The described LC-MS/MS method provides a reliable and sensitive tool for the quantification of (-)-fenoxaprop in water samples. The choice between direct dilution and solid-phase extraction allows for flexibility depending on the required sensitivity and the sample matrix. This protocol can be readily implemented in environmental monitoring laboratories and for research purposes.

References

• 1. epa.gov [epa.gov]
• 2. agilent.com [agilent.com]
• 3. Determination of arylphenoxypropionic herbicides in water by liquid chromatography-electrospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: Microwave-Assisted Solvent Extraction of Fenoxaprop from Soil Matrices

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fenoxaprop-p-ethyl (B1329639), a widely used herbicide for controlling grassy weeds, can persist in soil, necessitating efficient and accurate methods for its quantification.[1] Microwave-Assisted Solvent Extraction (MASE) offers a rapid and effective alternative to traditional extraction techniques, reducing solvent consumption and extraction time.[1][2][3] This document provides detailed protocols and application notes for the extraction of fenoxaprop (B166891) from soil matrices using MASE, followed by analysis with High-Performance Liquid Chromatography (HPLC).

Principle of Microwave-Assisted Solvent Extraction

MASE utilizes microwave energy to heat the solvent and soil sample in a closed vessel. This targeted heating increases the temperature and pressure within the vessel, accelerating the extraction of the analyte from the sample matrix into the solvent. The key advantages of this technique include reduced extraction times, lower solvent volumes, and potentially higher extraction efficiencies compared to conventional methods like Soxhlet or mechanical shaking.[2][3]

Experimental Data

Table 1: MASE Parameters for Fenoxaprop-p-ethyl Extraction from Soil

Parameter	Optimized Value/Range	Reference
Solvent	Acetone (B3395972)	[1]
Solvent Volume	10 mL for 10 g soil	[1]
Microwave Power	350 W followed by 500 W	[1]
Extraction Time	2.0 min at 350 W and 3.0 min at 500 W	[1]
Sample Size	10 g	[1]

Table 2: Recovery of Fenoxaprop-p-ethyl from Spiked Soil Samples using MASE-HPLC

Spiked Concentration (µg/g)	Recovery (%)	Relative Standard Deviation (RSD) (%)
5	91.22 ± 0.01	< 5
10	96.00 ± 1.6	< 5
15	99.32 ± 0.01	< 5
20	90-96	Not Specified

Data synthesized from multiple sources indicating high recovery rates.[1][4]

Experimental Protocols

Sample Preparation

• Collect soil samples and air-dry them at room temperature.

• Remove any large debris such as stones and plant matter.

• Grind the soil sample to a fine powder and pass it through a sieve to ensure homogeneity.

• Store the prepared samples in airtight containers until extraction.

Microwave-Assisted Solvent Extraction (MASE) Protocol

• Weigh 10 g of the prepared soil sample into a microwave extraction vessel.

• Add 10 mL of acetone to the vessel.[1]

• For spiked samples, add a known concentration of fenoxaprop-p-ethyl standard solution to the soil and homogenize before adding the extraction solvent.[1]

• Seal the extraction vessels and place them in the microwave extraction system.

• Set the microwave program as follows:

  • Ramp to 350 W and hold for 2.0 minutes.[1]

  • Ramp to 500 W and hold for 3.0 minutes.[1]

• After the program is complete, allow the vessels to cool to room temperature before opening.

• Filter the extract to remove solid particles.

• Repeat the extraction process two more times with fresh solvent for the same sample to ensure complete extraction.[1]

• Combine the extracts and evaporate to near dryness using a rotary evaporator or a stream of nitrogen.

• Re-dissolve the residue in 10 mL of acetonitrile (B52724).[1]

• Filter the final solution through a 0.45 µm syringe filter into an HPLC vial for analysis.[1]

HPLC Analysis

The determination of fenoxaprop-p-ethyl is performed using an HPLC system equipped with a UV detector.

• Column: Zorbax SB-C8 (4.6 x 150 mm, 5 µm particle size) or equivalent C18 column.[1]

• Mobile Phase: A gradient of acetonitrile and methanol (B129727) is often used.[1]

  • Initial: 100% acetonitrile for 5 minutes.

  • Gradient: 70% acetonitrile and 30% methanol for 12 minutes.

  • Final: 100% methanol for 8 minutes.

• Flow Rate: 0.7 mL/min.[1]

• Injection Volume: 20 µL.[1]

• Detector Wavelength: 280 nm.[1]

• Quantification: Based on a calibration curve prepared from standard solutions of fenoxaprop-p-ethyl.

Workflow and Diagrams

Caption: Workflow for Microwave-Assisted Solvent Extraction of Fenoxaprop from Soil.

Conclusion

The Microwave-Assisted Solvent Extraction method followed by HPLC-UV analysis is a robust, efficient, and reliable technique for the quantification of fenoxaprop-p-ethyl in soil samples.[1] The high recovery rates and reduced sample preparation time make it a superior alternative to conventional extraction methods, suitable for routine environmental monitoring and research applications.

References

• 1. jcsp.org.pk [jcsp.org.pk]
• 2. tandfonline.com [tandfonline.com]
• 3. Optimizing microwave-assisted solvent extraction (MASE) of pesticides from soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Note: (-)-Fenoxaprop as an Analytical Standard for Residue Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-Fenoxaprop, and its ethyl ester form, fenoxaprop-P-ethyl (B1329639), are selective post-emergence herbicides widely used in agriculture to control annual and perennial grass weeds in various broad-leaf crops such as wheat, rice, soybeans, and cotton.[1] Fenoxaprop-P-ethyl belongs to the aryloxyphenoxypropionate class of herbicides and functions by inhibiting the acetyl-CoA carboxylase (ACCase) enzyme, which is crucial for fatty acid synthesis in plants.[1] Due to its widespread use, monitoring its residues in environmental and food samples is essential to ensure food safety and environmental protection. High-purity (-)-Fenoxaprop analytical standards are indispensable for the accurate quantification of its residues. This document provides detailed application notes and protocols for the use of (-)-Fenoxaprop as an analytical standard in residue analysis.

Analytical Methodologies

The primary analytical techniques for the determination of fenoxaprop-P-ethyl and its metabolites are High-Performance Liquid Chromatography (HPLC) coupled with various detectors and Gas Chromatography (GC). HPLC is often preferred as it allows for the direct analysis of the parent compound and its acidic metabolite without the need for derivatization.[2] For higher sensitivity and selectivity, tandem mass spectrometry (LC-MS/MS) is the method of choice.

Quantitative Data Summary

The following tables summarize the performance of various analytical methods for the determination of fenoxaprop-P-ethyl and its metabolites in different matrices.

Table 1: HPLC and LC-MS/MS Method Performance for Fenoxaprop-P-ethyl Residue Analysis

Matrix	Analytical Method	Analyte(s)	LOQ	LOD	Recovery (%)	RSD (%)	Reference
Soil	LC-MS/MS	Fenoxaprop-P-ethyl and metabolites	0.01 mg/kg	Not Reported	70-120	≤20	[3]
Wheat & Soil	HPLC-UV	Fenoxaprop-P-ethyl & Fenoxaprop acid	5-10 ng/g	1-2 ng	72.5-91.25	Not Reported	[4]
Rice Ecosystem	HPLC-MS/MS	Fenoxaprop-P-ethyl & Fenoxaprop-P	Not Reported	0.003 mg/kg	75.1-102.8	1.6-8.2	[5]
Rice (Straw, Grain, Plant)	GC-MS & LC-MS/MS	Fenoxaprop-P-ethyl & metabolites	0.05 mg/kg	0.01 mg/kg	76-103	3-17	[6][7]
Water	LC-MS/MS	Fenoxaprop-P-ethyl & metabolites	0.5 ng/mL	Not Reported	Not Reported	Not Reported	[8]
Formulations & Agricultural Samples	Spectrophotometry	Fenoxaprop-P-ethyl	0.098 µg/mL	0.029 µg/mL	95-97	3.5	[9][10]
Grain Samples	Flow Injection Spectrophotometry	Fenoxaprop-P-ethyl	0.96 µg/mL	0.29 µg/mL	87-92	Not Reported	[11]

Experimental Protocols

Protocol 1: Determination of Fenoxaprop-P-ethyl in Soil by LC-MS/MS

This protocol is based on the Bayer method FP-002-S11-03.[3]

1. Sample Preparation and Extraction: a. Weigh 20 ± 0.2 g of soil into a suitable container. b. Add 30 mL of acetonitrile (B52724):water (80:20, v/v) and shake mechanically for 20 minutes. c. Centrifuge the sample at 2000 rpm for 3 minutes and decant the supernatant. d. Repeat the extraction with another 30 mL of acetonitrile:water (80:20, v/v). e. Perform a final extraction with 20 mL of 10 g/L sodium chloride aqueous solution, followed by shaking and centrifugation. f. Combine all the extracts and dilute to a final volume of 80 mL with acetonitrile:water (80:20, v/v). g. Take a 0.75 mL aliquot of the extract and mix it with 0.75 mL of methanol:deionized water (70:30, v/v).

2. LC-MS/MS Analysis: a. HPLC Column: C18 or equivalent. b. Mobile Phase: Gradient elution with acetonitrile and water (may contain a modifier like formic acid for better ionization).[12] c. Flow Rate: Typically 0.5 - 1.0 mL/min. d. Injection Volume: 5 - 20 µL.[2][13] e. MS Detection: Electrospray ionization (ESI) in positive mode. Monitor two ion transitions for each analyte for quantification and confirmation.[3]

3. Calibration: a. Prepare a stock solution of (-)-Fenoxaprop analytical standard in a suitable solvent like acetonitrile. b. Prepare a series of working standard solutions by diluting the stock solution. c. Construct a calibration curve by plotting the peak area against the concentration of the standards.

Protocol 2: Determination of Fenoxaprop-P-ethyl in Plant Material (e.g., Rice, Wheat) by HPLC

This protocol is a generalized procedure based on several cited methods.[2][5][14]

1. Sample Preparation and Extraction: a. Homogenize a representative sample of the plant material (e.g., 10 g). b. Extract the homogenized sample with a suitable solvent such as acetonitrile or acetone. Microwave-assisted extraction can be employed to improve efficiency.[2] c. The extraction can be repeated multiple times to ensure complete recovery. d. The combined extracts may require a clean-up step, such as solid-phase extraction (SPE), to remove interfering matrix components.

2. HPLC Analysis: a. HPLC Column: C18 (e.g., 4.6 x 150 mm, 5 µm particle size).[2] b. Mobile Phase: A mixture of acetonitrile and methanol, or acetonitrile and water.[2][12] A gradient elution program may be used for better separation.[2] c. Flow Rate: 0.7 - 1.0 mL/min.[2] d. Injection Volume: 20 µL.[2] e. Detector: UV detector set at a wavelength of approximately 280 nm.[2]

3. Calibration: a. Prepare standard solutions of (-)-Fenoxaprop in the mobile phase or a suitable solvent. b. Generate a calibration curve to quantify the analyte in the samples.

Visualizations

Mode of Action: Inhibition of Acetyl-CoA Carboxylase

Caption: Mechanism of action of (-)-Fenoxaprop.

Analytical Workflow for Residue Analysis

References

• 1. hpc-standards.com [hpc-standards.com]
• 2. jcsp.org.pk [jcsp.org.pk]
• 3. epa.gov [epa.gov]
• 4. Degradation of Fenoxaprop-p-Ethyl and Its Metabolite in Soil and Wheat Crops - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. qascf.com [qascf.com]
• 7. qascf.com [qascf.com]
• 8. epa.gov [epa.gov]
• 9. researchgate.net [researchgate.net]
• 10. Spectrophotometric method for quantification of fenoxaprop-p-ethyl herbicide in commercial formulations and agricultural samples [inis.iaea.org]
• 11. scielo.br [scielo.br]
• 12. Separation of Fenoxaprop-P-ethyl on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 13. cipac.org [cipac.org]
• 14. researchgate.net [researchgate.net]

Topic: Application of (-)-Fenoxaprop in Plant Metabolic Pathway Studies

An Application Note and Protocol for Researchers

Introduction

(-)-Fenoxaprop, the biologically active R-enantiomer of fenoxaprop (B166891), is a selective post-emergence herbicide belonging to the aryloxyphenoxypropionate ("fop") class.[1][2] It is primarily utilized to control annual and perennial grass weeds in various broadleaf crops.[2][3] Its high specificity and well-characterized mode of action make it an invaluable tool for researchers, scientists, and drug development professionals studying plant biochemistry and metabolism.

The primary mechanism of (-)-Fenoxaprop involves the potent and specific inhibition of the acetyl-CoA carboxylase (ACCase) enzyme.[1][3][4] ACCase is a critical enzyme that catalyzes the first committed step in the de novo fatty acid biosynthesis pathway: the conversion of acetyl-CoA to malonyl-CoA.[5][6][7] By blocking this step, (-)-Fenoxaprop halts the production of fatty acids, which are essential for building cell membranes and for new plant growth, ultimately leading to the death of susceptible grass species.[2][3] Its selectivity arises from structural differences in the ACCase enzyme between tolerant broadleaf plants and susceptible grasses.[5][6]

These notes provide detailed protocols and data for utilizing (-)-Fenoxaprop as a chemical probe to investigate fatty acid metabolism, mechanisms of herbicide resistance, and the intricate network of metabolic pathways in plants.

Key Applications in Metabolic Research

• Dissecting Fatty Acid Biosynthesis: As a specific inhibitor, (-)-Fenoxaprop allows for the precise shutdown of the ACCase-mediated pathway. This enables studies on the downstream effects on lipid profiles, the regulation of fatty acid synthesis, and the identification of potential bypass or alternative pathways.

• Investigating Herbicide Resistance: The emergence of weed populations resistant to (-)-Fenoxaprop provides a powerful model for studying resistance mechanisms. Research applications include identifying specific point mutations in the ACCase gene (target-site resistance) or characterizing enhanced metabolic detoxification pathways, such as those involving cytochrome P450s and glutathione-S-transferases (non-target-site resistance).[4][7][8][9]

• Probing Metabolic Crosstalk: The inhibition of lipid synthesis can cause significant shifts in other central metabolic pathways. Using (-)-Fenoxaprop, researchers can explore the resulting changes in carbohydrate metabolism, amino acid profiles, and secondary metabolite production, revealing how plants reallocate resources under metabolic stress.[10]

Data Presentation: ACCase Inhibition

The efficacy of (-)-Fenoxaprop is quantified by its half-maximal inhibitory concentration (IC50) or pI50 [-log(IC50)], which represents the concentration required to reduce ACCase enzyme activity by 50%. These values vary significantly between susceptible and resistant species.

Plant Biotype	Herbicide/Active Form	IC50 / pI50	Notes
Susceptible Avena sativa (Oat)	Fenoxaprop (acid form)	10⁻⁷ to 2 x 10⁻⁶ M	Inhibition of [¹⁴C]acetate incorporation in isolated chloroplasts.[5][6]
Susceptible Digitaria ciliaris (Crabgrass)	Fluazifop-p-butyl	0.5 µM	A related "fop" herbicide, demonstrating typical susceptible ACCase sensitivity.[11]
Resistant Digitaria ciliaris (R1 Biotype)	Fluazifop-p-butyl	8.9 µM	Biotype with Ile-1781-Leu mutation in ACCase, showing 17.8-fold resistance.[11]
Soybean (Glycine max)	Fenoxaprop (acid form)	pI50 = 7.2 (approx. 0.063 µM)	Data from soybean ACCase, a tolerant dicot species.[12]
Resistant Alopecurus japonicus	Fenoxaprop-P-ethyl	33.8-fold resistant	Resistance level determined by whole-plant dose-response experiments.[13]

Experimental Protocols

Protocol 1: In Vitro ACCase Inhibition Assay (Radiometric Method)

This protocol provides a definitive method for determining if the ACCase enzyme from a plant population is sensitive to (-)-Fenoxaprop by directly measuring enzyme activity.[7]

Materials:

• Fresh leaf tissue (0.5 - 1.0 g) from young, actively growing plants.

• Extraction Buffer: 100 mM HEPES-KOH (pH 7.5), 2 mM EDTA, 5 mM DTT, 10% (v/v) glycerol.

• Assay Buffer: 100 mM HEPES-KOH (pH 7.5), 5 mM MgCl₂, 50 mM KCl, 1 mM ATP, 2 mM DTT.

• Substrates: Acetyl-CoA, NaH¹⁴CO₃ (radiolabeled sodium bicarbonate).

• (-)-Fenoxaprop stock solution (e.g., 10 mM in DMSO), with serial dilutions.

• Stopping Solution: 6 M HCl.

• Scintillation cocktail and vials.

• Liquid scintillation counter.

Methodology:

• Enzyme Extraction:

  • Harvest fresh leaf tissue and immediately place it in liquid nitrogen. Grind to a fine powder using a mortar and pestle.

  • Add 2-3 mL of ice-cold extraction buffer and homogenize further.

  • Transfer the homogenate to a microfuge tube and centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Carefully collect the supernatant, which contains the crude enzyme extract. Determine the protein concentration using a Bradford or similar assay.

• ACCase Assay:

  • Prepare reaction tubes on ice, each containing assay buffer.

  • Add varying concentrations of (-)-Fenoxaprop (e.g., 0.1, 0.5, 1, 5, 10 µM) and a DMSO-only control.[7]

  • Add 20-50 µg of the enzyme extract to each tube.

  • Pre-incubate the mixture at 30°C for 5 minutes.

  • Initiate the reaction by adding the substrates: acetyl-CoA (to a final concentration of 0.5 mM) and NaH¹⁴CO₃ (e.g., 0.2 µCi).

  • Incubate the reaction at 30°C for 10-20 minutes.

• Quantification:

  • Stop the reaction by adding 50 µL of 6 M HCl to each tube. This acidifies the sample and evaporates any unincorporated ¹⁴CO₂.

  • Dry the samples completely in a fume hood or using a speed vacuum.

  • Resuspend the dried residue in 200 µL of water.

  • Add 4 mL of scintillation cocktail, vortex thoroughly, and measure the incorporated radioactivity (counts per minute, CPM) using a liquid scintillation counter. The radioactivity corresponds to the amount of acid-stable malonyl-CoA produced.

• Data Analysis:

  • Calculate ACCase activity as a percentage of the control (DMSO-only) for each herbicide concentration.

  • Plot the percent inhibition against the log of the (-)-Fenoxaprop concentration to determine the IC50 value.

Note: A non-radioactive, malachite green-based colorimetric assay can also be used as an alternative to the radiometric method.[11][14]

Protocol 2: In Planta Herbicide Metabolism Analysis via HPLC

This protocol determines the rate at which plants metabolize (-)-Fenoxaprop, a key mechanism of non-target-site resistance.[9]

Materials:

• Potted seedlings (3-4 leaf stage) of susceptible and potentially resistant biotypes.

• (-)-Fenoxaprop-p-ethyl formulated for spraying.

• Metabolism inhibitors (optional): Malathion (B1675926) (cytochrome P450 inhibitor), NBD-Cl (GST inhibitor).

• Liquid nitrogen.

• Extraction Solvent: Acetonitrile (B52724).

• Sodium chloride (NaCl).

• High-Performance Liquid Chromatography (HPLC) system with a UV or MS detector.

Methodology:

• Plant Treatment:

  • Grow susceptible (S) and potentially resistant (R) plants under controlled greenhouse conditions.[15]

  • For inhibitor studies, pre-treat a subset of plants with malathion or NBD-Cl 1-2 hours before herbicide application.

  • Treat all plants with a standard dose of (-)-Fenoxaprop-p-ethyl (e.g., 50 mg L⁻¹). Leave an untreated control group.[9]

• Sample Collection and Extraction:

  • Harvest the above-ground plant tissues at various time points after treatment (e.g., 1, 2, 5 days).

  • Rinse the leaves with a water-acetone solution to remove any unabsorbed herbicide from the surface.

  • Flash-freeze the tissue samples in liquid nitrogen and store at -80°C until extraction.

  • Grind 0.5 g of frozen tissue to a fine powder. Add 5 mL of acetonitrile and extract using an ultrasonic bath for 20 minutes.[9]

  • Add 1 g of NaCl to the extract, vortex, and centrifuge at 12,000 rpm for 5 minutes.

• HPLC Analysis:

  • Transfer the supernatant to a new tube, evaporate to dryness under a nitrogen stream, and re-suspend the residue in a known volume of mobile phase.

  • Filter the sample through a 0.22 µm syringe filter.

  • Inject the sample into an HPLC system equipped with a C18 column.

  • Develop a gradient elution method (e.g., water:acetonitrile) to separate the parent (-)-Fenoxaprop from its metabolites (like the hydrolyzed acid form).

  • Detect and quantify the compounds using a UV detector (e.g., at 235 nm) or a mass spectrometer for higher specificity.

• Data Analysis:

  • Calculate the concentration of the parent (-)-Fenoxaprop remaining in the tissue at each time point for both S and R biotypes.

  • A significantly faster decline in the parent herbicide concentration in the R biotype compared to the S biotype indicates enhanced metabolism.[9]

Visualizations

Caption: Mechanism of (-)-Fenoxaprop, which inhibits ACCase to block fatty acid synthesis.

Caption: Experimental workflow for the in vitro ACCase radiometric inhibition assay.

Caption: Experimental workflow for analyzing in planta herbicide metabolism via HPLC.

References

• 1. Fenoxaprop-P-ethyl (Ref: AE F046360) [sitem.herts.ac.uk]
• 2. Lipid synthesis inhibitor herbicides | Herbicide mode of action and sugarbeet injury symptoms [extension.umn.edu]
• 3. chemicalwarehouse.com [chemicalwarehouse.com]
• 4. Page loading... [wap.guidechem.com]
• 5. researchgate.net [researchgate.net]
• 6. Fatty-acid biosynthesis and acetyl-coa carboxylase as a target of diclofop, fenoxaprop and other aryloxy-phenoxy-propionic acid herbicides [agris.fao.org]
• 7. ars.usda.gov [ars.usda.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Detoxification of Fenoxaprop-P-Ethyl Herbicide: A Study on Physiological and Metabolic Adaptation of Anabaena laxa and Nostoc muscorum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. bioone.org [bioone.org]
• 12. Investigation of acetyl‐CoA carboxylase‐inhibiting herbicides that exhibit soybean crop selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 13. discovery.researcher.life [discovery.researcher.life]
• 14. cambridge.org [cambridge.org]
• 15. Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Solid-Phase Extraction for Fenoxaprop Metabolite Analysis in Plant Tissues

Abstract

This application note provides detailed protocols for the extraction and cleanup of fenoxaprop (B166891) and its primary metabolite, fenoxaprop acid, from plant tissues using solid-phase extraction (SPE). Both traditional cartridge-style SPE and modern dispersive SPE (dSPE) methodologies, specifically the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, are described. These methods are designed for researchers, scientists, and professionals in drug development and environmental monitoring to achieve reliable quantification of these herbicide residues in complex plant matrices. The subsequent analysis is typically performed using High-Performance Liquid Chromatography (HPLC) with UV detection or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Introduction

Fenoxaprop-p-ethyl (B1329639) is a selective herbicide widely used for the post-emergence control of grass weeds in various crops. In plants and soil, it is rapidly hydrolyzed to its biologically active metabolite, fenoxaprop acid.[1][2] Monitoring the residue levels of both the parent compound and its metabolite in plant tissues is crucial for food safety, environmental impact assessment, and regulatory compliance. The complex nature of plant matrices, which contain pigments, lipids, and other interfering substances, necessitates an efficient sample cleanup step to ensure accurate and reliable analytical results. Solid-phase extraction is a widely adopted technique for the cleanup of pesticide residues from environmental and food samples.[3] This note details two effective SPE-based cleanup protocols for the analysis of fenoxaprop and its metabolites in plant tissues.

Data Presentation

The following table summarizes the performance data for the extraction and analysis of fenoxaprop-p-ethyl and its metabolite, fenoxaprop acid, in various plant matrices. The data is compiled from studies utilizing solid-liquid extraction with subsequent cleanup.

Analyte	Plant Matrix	Fortification Level (µg/g)	Recovery (%)	LOD (ng)	LOQ (ng/g)	Reference
Fenoxaprop-p-ethyl	Wheat Grains	Not Specified	72.5 - 84.66	2	8	[4]
Fenoxaprop acid	Wheat Grains	Not Specified	78.0 - 81.88	1	10	[4]
Fenoxaprop-p-ethyl	Wheat Straw	Not Specified	77.64 - 82.24	2	10	[4]
Fenoxaprop acid	Wheat Straw	Not Specified	75.2 - 79.68	1	10	[4]
Fenoxaprop-p-ethyl	Vegetable Samples	5, 10, 15	91.22 - 99.32	Not Specified	Not Specified	[5]
Fenoxaprop-p-ethyl	Wheat and Barley Grains	5, 10, 15	88.0 - 92.0	Not Specified	Not Specified	[6]

LOD: Limit of Detection, LOQ: Limit of Quantitation

Experimental Protocols

Two primary methods for the solid-phase extraction of fenoxaprop and its metabolites from plant tissues are presented below: a traditional SPE method using C18 cartridges and the widely used QuEChERS (dispersive SPE) method.

Method 1: Traditional Solid-Phase Extraction using C18 Cartridges

This protocol is suitable for the cleanup of extracts obtained from initial solvent extraction of plant tissues.

1. Materials and Reagents

• Homogenized plant tissue sample (e.g., wheat grains, straw, leafy vegetables)

• Acetonitrile (B52724) (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Deionized water

• Sodium chloride (NaCl)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• C18 SPE cartridges (e.g., 500 mg, 6 mL)

• Centrifuge and centrifuge tubes (50 mL)

• Rotary evaporator or nitrogen evaporator

2. Sample Homogenization and Initial Extraction

• Weigh 10 g of a representative homogenized plant sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile to the tube.

• For dry samples like grains, add a specific amount of water to rehydrate the sample before adding acetonitrile.

• Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.

• Cap the tube and shake vigorously for 1 minute.

• Centrifuge at ≥3000 rpm for 5 minutes.

• Collect the supernatant (acetonitrile layer) for SPE cleanup.

3. SPE Cartridge Cleanup

• Conditioning: Condition the C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water. Do not allow the cartridge to go dry.

• Loading: Load 2 mL of the supernatant from the initial extraction onto the conditioned cartridge at a slow, dropwise rate.

• Washing: Wash the cartridge with 5 mL of a 10% methanol in water solution to remove polar interferences.

• Elution: Elute the target analytes (fenoxaprop and fenoxaprop acid) with 5 mL of acetonitrile. Collect the eluate.

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable volume (e.g., 1 mL) of the mobile phase for HPLC or LC-MS/MS analysis.

Method 2: QuEChERS (Dispersive SPE) Protocol

The QuEChERS method is a streamlined approach that combines extraction and cleanup in two main steps.

1. Materials and Reagents

• Homogenized plant tissue sample

• Acetonitrile (containing 1% acetic acid, optional for acidic pesticides)

• QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate)

• Dispersive SPE tubes containing primary secondary amine (PSA) and C18 sorbents, and anhydrous MgSO₄.

• Centrifuge and centrifuge tubes (50 mL and 15 mL)

2. Extraction

• Weigh 10-15 g of the homogenized plant sample into a 50 mL centrifuge tube.

• Add 10-15 mL of acetonitrile.

• Add the QuEChERS extraction salts.

• Immediately shake the tube vigorously for 1 minute.

• Centrifuge at ≥3000 rpm for 5 minutes.

3. Dispersive SPE Cleanup

• Take a 1 mL aliquot of the supernatant from the extraction step and transfer it to a 2 mL dSPE tube containing PSA, C18, and MgSO₄.

• Vortex the dSPE tube for 30 seconds to 1 minute.

• Centrifuge at a high speed (e.g., 10,000 rpm) for 2 minutes.

• The resulting supernatant is ready for direct analysis by LC-MS/MS or can be further processed if necessary.

Visualizations

Experimental Workflow Diagram

Caption: Workflow for fenoxaprop metabolite analysis.

Signaling Pathway (Logical Relationship)

Caption: Metabolic conversion of fenoxaprop-p-ethyl.

Conclusion

The solid-phase extraction methods detailed in this application note, particularly the QuEChERS protocol, offer efficient and reliable cleanup for the determination of fenoxaprop and its primary metabolite, fenoxaprop acid, in various plant tissues. The choice between traditional cartridge SPE and dispersive SPE will depend on the specific laboratory workflow, sample throughput requirements, and the complexity of the plant matrix. Proper sample cleanup is a critical step in achieving accurate and precise quantification of these herbicide residues, thereby ensuring food safety and regulatory compliance.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Degradation of Fenoxaprop-p-Ethyl and Its Metabolite in Soil and Wheat Crops - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. hrpub.org [hrpub.org]
• 4. foxscientific.com [foxscientific.com]
• 5. waters.com [waters.com]
• 6. epd.georgia.gov [epd.georgia.gov]

Application Note: Spectrophotometric Determination of Fenoxaprop-p-ethyl in Grain Samples

Introduction

Fenoxaprop-p-ethyl (B1329639) is a selective post-emergence herbicide widely used for the control of annual and perennial grass weeds in various crops, including wheat, barley, and rice.[1][2] Monitoring its residue levels in grain is crucial to ensure food safety and compliance with regulatory limits. While chromatographic methods are common for pesticide residue analysis, spectrophotometry offers a simple, cost-effective, and rapid alternative for routine screening. This application note details two sensitive spectrophotometric methods for the quantification of fenoxaprop-p-ethyl in grain samples.

The first method is based on the acid hydrolysis of fenoxaprop-p-ethyl, followed by the formation of a yellow-colored charge-transfer complex with iron (II).[1][3] The second method involves the conversion of fenoxaprop-p-ethyl into hydroxamic acid, which then forms a red-colored complex with iron (III).[4][5] Both methods have been successfully applied to the analysis of fenoxaprop-p-ethyl in wheat and barley.[1][5]

Principle of the Methods

Method 1: Acid Hydrolysis and Complexation with Fe(II)

Fenoxaprop-p-ethyl undergoes acid hydrolysis to yield 6-chloro-2,3-dihydrobenzoxazol-2-one (CDHB) and ethyl 2-(4-hydroxyphenoxy) propionate (B1217596) (EHPP). The resulting CDHB product then reacts with ferrous iron (Fe(II)) to form a stable yellow-colored complex, which is quantified spectrophotometrically at its wavelength of maximum absorbance (λmax) of 430 nm.[1][3]

Method 2: Derivatization to Hydroxamic Acid and Complexation with Fe(III)

In an alkaline medium, fenoxaprop-p-ethyl is reacted with hydroxylamine (B1172632) hydrochloride to form a hydroxamic acid derivative. This derivative subsequently chelates with ferric iron (Fe(III)) to produce a distinct red-colored tris-iron hydroxamate complex. The absorbance of this complex is measured at its λmax of 500 nm.[4][5]

Quantitative Data Summary

The analytical performance of the two spectrophotometric methods is summarized in the tables below for easy comparison.

Table 1: Method 1 - Acid Hydrolysis and Fe(II) Complexation

Parameter	Value	Reference
Wavelength (λmax)	430 nm	[1][3]
Linear Range	2 - 24 µg/mL	[1][3]
Molar Absorptivity	4.2 x 10⁴ L·mol⁻¹·cm⁻¹	[1][3]
Limit of Detection (LOD)	0.20 µg/mL	[1][3]
Limit of Quantification (LOQ)	0.67 µg/mL	[1][3]
Recovery in Wheat	98.0 ± 0.30 %	[1]
Recovery in Barley	94.0 ± 0.92 %	[1]

Table 2: Method 2 - Hydroxamic Acid Derivatization and Fe(III) Complexation

Parameter	Value	Reference
Wavelength (λmax)	500 nm	[4][5]
Linear Range	1.0 - 20.0 µg/mL	[4][5]
Molar Absorptivity	1.81 x 10⁴ L·mol⁻¹·cm⁻¹	[4][5]
Limit of Detection (LOD)	0.29 ± 0.1 µg/mL	[4]
Limit of Quantification (LOQ)	0.96 ± 0.1 µg/mL	[4]
Recovery in Wheat	88.0 ± 1.7 % to 92.0 ± 1.0 %	[5]
Recovery in Barley	88.0 ± 1.7 % to 92.0 ± 1.0 %	[5]

Experimental Protocols

General Sample Preparation (Extraction)

• Homogenization: Take a representative 10 g sample of homogenized grain (wheat or barley).[1]

• Extraction: Transfer the sample to a flask and add 50 mL of acetone.[1] Methanol (B129727) can also be used as an extraction solvent.[5]

• Sonication: Sonicate the mixture for 30 minutes at ambient temperature.[1]

• Filtration: Filter the extract through filter paper to remove solid particles.[1]

• Fortification (for recovery studies): For recovery experiments, known concentrations of standard fenoxaprop-p-ethyl solution (e.g., 5, 10, and 15 µg/g) can be added to blank grain samples.[1] The samples are then left at room temperature for approximately 6 hours to allow for solvent evaporation before proceeding with the extraction.[1]

Protocol for Method 1: Acid Hydrolysis and Fe(II) Complexation

Reagents:

• Standard fenoxaprop-p-ethyl solution (1000 µg/mL): Dissolve 0.1 g of fenoxaprop-p-ethyl standard in ethanol (B145695) and dilute to 100 mL.[1]

• Ferrous sulfate (B86663) solution (1000 µg/mL): Dissolve 0.1 g of ferrous sulfate in deionized water and dilute to 100 mL.[1]

• Acetate (B1210297) buffer (pH 4): Prepare by mixing appropriate volumes of 0.2 M acetic acid and 0.2 M sodium acetate solutions.[1]

• Hydrochloric acid (0.4 M)

• All chemicals should be of analytical reagent grade.[1]

Procedure:

• Hydrolysis: Take an aliquot of the grain extract and add 0.4 M hydrochloric acid. Heat the solution to facilitate the acid hydrolysis of fenoxaprop-p-ethyl.

• Complexation: To the hydrolyzed sample, add the ferrous sulfate solution and the acetate buffer (pH 4).

• Measurement: Allow the color to develop and measure the absorbance of the resulting yellow complex at 430 nm using a UV-Vis spectrophotometer against a reagent blank.[1][3]

• Quantification: Prepare a calibration curve using standard solutions of fenoxaprop-p-ethyl (ranging from 2-24 µg/mL) subjected to the same hydrolysis and complexation procedure.[1] Determine the concentration of fenoxaprop-p-ethyl in the sample from the calibration curve.

Protocol for Method 2: Hydroxamic Acid Derivatization and Fe(III) Complexation

Reagents:

• Standard fenoxaprop-p-ethyl solution (350 µg/mL): Dissolve 0.035 g of fenoxaprop-p-ethyl standard in methanol and dilute to 100 mL.[5]

• Hydroxylamine hydrochloride solution (0.5 M): Dissolve 3.475 g of hydroxylamine hydrochloride in methanol and dilute to 100 mL.[5]

• Sodium hydroxide (B78521) solution

• Iron (III) solution

• Methanol

• All chemicals should be of analytical reagent grade.

Procedure:

• Derivatization: Take an aliquot of the grain extract and add hydroxylamine hydrochloride solution in an alkaline medium (adjusted with sodium hydroxide) to convert fenoxaprop-p-ethyl to its hydroxamic acid derivative.

• Complexation: Add the iron (III) solution to the hydroxamic acid derivative to form the red-colored tris-iron hydroxamate complex.[4][5]

• Measurement: Measure the absorbance of the red complex at 500 nm using a UV-Vis spectrophotometer against a reagent blank.[4][5]

• Quantification: Construct a calibration curve with standard solutions of fenoxaprop-p-ethyl (ranging from 1.0-20.0 µg/mL) that have undergone the same derivatization and complexation steps.[4][5] Calculate the concentration in the unknown sample using this curve.

Workflow and Pathway Diagrams

Caption: Experimental workflow for the spectrophotometric determination of fenoxaprop-p-ethyl in grain.

References

• 1. sja.aup.edu.pk [sja.aup.edu.pk]
• 2. qascf.com [qascf.com]
• 3. Spectrophotometric method for the determination of fenoxaprop-p-ethyl herbicide in wheat and barley grains using charge transfer complex. | [Sarhad Journal of Agriculture • 2012] | PSA • ID 4776 [psa.pastic.gov.pk]
• 4. Flow injection spectrophotometric determination of fenoxaprop-p-ethyl herbicide in different grain samples after derivatization – ScienceOpen [scienceopen.com]
• 5. scielo.br [scielo.br]

Application Note: Gas Chromatography Method for the Analysis of Fenoxaprop-p-ethyl and its Safeners

Abstract

This application note provides a detailed gas chromatography (GC) method for the simultaneous analysis of the herbicide fenoxaprop-p-ethyl (B1329639) and its commonly used safeners, isoxadifen-ethyl (B1672638) and mefenpyr-diethyl (B161882). The described methodology is intended for researchers, scientists, and professionals in drug development and environmental analysis. The protocol covers sample preparation, GC-MS and GC-FID instrumental analysis, and includes quantitative data and validation parameters.

Introduction

Fenoxaprop-p-ethyl is a selective post-emergence herbicide used to control annual and perennial grass weeds in various broadleaf crops. To enhance crop safety, it is often formulated with a safener, such as isoxadifen-ethyl or mefenpyr-diethyl, which protects the crop from herbicidal injury without affecting the weed control efficacy.[1] Accurate and reliable analytical methods are crucial for monitoring residues of both the herbicide and its safeners in environmental and agricultural samples. Gas chromatography is a robust and widely used technique for the analysis of these compounds.[2] This document outlines a comprehensive GC-based methodology for the determination of fenoxaprop-p-ethyl and its safeners.

Data Presentation

The following tables summarize the quantitative data for the analysis of fenoxaprop-p-ethyl and its safeners by gas chromatography.

Table 1: GC Method Validation Data for Fenoxaprop-p-ethyl and Isoxadifen-ethyl in Rice Matrix

Parameter	Fenoxaprop-p-ethyl	Isoxadifen-ethyl	Reference
Limit of Detection (LOD)	0.01 mg/kg	0.01 mg/kg	[2][3][4]
Limit of Quantification (LOQ)	0.05 mg/kg	0.05 mg/kg	[2][3][4]
Mean Recovery	76-86%	76-86%	[2][3][4]
Precision (RSD)	3-11%	3-11%	[2][3][4]

Data derived from a study on rice straw, grain, and plant matrices.[2][3][4]

Table 2: GC-FID Method Validation Data for Mefenpyr-diethyl

Parameter	Mefenpyr-diethyl	Reference
Limit of Detection (LOD)	0.01 mg/L	[3]
Limit of Quantification (LOQ)	0.04 mg/L	[3]
Linear Working Range	0.07-29.7 mg/L	[3]
Retention Time	5.2 min	[3]

Data from a study determining mefenpyr-diethyl in barley, oat, and corn silk matrices.[3]

Experimental Protocols

Sample Preparation (Adapted from Lucini & Molinari, 2011)

This protocol is suitable for the extraction of fenoxaprop-p-ethyl and its safeners from solid matrices such as rice grain, straw, or soil.

Reagents and Materials:

• Acetonitrile (B52724) (HPLC grade)

• Hydrochloric acid (reagent grade)

• Sodium chloride

• Anhydrous sodium sulfate

• Homogenizer or blender

• Centrifuge and centrifuge tubes (50 mL)

• Rotary evaporator

• Syringe filters (0.45 µm)

Procedure:

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 20 mL of acetonitrile to the tube.

• For the analysis of the active substances, acidify the extraction solvent with hydrochloric acid.

• Shake vigorously for 1-2 minutes.

• Centrifuge at 3000 rpm for 5 minutes.

• Decant the supernatant into a clean flask.

• Repeat the extraction of the solid residue with another 20 mL of acetonitrile.

• Combine the supernatants.

• Add 5 g of sodium chloride to the combined extract to induce phase separation and reduce the water content.

• Shake and then allow the layers to separate.

• Collect the upper acetonitrile layer and dry it with anhydrous sodium sulfate.

• Concentrate the extract to a volume of approximately 1 mL using a rotary evaporator at 40°C.

• Re-dissolve the residue in a suitable solvent (e.g., ethyl acetate (B1210297) or toluene) for GC analysis.

• Filter the final extract through a 0.45 µm syringe filter into a GC vial.

Gas Chromatography (GC) Analysis

Two separate GC methods are presented: a GC-MS method for the simultaneous analysis of fenoxaprop-p-ethyl and isoxadifen-ethyl, and a GC-FID method for the analysis of mefenpyr-diethyl.

This method is based on the instrumentation used by Lucini & Molinari (2011) with a typical temperature program for pesticide analysis on an HP-5MS column.

Instrumentation:

• Gas Chromatograph: Agilent 6890 series or equivalent[5]

• Mass Spectrometer: Agilent 5973i or equivalent[5]

• Autosampler

GC Conditions:

• Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness)[5]

• Injector Temperature: 250°C

• Injection Mode: Splitless

• Injection Volume: 1 µL

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 1 minute

  • Ramp 1: 20°C/min to 170°C

  • Ramp 2: 20°C/min to 310°C, hold for 3.5 minutes[4]

• MSD Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Ionization Mode: Electron Impact (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

This method is based on a validated procedure for the analysis of mefenpyr-diethyl.[3]

Instrumentation:

• Gas Chromatograph with a Flame Ionization Detector (FID)

• Autosampler

GC Conditions:

• Column: (Details of the specific column were not provided in the source, however, an HP-5MS or equivalent is suitable for this type of analysis)

• Injector Temperature: 250°C[3]

• Injection Mode: Splitless[3]

• Injection Volume: 1.0 µL[3]

• Carrier Gas: Nitrogen or Helium

• Oven Temperature Program:

  • Initial temperature: 100°C

  • Ramp 1: 50°C/min to 220°C

  • Ramp 2: 30°C/min to 270°C, hold for 2.0 minutes[3]

• Detector Temperature: 250°C[3]

Visualization

The following diagram illustrates the general workflow for the analysis of fenoxaprop-p-ethyl and its safeners in a given sample.

Caption: Workflow for GC analysis of fenoxaprop-p-ethyl and safeners.

References

• 1. researchgate.net [researchgate.net]
• 2. qascf.com [qascf.com]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. agilent.com [agilent.com]
• 5. scispace.com [scispace.com]

Application Notes &amp; Protocols: Developing a Dose-Response Curve for (-)-Fenoxaprop on Sensitive Weed Species

For: Researchers, Scientists, and Drug Development Professionals

Introduction to (-)-Fenoxaprop

(-)-Fenoxaprop, with its active R-enantiomer Fenoxaprop-P-ethyl, is a selective, post-emergence herbicide from the aryloxyphenoxypropionate (AOPP or 'fop') chemical family.[1][2] It is widely used for the control of annual and perennial grass weeds in various broadleaf crops and turf.[2][3] Understanding the dose-response relationship is critical for determining its efficacy, optimizing application rates, and managing the development of herbicide resistance.

These application notes provide a comprehensive protocol for conducting whole-plant bioassays to generate reliable dose-response curves and estimate key efficacy parameters, such as the GR₅₀ (the dose required to cause a 50% reduction in plant growth).

Mechanism of Action: ACCase Inhibition

Fenoxaprop-P-ethyl's herbicidal activity stems from its inhibition of the enzyme Acetyl-CoA Carboxylase (ACCase) in susceptible grass species.[1][4] ACCase is a vital enzyme that catalyzes the first committed step in the biosynthesis of fatty acids.[5][6] By blocking ACCase, the herbicide disrupts the production of fatty acids, which are essential components of cell membranes and lipids.[7][8] This disruption leads to a loss of cell membrane integrity, cessation of growth at the meristematic tissues (growing points), and ultimately, plant death.[8][9] Symptoms in sensitive plants typically appear days after treatment and include yellowing of new leaves and a browning, decomposing growing point, often referred to as "deadheart".[7]

Caption: Mechanism of action pathway for (-)-Fenoxaprop.

Data Presentation: Dose-Response of Weed Species to Fenoxaprop

The following table summarizes experimentally determined GR₅₀ (Growth Reduction 50%) or ED₅₀ (Effective Dose 50%) values for Fenoxaprop against various sensitive and resistant weed biotypes. These values are critical for understanding the level of resistance and the efficacy of the herbicide.

Weed Species	Biotype	Herbicide	Parameter	Value (g a.i. ha⁻¹)	Resistance Index (RI)	Source(s)
Alopecurus myosuroides	Sensitive	Fenoxaprop-P-ethyl	ED₅₀	Not specified, baseline	-	[10][11]
Alopecurus myosuroides	NTSR¹	Fenoxaprop-P-ethyl	ED₅₀	Not specified, higher	76	[10][11]
Alopecurus myosuroides	NTSR²	Fenoxaprop-P-ethyl	ED₅₀	Not specified, higher	2	[10][11]
Pseudosclerochloa kengiana	JS-9 (Sensitive)	Fenoxaprop	GR₅₀	8.8	-	[12]
Pseudosclerochloa kengiana	SD-4 (Resistant)	Fenoxaprop	GR₅₀	328.2	37.3	[12]
Pseudosclerochloa kengiana	SD-11 (Resistant)	Fenoxaprop	GR₅₀	304.5	34.6	[12]
Pseudosclerochloa kengiana	JS-25 (Resistant)	Fenoxaprop	GR₅₀	908.2	103.2	[12]
Grassy Weeds in Rice	Mixed Population	Fenoxaprop	ED₅₀	49.7 (Alone)	-	[13]
Grassy Weeds in Rice	Mixed Population	Fenoxaprop	ED₅₀	45.7 (in Mixture)	-	[14]

¹NTSR: Non-Target-Site Resistance

Experimental Protocols: Whole-Plant Bioassay

This section provides a detailed methodology for conducting a whole-plant bioassay to determine the dose-response curve of (-)-Fenoxaprop on a sensitive weed species.

Plant Material and Growth Conditions

• Seed Collection: Collect mature seeds from a well-characterized, herbicide-sensitive population of the target weed species (e.g., Alopecurus myosuroides, Echinochloa colona).

• Seed Germination: Germinate seeds in petri dishes on moist filter paper or directly in trays filled with a sterile potting mix or a standard soil.

• Transplanting: Once seedlings have developed sufficiently (e.g., coleoptile length of 1-2 cm), transplant individual plants into pots (e.g., 9-cm diameter) containing a standardized soil mix.

• Growth Environment: Place the pots in a controlled environment, such as a greenhouse or growth chamber. Maintain consistent conditions optimal for the weed species, for example, a 25/15 °C day/night temperature cycle with a 12-hour photoperiod.[11] Water plants as needed to maintain adequate soil moisture.

Herbicide Stock Solution and Dose Range Preparation

• Stock Solution: Prepare a stock solution of a commercial formulation of Fenoxaprop-P-ethyl (e.g., 69 g a.i. L⁻¹ EW)[11] or analytical grade standard. The solvent should be chosen based on the herbicide's solubility (e.g., acetone) and may include adjuvants as specified on the product label.

• Dose Range: Prepare a logarithmic series of herbicide dilutions from the stock solution. A typical dose-response experiment should include a non-treated control (sprayed with solvent/adjuvant only) and 6-8 herbicide concentrations. The dose range should be selected to span from no observable effect to complete plant death. For sensitive grass weeds, a range such as 0, 2.5, 5, 10, 20, 40, 80, and 160 g a.i. ha⁻¹ can be effective.[11][13]

Herbicide Application

• Growth Stage: Treat plants at a consistent and defined growth stage, typically the 2-3 leaf stage (BBCH 12-13), to ensure uniformity.[11]

• Application: Use a precision laboratory track sprayer equipped with a flat-fan nozzle to apply the herbicide treatments.[11] Calibrate the sprayer to deliver a consistent volume (e.g., 200 L ha⁻¹) at a constant pressure and speed to ensure uniform coverage.[11][15]

• Experimental Design: Arrange the pots in a completely randomized design. Each dose level should have multiple replicates (e.g., 3-5 plants).

• Post-Application Care: Return the plants to the controlled growth environment immediately after treatment and continue to provide optimal growing conditions.

Caption: Workflow for a whole-plant herbicide dose-response bioassay.

Data Collection and Analysis

• Assessment Timing: Evaluate plant response at a predetermined time after treatment, typically 21 days, to allow for the full expression of herbicidal effects.[10][11]

• Biomass Measurement: Harvest the above-ground biomass of each plant by cutting it at the soil level.

• Dry Weight Determination: Place the harvested biomass for each plant into separate, labeled paper bags. Dry the samples in an oven at a constant temperature (e.g., 70°C) until a constant weight is achieved (typically 48-72 hours). Record the final dry weight.[16]

• Data Analysis:

  • Calculate the percent growth reduction for each replicate at each dose relative to the mean dry weight of the non-treated control plants.

  • Use a statistical software package (e.g., R with the 'drc' package, SAS, or SigmaPlot) to perform a non-linear regression analysis.[17]

  • Fit the percent growth reduction data to a suitable dose-response model. The four-parameter log-logistic model is commonly used and is generally effective for herbicide bioassays.[16][18]

  • From the fitted curve, determine the GR₅₀ (or ED₅₀) value, which represents the herbicide dose that causes a 50% reduction in plant dry weight. The software will also provide standard errors and confidence intervals for this estimate.

References

• 1. Fenoxaprop-P-ethyl (Ref: AE F046360) [sitem.herts.ac.uk]
• 2. Fenoxaprop: Selective Herbicide for Research [benchchem.com]
• 3. openknowledge.fao.org [openknowledge.fao.org]
• 4. chemicalwarehouse.com [chemicalwarehouse.com]
• 5. mdpi.com [mdpi.com]
• 6. Frontiers | Emerging possibilities in the advancement of herbicides to combat acetyl-CoA carboxylase inhibitor resistance [frontiersin.org]
• 7. Acetyl CoA Carboxylase (ACCase) Inhibitors | Herbicide Symptoms [ucanr.edu]
• 8. scielo.br [scielo.br]
• 9. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. isws.org.in [isws.org.in]
• 14. cabidigitallibrary.org [cabidigitallibrary.org]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 17. Herbicide dose-response thresholds in sands to assess the risk of non-target damage to winter grain crops - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Intro dose-response | Bioassay [bioassay.dk]

Technical Notes & Optimization

How to resolve peak splitting of fenoxaprop enantiomers in chiral chromatography

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving peak splitting and other common issues encountered during the chiral separation of fenoxaprop (B166891) enantiomers.

Troubleshooting Guide: Resolving Peak Splitting

Peak splitting in chiral chromatography can be a frustrating issue that compromises the accuracy and reliability of analytical results.[1] This guide provides a systematic approach to diagnosing and resolving peak splitting for fenoxaprop enantiomers.

Question: Why are my fenoxaprop enantiomer peaks splitting or showing shoulders?

Answer: Peak splitting for fenoxaprop enantiomers can stem from several factors, ranging from chemical interactions to physical problems within the HPLC system. The underlying cause can be broadly categorized as either a chemical separation issue or a mechanical/physical issue.

A logical approach to troubleshooting is to first determine if the issue is analyte-specific or system-wide.

dot

Caption: Troubleshooting workflow for peak splitting.

Step 1: Diagnose the Scope of the Problem

• If all peaks in the chromatogram are splitting: This typically points to a system-level or mechanical issue.

  • Possible Cause: A void or channel in the column packing, often at the inlet.[2][3] This can be caused by pressure shocks or degradation of the column bed.

  • Possible Cause: A partially blocked frit at the column inlet or outlet.[1][3]

  • Possible Cause: Contamination on the guard or analytical column inlet.

  • Solution:

    • Remove the guard column (if present) and re-run the analysis. If the problem is resolved, replace the guard column.

    • If the problem persists, try reversing and flushing the analytical column (check manufacturer's instructions first, as not all columns can be reversed). This may dislodge particulate matter from the inlet frit.[3]

    • If flushing does not work, the column may be irreversibly damaged and require replacement.[3]

• If only the fenoxaprop enantiomer peaks are splitting: This suggests a chemical or method-related issue specific to the analyte and its interaction with the stationary and mobile phases.[1]

  • Possible Cause: The injection solvent is too strong or incompatible with the mobile phase. This can cause the sample to precipitate on the column head or lead to poor peak shape for early eluting peaks.[1]

  • Possible Cause: The peak is actually two co-eluting compounds, not a single split peak.[3] Fenoxaprop-ethyl (B166152) can degrade to its metabolite fenoxaprop, which is also chiral.[4][5]

  • Possible Cause: Suboptimal mobile phase composition, leading to poor selectivity or on-column interactions.[6]

  • Possible Cause: Column overload. Injecting too much sample can lead to peak distortion.[7]

Step 2: Address Analyte-Specific Issues

If you've determined the issue is likely specific to the fenoxaprop separation, follow these steps:

• Evaluate the Injection Solvent:

  • Best Practice: The ideal injection solvent is the mobile phase itself.

  • Troubleshooting: If using a different solvent, ensure it is weaker than or matched to the mobile phase. A strong solvent can distort the peak shape.[1] Try reducing the injection volume to see if the peak shape improves.[1][8]

• Optimize the Mobile Phase: The composition of the mobile phase is critical for achieving good chiral separation.[6][9]

  • Normal-Phase Chromatography:

    • Commonly used mobile phases for fenoxaprop enantiomers consist of a hexane (B92381) or isooctane (B107328) base with an alcohol modifier like isopropanol (B130326) (IPA) or ethanol (B145695).[10][11]

    • Adjust the percentage of the alcohol modifier. A lower percentage generally increases retention and can improve resolution, but too low a concentration may lead to peak broadening.

    • The addition of a small amount of an acidic or basic additive, such as trifluoroacetic acid (TFA) or diethylamine (B46881) (DEA), can significantly improve peak shape and selectivity.[6][10]

• Adjust Flow Rate and Temperature:

  • Flow Rate: Chiral separations often benefit from lower flow rates than achiral separations.[6] Try reducing the flow rate to see if resolution improves.[6][12]

  • Temperature: Temperature can have a significant and sometimes unpredictable effect on chiral separations.[6][13] Experiment with temperatures between 10°C and 40°C. Lower temperatures often improve resolution but can increase analysis time and backpressure.[14]

Frequently Asked Questions (FAQs)

Q1: Which chiral stationary phase (CSP) is recommended for fenoxaprop enantiomers?

A1: Polysaccharide-based CSPs are widely used and have shown success in separating fenoxaprop and its ethyl ester enantiomers.[13][15] Specifically, columns based on amylose (B160209) or cellulose (B213188) derivatives, such as amylose tris(3,5-dimethylphenylcarbamate), have been reported to be effective.[4]

Q2: What are typical starting conditions for a normal-phase separation of fenoxaprop-ethyl enantiomers?

A2: A good starting point is a mobile phase of n-hexane and ethanol in a ratio of 80:20.[15] Sometimes, a small amount of an additive like diethylamine (0.1%) is included to improve peak shape.[11]

Parameter	Recommended Starting Condition
Chiral Stationary Phase	Polysaccharide-based (e.g., cellulose or amylose derivative)
Mobile Phase	n-Hexane / Ethanol (80:20 v/v)
Flow Rate	1.0 mL/min
Temperature	25 °C
Detection	UV at 254 nm

Q3: My peaks are tailing, not splitting. What should I do?

A3: Peak tailing is often caused by unwanted secondary interactions between the analyte and the stationary phase, particularly with residual silanols on silica-based columns.[6][16] For acidic compounds like fenoxaprop, this can be pronounced.

• Solution: Add a small amount of an acidic modifier like trifluoroacetic acid (TFA) or acetic acid to the mobile phase. This can suppress the ionization of both the analyte and residual silanols, leading to more symmetrical peaks.[6]

• Solution: Ensure the mobile phase pH is at least one unit away from the analyte's pKa.[7]

• Solution: Check for column contamination or degradation, which can create active sites that cause tailing.[6]

Q4: Can I use reversed-phase chromatography for this separation?

A4: While normal-phase is more commonly reported for fenoxaprop enantiomers, reversed-phase separations on polysaccharide-based CSPs are possible.[13] A mobile phase of methanol/water or acetonitrile/water would be a typical starting point.[12] Optimization of the organic modifier percentage and the pH of the aqueous phase would be critical.

Experimental Protocols

Protocol 1: Normal-Phase Chiral HPLC Method for Fenoxaprop-P-ethyl

This protocol is based on established methods for the chiral separation of fenoxaprop-P-ethyl.[10]

• Column: Chiral stationary phase (e.g., based on a cellulose or amylose derivative).

• Mobile Phase: Isooctane: Isopropanol: Trifluoroacetic acid. The exact ratio should be optimized, but a starting point could be in the range of 90:10 with 0.1% TFA.

• Flow Rate: 1.0 mL/min.

• Temperature: 25 °C.

• Detection: UV detector.

• Sample Preparation: Dissolve the fenoxaprop-ethyl standard in the mobile phase.

• Procedure: a. Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved. Chiral columns may require longer equilibration times.[6] b. Inject the sample. c. Monitor the chromatogram for the separation of the R-(+) and S-(-) enantiomers. d. If peak splitting or poor resolution occurs, systematically adjust the mobile phase composition (e.g., the percentage of isopropanol) and the flow rate as described in the troubleshooting section.

// Define nodes Prep [label="Prepare Mobile Phase\n(e.g., Hexane/Ethanol)"]; Equilibrate [label="Equilibrate Chiral Column\n(~30-60 min)"]; SamplePrep [label="Prepare Fenoxaprop Sample\n(dissolve in mobile phase)"]; Inject [label="Inject Sample"]; Acquire [label="Acquire Data"]; Analyze [label="Analyze Chromatogram\n(Check for peak splitting, resolution)"]; Decision [label="Acceptable Separation?", shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; Optimize [label="Optimize Method:\n- Adjust Mobile Phase Ratio\n- Modify Flow Rate/Temp"]; End [label="Final Method", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Define connections Prep -> Equilibrate; SamplePrep -> Inject; Equilibrate -> Inject; Inject -> Acquire; Acquire -> Analyze; Analyze -> Decision; Decision -> End [label="Yes"]; Decision -> Optimize [label="No"]; Optimize -> Equilibrate; }

References

• 1. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]
• 2. Abnormal Peak Shapes : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. "An Investigation of Peak Shape Models in Chiral Separations" by Ryan Jacob Burk [mavmatrix.uta.edu]
• 9. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 10. Fenoxaprop-P-ethyl [cipac.org]
• 11. 씨티케이 - [Application]Fenoxaprop-P-ethyl [ct-k.com]
• 12. Chiral Chromatography Frequently Asked Questions [sigmaaldrich.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. benchchem.com [benchchem.com]
• 15. bujnochem.com [bujnochem.com]
• 16. chromtech.com [chromtech.com]

Technical Support Center: Optimizing (-)-Fenoxaprop Extraction from High-Organic Matter Soil

Welcome to the technical support center for the analysis of (-)-Fenoxaprop. This resource is designed to assist researchers, scientists, and drug development professionals in improving the extraction recovery of (-)-Fenoxaprop from challenging high-organic matter soil matrices. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to support your analytical endeavors.

Frequently Asked Questions (FAQs)

Q1: Why is the extraction recovery of (-)-Fenoxaprop often low in soils with high organic matter?

High organic matter content in soil presents a significant challenge for the extraction of pesticides like (-)-Fenoxaprop. The organic fraction, composed of humic substances (humic acid, fulvic acid) and other organic materials, can strongly adsorb the analyte through various mechanisms such as hydrophobic interactions, hydrogen bonding, and van der Waals forces. This strong binding makes it difficult for the extraction solvent to efficiently desorb the (-)-Fenoxaprop, leading to lower recovery rates. The complex and heterogeneous nature of soil organic matter can also lead to matrix effects that interfere with analytical measurements.

Q2: What are the most common methods for extracting (-)-Fenoxaprop from soil?

Several methods are employed for the extraction of fenoxaprop-p-ethyl (B1329639) from soil, each with its own advantages and limitations. These include:

• Solid-Liquid Extraction (SLE): A conventional method involving the shaking or agitation of the soil sample with an organic solvent.

• Microwave-Assisted Solvent Extraction (MASE): Utilizes microwave energy to heat the solvent and sample, accelerating the extraction process. This method can reduce extraction time and solvent consumption.[1]

• Ultrasound-Assisted Extraction (UAE): Employs ultrasonic waves to create cavitation bubbles in the solvent, enhancing solvent penetration into the soil matrix and improving extraction efficiency.

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): A streamlined approach that combines extraction and cleanup in a single step, often using acetonitrile (B52724) for extraction followed by a dispersive solid-phase extraction (dSPE) cleanup.

• Solid-Phase Extraction (SPE): Primarily a cleanup technique, but can be an integral part of the overall extraction and purification process to remove interfering matrix components.[2]

Q3: How does the metabolite, fenoxaprop (B166891) acid, affect the analysis?

Fenoxaprop-p-ethyl, the ester form of the herbicide, rapidly converts to its active metabolite, fenoxaprop acid, in the soil and plant environment.[3][4] It is crucial to consider both the parent compound and its primary metabolite in residue analysis. Analytical methods should be capable of extracting and quantifying both fenoxaprop-p-ethyl and fenoxaprop acid. The persistence of fenoxaprop acid can be longer than the parent ester, with half-lives extending beyond 30 days in some cases.[5]

Q4: Can the addition of biochar to soil impact the extraction of (-)-Fenoxaprop?

Yes, the presence of biochar, a form of black carbon, can significantly affect the fate and extractability of fenoxaprop-p-ethyl in soil. Biochar can increase the sorption of the herbicide, potentially reducing its bioavailability but also making it more challenging to extract.[4][6] While biochar may enhance the degradation of the active metabolite, fenoxaprop, it can increase the residue risk of the parent fenoxaprop-p-ethyl in the soil.[6]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Recovery of (-)-Fenoxaprop	Strong analyte-matrix interactions: High organic matter content leads to strong adsorption of (-)-Fenoxaprop.	• Optimize solvent polarity: Use a solvent mixture that can effectively disrupt the interactions between the analyte and the soil organic matter. Acetonitrile:water mixtures are commonly used. • Increase extraction temperature: Employing methods like MASE can increase extraction efficiency. • Increase extraction time and agitation: Ensure sufficient time and vigorous mixing for the solvent to penetrate the soil matrix. • Sample pre-treatment: Consider pre-wetting the soil sample to swell the organic matter, which may improve solvent access to the analyte.
Poor Reproducibility	Inhomogeneous sample: Soil samples, especially with high organic matter, can be very heterogeneous.	• Thoroughly homogenize the soil sample before taking a subsample for extraction. • Increase the sample size to minimize the effect of heterogeneity.
Matrix Effects in Final Analysis (e.g., LC-MS/MS)	Co-extraction of interfering compounds: Humic substances and other organic molecules from the soil can co-extract with the analyte and interfere with the analytical measurement.	• Implement a robust cleanup step: Use Solid-Phase Extraction (SPE) with appropriate sorbents (e.g., C18, Florisil) to remove co-extractives. • Utilize the QuEChERS method with dSPE cleanup: The cleanup step in QuEChERS is designed to remove matrix interferences. • Use matrix-matched calibration standards to compensate for signal suppression or enhancement.
Degradation of (-)-Fenoxaprop during Extraction	Harsh extraction conditions: High temperatures or extreme pH can potentially lead to the degradation of the analyte.	• Use moderate extraction temperatures when employing methods like MASE. • Ensure the pH of the extraction solvent is appropriate.

Data Presentation

Table 1: Comparison of Recovery Rates for Fenoxaprop-p-ethyl in Soil Using Different Extraction Methods

Extraction Method	Solvent	Spiking Level	Recovery (%)	Matrix Type	Reference
Microwave-Assisted Solvent Extraction (MASE)	Acetone (B3395972)	5, 10, 15 µg g⁻¹	90-96%	Soil	[1]
Solid-Liquid Extraction	Not specified	Not specified	85.1 - 91.25%	Soil	[5]
Solid-Liquid Extraction	Not specified	0.05 - 5 ppb	>81%	Not specified	[7]
Solid-Liquid Extraction	Not specified	Not specified	73.8 - 80.2%	Soil	[3][8]
Dispersive Solid Phase Microextraction	Not specified	Not specified	84-97%	Water, Wheat, Soil	[2]

Experimental Protocols

Protocol 1: Microwave-Assisted Solvent Extraction (MASE) for (-)-Fenoxaprop in Soil

This protocol is based on the method described by Shahzad et al. (2012).[1]

1. Sample Preparation:

• Homogenize 10 g of the soil sample.
• For recovery studies, spike the control soil samples with a known concentration of (-)-Fenoxaprop standard solution (e.g., 5, 10, or 15 µg g⁻¹).

2. Extraction:

• Place the 10 g soil sample into a microwave extraction vessel.
• Add 10 mL of acetone to the vessel.
• Seal the vessel and place it in the microwave extraction system.
• Extract for 6 minutes.
• Repeat the extraction two more times with fresh acetone.
• Combine the extracts from the three cycles.

3. Concentration and Reconstitution:

• Evaporate the combined extract to near dryness using a rotary evaporator or a gentle stream of nitrogen.
• Re-dissolve the residue in 10 mL of acetonitrile.
• Filter the reconstituted solution through a 0.45 µm syringe filter prior to HPLC analysis.

Protocol 2: Solid-Liquid Extraction (SLE) for (-)-Fenoxaprop in Soil

This protocol is based on the Bayer Method FP-002-S11-03 as reviewed by the EPA.[9]

1. Sample Preparation:

• Weigh 20 ± 0.2 g of the soil sample into a suitable extraction vessel.

2. Extraction:

• Add 30 mL of an 80:20 (v:v) mixture of acetonitrile and water to the soil sample.
• Shake the mixture for 20 minutes on a mechanical shaker.
• Centrifuge the sample for 3 minutes at 2000 rpm and decant the supernatant.
• Repeat the extraction with another 30 mL of the acetonitrile:water mixture.
• Perform a third extraction with 20 mL of a 10 g/L aqueous sodium chloride solution, followed by shaking and centrifugation.
• Combine all three extracts.

3. Final Preparation for Analysis:

• Dilute the combined extracts to a final volume of 80 mL with the 80:20 acetonitrile:water solution.
• Take a 0.75 mL aliquot of the diluted extract and mix it with 0.75 mL of a 70:30 (v:v) methanol:deionized water mixture.
• The sample is now ready for LC-MS/MS analysis.

Visualizations

Caption: Workflow for Microwave-Assisted Solvent Extraction (MASE) of (-)-Fenoxaprop from soil.

Caption: Troubleshooting logic for low recovery of (-)-Fenoxaprop from high-organic matter soil.

References

• 1. jcsp.org.pk [jcsp.org.pk]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. ijrpr.com [ijrpr.com]
• 5. Degradation of Fenoxaprop-p-Ethyl and Its Metabolite in Soil and Wheat Crops - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. royalsocietypublishing.org [royalsocietypublishing.org]
• 7. researchgate.net [researchgate.net]
• 8. Persistence of herbicide fenoxaprop ethyl and its acid metabolite in soil and wheat crop under Indian tropical conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. epa.gov [epa.gov]

Technical Support Center: Overcoming Matrix Effects in LC-MS/MS Analysis of (-)-Fenoxaprop

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming matrix effects during the Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) analysis of (-)-Fenoxaprop.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect the analysis of (-)-Fenoxaprop?

A1: Matrix effects are the alteration of ionization efficiency of an analyte by the presence of co-eluting compounds in the sample matrix.[1] These effects can manifest as either ion suppression (decrease in signal) or ion enhancement (increase in signal), leading to inaccurate quantification of (-)-Fenoxaprop.[2] For instance, in the analysis of the active R-(+)-enantiomer, Fenoxaprop-p-ethyl, significant ion suppression has been observed in various vegetable matrices.[3]

Q2: How can I quantitatively assess the matrix effect in my (-)-Fenoxaprop analysis?

A2: The matrix effect (ME) can be quantitatively evaluated by comparing the slope of the calibration curve prepared in the sample matrix (matrix-matched calibration) with the slope of the calibration curve prepared in a pure solvent. The percentage of matrix effect is calculated using the following formula[4]:

ME (%) = [(Slopematrix-matched / Slopesolvent) - 1] x 100

A negative value indicates ion suppression, while a positive value indicates ion enhancement. A value between -20% and 20% is often considered a low or negligible matrix effect.[3]

Q3: What are the most common sample preparation techniques to minimize matrix effects for Fenoxaprop analysis?

A3: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted and effective sample preparation technique for pesticide residue analysis, including Fenoxaprop-p-ethyl, in various food and environmental matrices.[3] The standard QuEChERS protocol involves an extraction with acetonitrile (B52724) followed by a dispersive solid-phase extraction (d-SPE) cleanup step to remove interfering matrix components. For complex matrices, modifications to the d-SPE cleanup sorbents may be necessary.[5]

Q4: Can sample dilution help in reducing matrix effects for (-)-Fenoxaprop analysis?

A4: Yes, sample dilution is a straightforward and effective method to reduce matrix effects.[6] By diluting the sample extract, the concentration of co-eluting matrix components is lowered, which can significantly reduce ion suppression. However, it is crucial to ensure that the analytical instrument has sufficient sensitivity to detect (-)-Fenoxaprop at the resulting lower concentration.[2] Studies have shown that a 20-fold dilution can be effective for some matrices.[6]

Q5: Is the use of a stable isotope-labeled internal standard (SIL-IS) recommended for (-)-Fenoxaprop analysis?

A5: Yes, the use of a stable isotope-labeled internal standard is a highly effective strategy to compensate for matrix effects.[1][7] A SIL-IS has nearly identical chemical and physical properties to the analyte and will co-elute, experiencing similar ionization suppression or enhancement. This allows for accurate correction of the analyte signal. However, the availability and cost of a specific SIL-IS for (-)-Fenoxaprop should be considered.[7]

Troubleshooting Guide

Problem: I am observing significant ion suppression for (-)-Fenoxaprop in my samples.

Possible Cause	Troubleshooting Steps
High concentration of co-eluting matrix components.	1. Optimize Sample Cleanup: If using the QuEChERS method, consider using different or additional d-SPE sorbents. For fatty matrices, a C18 sorbent can help remove lipids. For pigmented samples, graphitized carbon black (GCB) can be effective, but be cautious as it may also retain planar analytes like Fenoxaprop.[5] 2. Implement Sample Dilution: Dilute the final extract with the initial mobile phase. A 10-fold or 20-fold dilution can significantly reduce matrix effects. Ensure your instrument's sensitivity is sufficient for the diluted sample.[6] 3. Improve Chromatographic Separation: Modify the LC gradient to better separate (-)-Fenoxaprop from interfering matrix components.
Inadequate sample preparation for the specific matrix.	1. Matrix-Specific Protocol: Ensure the chosen sample preparation protocol is suitable for your matrix (e.g., soil, vegetable, fatty food). For dry samples, a rehydration step is necessary before QuEChERS extraction.[8] For fatty matrices, an additional cleanup step with C18 or a freezing step to precipitate lipids might be required.[9]
Calibration strategy does not account for matrix effects.	1. Use Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that has undergone the same sample preparation procedure as the samples. This is a highly effective way to compensate for consistent matrix effects.[4][6] 2. Employ a Stable Isotope-Labeled Internal Standard (SIL-IS): If available, a SIL-IS for Fenoxaprop is the gold standard for correcting matrix effects and other sources of variability.[7]

Problem: I am unable to achieve baseline separation of the Fenoxaprop enantiomers.

Possible Cause	Troubleshooting Steps
Inappropriate chiral stationary phase (CSP).	1. Select a Suitable Chiral Column: Polysaccharide-based chiral columns, such as those with amylose (B160209) or cellulose (B213188) derivatives, are commonly used for the separation of pesticide enantiomers. An amylose tris(3,5-dimethylphenylcarbamate) coated chiral column has been shown to be effective for separating Fenoxaprop enantiomers.[10]
Suboptimal mobile phase composition.	1. Optimize Mobile Phase: The choice of organic modifier (e.g., methanol, ethanol, isopropanol) and its proportion in the mobile phase is critical for chiral separation. Systematically vary the mobile phase composition to improve resolution. The use of additives like formic acid or ammonium (B1175870) acetate (B1210297) can also influence the separation.
Incorrect column temperature.	1. Control Column Temperature: Temperature can significantly affect chiral recognition. Experiment with different column temperatures (e.g., 15°C, 25°C, 40°C) to find the optimal condition for enantioseparation.

Data Presentation

Table 1: Matrix Effect of Fenoxaprop-p-ethyl in Various Vegetable Matrices using QuEChERS.

Vegetable Matrix	Matrix Effect (%)	Classification
Pepper	-90	Strong Suppression
Parsley	-21	Medium Suppression
Tomato	-11	Low Suppression
Eggplant	-15	Low Suppression
Potato	-18	Low Suppression

Data adapted from a study evaluating matrix effects of 57 herbicides in different vegetable matrices.[3] The matrix effect was calculated based on the comparison of slopes from solvent-based and matrix-matched calibrations.

Experimental Protocols

QuEChERS Sample Preparation for Vegetable Matrices

This protocol is a modification of the EN 15662 method and is suitable for the extraction of Fenoxaprop-p-ethyl from various vegetable samples.[3]

• Homogenization: Weigh 10 g of the homogenized vegetable sample into a 50 mL centrifuge tube.

• Extraction: Add 10 mL of acetonitrile. Cap the tube and shake vigorously for 1 minute.

• Salting Out: Add a salt mixture of 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180) tribasic dihydrate, and 0.5 g sodium citrate dibasic sesquihydrate. Immediately shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at 5000 rpm for 5 minutes.

• Dispersive SPE Cleanup: Transfer 1 mL of the supernatant (acetonitrile layer) to a 2 mL microcentrifuge tube containing 150 mg MgSO₄ and 50 mg of primary secondary amine (PSA) sorbent. For matrices with high fat content, 50 mg of C18 sorbent can be added. For pigmented matrices, 50 mg of graphitized carbon black (GCB) can be considered, but potential analyte loss should be evaluated.

• Final Centrifugation: Vortex the tube for 30 seconds and then centrifuge at 10,000 rpm for 5 minutes.

• Analysis: Collect the supernatant, filter through a 0.22 µm filter, and inject into the LC-MS/MS system.

Chiral Separation of Fenoxaprop Enantiomers by HPLC-UV

This protocol describes the enantioselective separation of Fenoxaprop-ethyl and its metabolite Fenoxaprop acid.[10] While this method uses UV detection, the chromatographic principles can be adapted for LC-MS/MS by using a volatile mobile phase.

• Chromatographic System: High-Performance Liquid Chromatograph with a UV detector.

• Chiral Column: Amylose tris(3,5-dimethylphenylcarbamate) coated chiral column (e.g., Chiralpak AD-H).

• Mobile Phase: n-Hexane/Isopropanol (90:10, v/v) with 0.1% acetic acid.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Detection: UV at 235 nm.

Note for LC-MS/MS Adaptation: To adapt this method for LC-MS/MS, the non-volatile mobile phase components must be replaced with volatile alternatives. For example, n-hexane can be replaced with a suitable solvent system compatible with ESI or APCI ionization, and acetic acid can be replaced with formic acid or ammonium formate. The flow rate may also need to be adjusted for optimal MS performance.

Visualizations

Figure 1: General workflow for the analysis of (-)-Fenoxaprop, highlighting key stages and matrix effect mitigation strategies.

Figure 2: Troubleshooting logic for addressing matrix effects in (-)-Fenoxaprop analysis.

References

• 1. Investigation of variability in the matrix effect on stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry analysis of 25 pesticides in vegetables - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. tandfonline.com [tandfonline.com]
• 4. mdpi.com [mdpi.com]
• 5. Comparison of different modifications on QuEChERS sample preparation method for PAHs determination in black, green, red and white tea - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chromtech.com.au [chromtech.com.au]
• 7. Investigation of matrix effects by crops and their compensation methods in a multiresidue analysis using LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Restek - Blog [restek.com]
• 9. ira.lib.polyu.edu.hk [ira.lib.polyu.edu.hk]
• 10. pubs.acs.org [pubs.acs.org]

Preventing degradation of (-)-Fenoxaprop analytical standards during storage

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the degradation of (-)-Fenoxaprop analytical standards during storage.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause the degradation of (-)-Fenoxaprop analytical standards?

A1: The degradation of (-)-Fenoxaprop is primarily influenced by three main factors:

• Hydrolysis: The ester linkage in the (-)-Fenoxaprop molecule is susceptible to hydrolysis, which can be catalyzed by both acidic and basic conditions. This process breaks down the parent compound into its corresponding acid and alcohol. Studies have shown that fenoxaprop-p-ethyl (B1329639) is relatively stable in neutral media but degrades rapidly in acidic (pH 4-5) and basic (pH 8-10) conditions.[1][2][3]

• Photodegradation: Exposure to light, particularly UV radiation, can lead to the breakdown of the molecule. Photodegradation can result in several transformation products, some of which may be more toxic than the parent compound.[4][5][6]

• Temperature: Elevated temperatures can accelerate the rate of both hydrolysis and other degradation pathways. Conversely, extremely low temperatures may not be ideal. Most suppliers recommend storing the analytical standard at 2-8°C.

Q2: What are the recommended storage conditions for (-)-Fenoxaprop analytical standards?

A2: To ensure the stability and integrity of your (-)-Fenoxaprop analytical standard, the following storage conditions are recommended:

• Temperature: The solid (neat) standard should be stored in a refrigerator at 2-8°C. Some sources suggest storage at -20°C for long-term stability of stock solutions.

• Light: Protect the standard from light by storing it in an amber vial or in a dark location.

• Moisture: Keep the container tightly sealed to prevent the ingress of moisture, which can facilitate hydrolysis.

• Solvent for Solutions: When preparing stock solutions, use a high-purity, dry, and inert solvent. Toluene, acetone, or ethyl acetate (B1210297) are commonly used. Studies have shown that pesticide stock solutions in these solvents are stable for extended periods when stored at ≤ -20°C.[5]

Q3: How long can I expect my (-)-Fenoxaprop analytical standard to be stable?

A3: The stability of a (-)-Fenoxaprop analytical standard is dependent on the storage conditions and whether it is in solid form or in solution.

• Solid Standard: When stored under the recommended conditions (2-8°C, protected from light and moisture), the solid standard is expected to be stable until the expiration date provided by the manufacturer.[7]

• Stock Solutions: The stability of stock solutions is generally shorter. It is recommended to prepare fresh working standards daily from a stock solution.[2] For long-term storage of stock solutions, store them at -20°C in tightly sealed vials. A comprehensive study on various pesticide standards in solution showed stability for 2-8 years when stored at or below -20°C.[5] However, it is best practice to periodically check the concentration of the stock solution against a freshly prepared standard.

Q4: What are the common degradation products of (-)-Fenoxaprop?

A4: The primary degradation products of (-)-Fenoxaprop depend on the degradation pathway:

• Hydrolysis (Acidic Conditions): Cleavage of the ether linkage to form ethyl 2-(4-hydroxyphenoxy)propanoate (EHPP) and 6-chloro-2,3-dihydrobenzoxazol-2-one (CDHB).[1][2][3]

• Hydrolysis (Basic Conditions): Breakdown of the ester bond to form fenoxaprop (B166891) acid (FA).[1][2][3]

• Photodegradation: Can lead to the formation of fenoxaprop, EHPP, and CDHB, among other products.[4]

Troubleshooting Guide

This guide addresses common issues encountered during the storage and use of (-)-Fenoxaprop analytical standards.

Issue	Potential Cause	Recommended Action
Inconsistent analytical results or loss of peak area over time.	Degradation of the analytical standard.	1. Verify Storage Conditions: Ensure the standard is stored at the recommended temperature (2-8°C for solid, ≤ -20°C for solutions), protected from light, and in a tightly sealed container. 2. Prepare Fresh Standards: Prepare a fresh working standard from the solid material and re-analyze. If the issue persists, prepare a new stock solution. 3. Check for Contamination: Ensure solvents and glassware used for preparing standards are clean and dry.
Appearance of new, unidentified peaks in the chromatogram.	Formation of degradation products.	1. Identify Degradation Products: Compare the retention times of the new peaks with those of known degradation products (Fenoxaprop acid, EHPP, CDHB) if standards are available. 2. Review Storage History: Assess if the standard has been exposed to high temperatures, light, or incompatible solvents. 3. Perform a Stability Check: Analyze the standard at regular intervals to monitor the growth of impurity peaks.
Precipitation or cloudiness in the stock solution.	Poor solubility or degradation at low temperatures.	1. Check Solvent Compatibility: Ensure the chosen solvent is appropriate for (-)-Fenoxaprop and the storage temperature. 2. Gently Warm and Sonicate: Allow the solution to warm to room temperature and sonicate briefly to redissolve the precipitate. If it does not redissolve, degradation may have occurred. 3. Prepare a New Solution: If precipitation persists, prepare a fresh stock solution, ensuring the standard is fully dissolved before storage.

Experimental Protocols

Protocol for Stability Testing of (-)-Fenoxaprop Analytical Standard Solution

This protocol outlines a procedure for conducting a long-term and accelerated stability study of a (-)-Fenoxaprop analytical standard solution.

1. Materials:

• (-)-Fenoxaprop analytical standard (solid)

• HPLC-grade acetonitrile (B52724) (or other appropriate solvent)

• Volumetric flasks and pipettes

• Amber HPLC vials with screw caps

• Refrigerator (2-8°C)

• Freezer (-20°C)

• Stability chamber (e.g., 40°C/75% RH for accelerated study)

• Calibrated HPLC system with UV or MS detector

2. Preparation of Stock Solution:

• Accurately weigh a known amount of (-)-Fenoxaprop solid standard.

• Dissolve it in a known volume of HPLC-grade acetonitrile to prepare a stock solution of a specific concentration (e.g., 1000 µg/mL).

• Ensure the standard is completely dissolved.

3. Study Design:

• Time Points:

  • Long-Term: 0, 3, 6, 9, 12, 18, 24 months

  • Accelerated: 0, 1, 3, 6 months

• Storage Conditions:

  • Long-Term: 2-8°C and -20°C (protected from light)

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

4. Procedure:

• Aliquot the stock solution into multiple amber HPLC vials for each storage condition and time point.

• At each time point, retrieve a vial from each storage condition.

• Allow the vial to equilibrate to room temperature before opening.

• Prepare a working standard by diluting the stock solution to a suitable concentration for HPLC analysis.

• Analyze the working standard using a validated HPLC method. A typical method might use a C18 column with a mobile phase of acetonitrile and water.[4][8]

• Quantify the peak area of (-)-Fenoxaprop.

5. Data Analysis:

• Calculate the concentration of (-)-Fenoxaprop at each time point relative to the initial concentration (time 0).

• Plot the concentration as a percentage of the initial concentration versus time for each storage condition.

• Determine the shelf life based on the time it takes for the concentration to decrease to a certain level (e.g., 90% of the initial concentration).

Visualizations

Degradation Pathway of (-)-Fenoxaprop

Caption: Degradation pathways of (-)-Fenoxaprop under different conditions.

Experimental Workflow for Stability Testing

Caption: Workflow for conducting a stability study of (-)-Fenoxaprop.

Logical Relationship for Preventing Degradation

Caption: Factors influencing the stability of (-)-Fenoxaprop standards.

References

• 1. Assessment of the long-term stability of pesticide residues under freezing conditions in brown rice and soybean certified reference materials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Stability Study and Handling Recommendations for Multiresidue Pesticide Mixes under Diverse Storage Conditions for LC–MS/MS and GC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. semanticscholar.org [semanticscholar.org]
• 4. jcsp.org.pk [jcsp.org.pk]
• 5. researchgate.net [researchgate.net]
• 6. openknowledge.fao.org [openknowledge.fao.org]
• 7. Fenoxaprop-ethyl PESTANAL , analytical standard 66441-23-4 [sigmaaldrich.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Optimization of Mobile Phase for Baseline Separation of Fenoxaprop Isomers

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the mobile phase for the baseline separation of fenoxaprop (B166891) isomers.

Frequently Asked Questions (FAQs)

Q1: What are the isomers of fenoxaprop and why is their separation important?

A1: Fenoxaprop-ethyl (B166152) is a chiral herbicide that exists as a racemic mixture of two enantiomers: the R-enantiomer (fenoxaprop-P-ethyl) and the S-enantiomer.[1] The R-enantiomer is the biologically active herbicide, while the S-enantiomer is significantly less active.[2] Regulatory agencies often require the analysis of specific enantiomers due to potential differences in toxicity and environmental fate.[3][4] Therefore, their baseline separation is crucial for accurate quantification, efficacy studies, and environmental risk assessment.[3]

Q2: What are the primary chromatographic techniques used for separating fenoxaprop isomers?

A2: High-Performance Liquid Chromatography (HPLC) is the most widely used technique for the enantioselective separation of fenoxaprop isomers.[2][3] This is typically achieved using a chiral stationary phase (CSP).[3][4][5] Other techniques like Supercritical Fluid Chromatography (SFC) and Ultra-Performance Convergence Chromatography (UPC2) are also effective and can offer advantages such as faster analysis times.[2][3]

Q3: What types of HPLC columns are recommended for fenoxaprop isomer separation?

A3: Polysaccharide-based chiral stationary phases are highly effective for separating a wide range of chiral compounds, including fenoxaprop isomers.[2][5] Columns with cellulose (B213188) or amylose (B160209) derivatives, such as those coated with tris(3,5-dimethylphenylcarbamate), are commonly used.[2][5]

Q4: What is the role of the mobile phase in the separation of fenoxaprop isomers?

A4: The mobile phase is a critical factor in achieving baseline separation of fenoxaprop isomers.[6] Its composition, including the type of organic solvent, its ratio with other solvents, and the presence of additives, influences the interactions between the isomers and the chiral stationary phase, thereby affecting retention times and resolution.[6]

Q5: Can I use gradient elution for separating fenoxaprop isomers?

A5: Yes, gradient elution can be employed to optimize the separation.[7] By varying the mobile phase composition during the chromatographic run, you can improve peak shape and reduce analysis time, especially when dealing with complex samples or when fenoxaprop and its degradation products are present.[7][8]

Troubleshooting Guide

Q6: I am not seeing any separation between the fenoxaprop isomers. What should I do?

A6: If there is no separation, consider the following:

• Confirm you are using a chiral column: Enantiomers have identical physical properties on achiral columns and will not separate.

• Mobile Phase Composition: The polarity of your mobile phase may be too high or too low. In normal phase chromatography, a highly polar mobile phase will reduce retention and may prevent separation. In reversed-phase, a highly non-polar mobile phase can have a similar effect.

• Mobile Phase Additives: For normal phase chromatography, the addition of a small amount of an acid like trifluoroacetic acid (TFA) can be crucial for enantiorecognition on certain chiral stationary phases.[1]

Q7: The resolution between the two isomer peaks is poor (less than 1.5). How can I improve it?

A7: To improve resolution, you can try the following:

• Adjust the Mobile Phase Ratio: Systematically vary the ratio of your organic solvents. For example, in a normal phase system with isooctane (B107328) and 2-propanol, decreasing the percentage of the more polar solvent (2-propanol) will generally increase retention and may improve resolution.[2]

• Change the Organic Modifier: Different organic solvents can alter the selectivity of the separation.[9] For instance, in reversed-phase HPLC, switching from acetonitrile (B52724) to methanol, or vice versa, can impact the resolution.[9]

• Lower the Flow Rate: Reducing the flow rate can increase the interaction time between the isomers and the stationary phase, often leading to better resolution, although it will increase the analysis time.

• Adjust the Column Temperature: Temperature can influence the separation. Experiment with temperatures slightly above and below your current setting to see if it improves resolution.

Q8: My peaks are tailing. What could be the cause and how can I fix it?

A8: Peak tailing can be caused by several factors:

• Secondary Interactions: Unwanted interactions between the analyte and the stationary phase can cause tailing. In reversed-phase HPLC, ensure the pH of the mobile phase is appropriate to control the ionization of the analytes.[9][10]

• Column Overload: Injecting too much sample can lead to peak distortion. Try diluting your sample and injecting a smaller volume.

• Column Contamination or Degradation: If the column is old or has been used with incompatible samples, it may lead to poor peak shape. Cleaning the column according to the manufacturer's instructions or replacing it may be necessary.

Q9: The retention times of my peaks are drifting. What is the likely cause?

A9: Drifting retention times are often due to:

• Changes in Mobile Phase Composition: This can happen if the solvents are not properly mixed or if one of the components evaporates faster than the others. Ensure your mobile phase is well-mixed and covered.

• Column Temperature Fluctuations: Inconsistent column temperature can lead to shifts in retention time. Using a column oven is highly recommended for stable results.

• Column Equilibration: Ensure the column is fully equilibrated with the mobile phase before starting your analytical run. This can take 10-20 column volumes or more.

Quantitative Data Summary

The following tables summarize mobile phase compositions that have been used for the separation of fenoxaprop and related chiral compounds.

Table 1: Normal Phase HPLC Mobile Phase Compositions

Chiral Stationary Phase	Mobile Phase Components	Ratio (v/v)	Additive	Reference
Chiralcel OD-H	n-Hexane / 2-Propanol	90 / 10	-	[2]
Chiralpak AD-H	n-Hexane / 2-Propanol	90 / 10	-	[2]
Chiral Phase	Isooctane / 2-Propanol	Not Specified	Trifluoroacetic Acid	[1]

Table 2: Reversed-Phase HPLC Mobile Phase Compositions

Stationary Phase	Mobile Phase Components	Ratio (v/v)	Additive	Reference
Newcrom R1	Acetonitrile / Water	Not Specified	Phosphoric Acid	[11]
Chiralpak IC	Methanol / Water	Not Specified	Formic Acid	[8]
Lux Cellulose-3	Methanol / Water	Not Specified	Formic Acid	[8]

Experimental Protocols

Protocol 1: Chiral Separation of Fenoxaprop-P-ethyl using Normal Phase HPLC

This protocol is a general guideline and may require optimization for your specific instrumentation and sample matrix.

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system with a UV detector.

  • Chiral Stationary Phase: e.g., a cellulose-based column like Chiralcel OD-H.

• Mobile Phase Preparation:

  • Prepare a mobile phase consisting of n-Hexane and 2-Propanol in a 90:10 (v/v) ratio.

  • For acidic compounds or to improve peak shape, consider adding 0.1% trifluoroacetic acid to the 2-Propanol before mixing.

  • Degas the mobile phase using sonication or vacuum filtration.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C (use a column oven for stability)

  • Injection Volume: 10 µL

  • Detection Wavelength: 230 nm

• Procedure:

  • Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

  • Prepare a standard solution of fenoxaprop-ethyl in the mobile phase.

  • Inject the standard solution and record the chromatogram.

  • Identify the peaks corresponding to the R- and S-enantiomers.

  • If separation is not optimal, adjust the ratio of n-Hexane to 2-Propanol. Increasing the proportion of n-Hexane will generally increase retention and may improve resolution.

Visualizations

Caption: Workflow for Mobile Phase Optimization.

Caption: Troubleshooting Decision Tree for Isomer Separation.

References

• 1. Fenoxaprop-P-ethyl [cipac.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. lcms.cz [lcms.cz]
• 4. phx.phenomenex.com [phx.phenomenex.com]
• 5. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 6. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 7. How to optimize your mobile phase to improve selectivity and resolution in chromatography | Buchi.com [buchi.com]
• 8. researchgate.net [researchgate.net]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 11. Separation of Fenoxaprop-P-ethyl on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Troubleshooting inconsistent results in fenoxaprop herbicidal efficacy trials

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing inconsistent results in fenoxaprop (B166891) herbicidal efficacy trials.

Frequently Asked Questions (FAQs)

Q1: What is the primary mode of action for fenoxaprop-p-ethyl (B1329639)?

Fenoxaprop-p-ethyl is a selective, systemic herbicide with contact action.[1][2] Its primary mode of action is the inhibition of the enzyme acetyl-CoA carboxylase (ACCase).[1][3] ACCase is a critical enzyme in the biosynthesis of fatty acids, which are essential components of plant cell membranes.[3][4] By inhibiting this enzyme, fenoxaprop-p-ethyl disrupts lipid formation, leading to the breakdown of cell membranes and ultimately, weed death.[1][3] The herbicide is absorbed through the leaves and translocated throughout the plant to its roots and rhizomes.[2][5]

Q2: What are the typical visual symptoms of fenoxaprop-p-ethyl efficacy on susceptible grass weeds?

Following a successful application of fenoxaprop-p-ethyl, susceptible grass weeds will typically exhibit a sequence of symptoms. Within 5 to 10 days, the leaves may appear lighter in color, and the growth of the plant will cease.[6] Necrosis, or tissue death, will then begin at the basal part of the stem.[6] Approximately 20 to 25 days post-application, the entire plant will be dry and can be easily pulled from the soil due to the death of the growing point.[6]

Q3: I am observing a lack of efficacy in my trials. What are the most common factors that could be causing this?

Inconsistent or poor efficacy of fenoxaprop-p-ethyl can be attributed to several factors:

• Weed Growth Stage: The timing of application relative to the weed's growth stage is crucial. Efficacy is generally highest when weeds are in the 2-leaf to 5-leaf stage, up to the tillering stage.[2][4][6] Applying the herbicide to more mature, tillered weeds can result in reduced control, especially under dry conditions.[7]

• Environmental Conditions: Moisture stress and drought can significantly reduce the effectiveness of fenoxaprop.[7][8] Under very dry conditions, the herbicide may be ineffective regardless of the weed's growth stage.[7] Conversely, high humidity can enhance absorption by slowing the drying of spray droplets and because plants grown in high humidity may have thinner cuticles.[8][9] Temperature also plays a role, with warmer temperatures (up to a certain point) generally increasing the speed of herbicide action.[8][9]

• Herbicide Resistance: The target weed population may have developed resistance to ACCase inhibitors like fenoxaprop-p-ethyl. Resistance can be target-site based (mutations in the ACCase gene) or non-target-site based (e.g., enhanced metabolic detoxification of the herbicide).[10][11][12]

• Application Errors: Incorrect spray volume, nozzle type, or the presence of antagonists in a tank mix can reduce efficacy.[7] For instance, high spray volumes with floodjet nozzles have been shown to be less effective than flat fan nozzles in some cases.[7]

• Safener Interactions: In some commercial formulations, fenoxaprop-p-ethyl is combined with a safener, like isoxadifen-ethyl (B1672638), to protect the crop from herbicide injury.[13] However, there is evidence that these safeners can also be metabolized by certain weed biotypes, leading to resistance.[13]

Troubleshooting Guides

Issue 1: Reduced or No Efficacy on Target Weeds

Potential Cause	Troubleshooting Step	Recommended Action
Incorrect Application Timing	Verify the growth stage of the target weeds at the time of application from your trial records.	For future trials, ensure application occurs when the majority of the target grass weeds are between the 2-leaf and 5-leaf stage.[4][6]
Environmental Stress	Review environmental data (temperature, rainfall, soil moisture) for the period before, during, and after application.	Avoid applying fenoxaprop-p-ethyl during periods of drought or extreme heat.[7][8] If irrigation is possible, ensure adequate soil moisture before application.
Herbicide Resistance	Conduct a dose-response experiment on the suspected resistant population compared to a known susceptible population.	If resistance is confirmed, consider using a herbicide with a different mode of action. Molecular testing can identify specific ACCase gene mutations.[10][11]
Improper Application Technique	Check application records for spray volume, nozzle type, and pressure.	Use flat fan nozzles for uniform coverage.[6][7] Ensure spray volume is within the recommended range (e.g., 140-1120 L/ha did not affect efficacy in one study, but very high volumes can be less effective).[7]
Tank Mix Antagonism	Review the components of your tank mix. Fenoxaprop-p-ethyl is incompatible with hormone-type herbicides like 2,4-D.[6][14]	Avoid tank-mixing with incompatible herbicides. If a broadleaf herbicide is needed, consider a sequential application.

Issue 2: Inconsistent Results Across Replicates or Trials

Potential Cause	Troubleshooting Step	Recommended Action
Variable Weed Pressure or Growth Stage	Assess the uniformity of weed distribution and growth stage across all plots before application.	Ensure a uniform weed population for efficacy trials. If weed populations are patchy, this should be noted and accounted for in the statistical analysis.[15]
Environmental Gradients	Analyze for any environmental gradients across the trial site (e.g., differences in soil moisture, sunlight exposure).	Use a randomized complete block design for your trials to minimize the impact of environmental gradients.[16]
Inconsistent Application	Calibrate spray equipment before each trial to ensure accurate and uniform application rates.	Regular calibration of application equipment is crucial for consistent results.[17]
Soil Type and Organic Matter Variation	Analyze soil samples from different areas of the trial site.	Be aware that soil type can influence the performance of some herbicides, though this is more critical for soil-active chemicals.[18]

Data Presentation

Table 1: Influence of Weed Growth Stage on Fenoxaprop-p-ethyl Efficacy

Weed Species	Growth Stage at Application	Fenoxaprop-p-ethyl Rate (kg a.i./ha)	Control (%)	Reference
Smooth Crabgrass	Up to 5-tiller	0.20	Excellent	[7]
Crabgrass	2- to 5-leaf	Not Specified	More Effective	[7]
Crabgrass	Tillered	Not Specified	Less Effective (on non-irrigated turf)	[7]
Phalaris minor	2-leaf to tillering	Not Specified	Wide Application Window	[6]
Annual Grasses	4-5 leaf	Not Specified	Optimum Timing	[6]
Transplanted Rice Weeds	10 days after transplanting	56.25 g/ha	Higher Grain Yield	[19]
Transplanted Rice Weeds	20 days after transplanting	56.25 g/ha	Lower Grain Yield	[19]

Table 2: Impact of Environmental Factors on Fenoxaprop-p-ethyl Efficacy

Environmental Factor	Condition	Impact on Efficacy	Reference
Soil Moisture	Well-watered/Irrigated	High Efficacy	[7]
Drought/Very Dry	Ineffective	[7]
Temperature	Cold conditions following application	Reduced effect, even if followed by high temperatures	[9]
Low temperature	Visual effects may be delayed	[9]
Humidity	High	Can increase absorption	[8][9]
Rainfall	Shortly after application	Can wash off the herbicide, reducing effectiveness	[17]

Experimental Protocols

Protocol 1: Standardized Herbicide Efficacy Trial

• Site Selection: Choose a site with a uniform and sufficient population of the target weed species.[15]

• Experimental Design: Employ a randomized complete block design with a minimum of four replications.[15][16]

• Plot Size: Use a plot size that is large enough to minimize spray drift between plots (e.g., 2 x 10 m).[15]

• Treatments: Include a non-treated control and a range of herbicide application rates, including the recommended rate and twice the recommended rate for crop tolerance assessment.[18]

• Application: Use a calibrated sprayer with flat fan nozzles to ensure uniform application. Record the weed growth stage, environmental conditions (temperature, humidity, wind speed), and application parameters (spray volume, pressure).[15][17]

• Data Collection: Assess weed control at regular intervals (e.g., 7, 14, 21, and 28 days after treatment) using a visual rating scale (0% = no control, 100% = complete control).[10] Collect biomass samples for quantitative analysis if required.

• Statistical Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA) to determine significant differences between treatments.

Mandatory Visualization

Caption: Troubleshooting workflow for inconsistent fenoxaprop efficacy.

Caption: Simplified mode of action pathway for fenoxaprop-p-ethyl.

Caption: Key factors influencing the efficacy of fenoxaprop.

References

• 1. Fenoxaprop-P-ethyl (Ref: AE F046360) [sitem.herts.ac.uk]
• 2. Fenoxaprop-p-ethyl 69 g/l EW – Zenith Crop Sciences [zenithcropsciences.com]
• 3. chemicalwarehouse.com [chemicalwarehouse.com]
• 4. pomais.com [pomais.com]
• 5. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 6. raccolto.in [raccolto.in]
• 7. Factors Influencing Fenoxaprop Efficacy in Cool-Season Turfgrass | Weed Technology | Cambridge Core [cambridge.org]
• 8. horticulture.com.au [horticulture.com.au]
• 9. caws.org.nz [caws.org.nz]
• 10. ars.usda.gov [ars.usda.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. The safener isoxadifen-ethyl confers fenoxaprop-p-ethyl resistance on a biotype of Echinochloa crus-galli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. raccolto.in [raccolto.in]
• 15. peaceforageseed.ca [peaceforageseed.ca]
• 16. apms.org [apms.org]
• 17. 15 Best Practices to Maximize Herbicide Use Efficiency [cropaia.com]
• 18. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 19. isws.org.in [isws.org.in]

Minimizing enantiomeric interconversion of fenoxaprop during sample preparation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on minimizing the enantiomeric interconversion of fenoxaprop (B166891) during sample preparation. The following troubleshooting guides and frequently asked questions (FAQs) address specific issues to ensure accurate and reproducible results in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are fenoxaprop and its chiral forms?

A1: Fenoxaprop is a chiral herbicide, meaning it exists as two enantiomers (mirror-image isomers): the R-(+)-enantiomer and the S-(-)-enantiomer. The herbicidal activity is primarily associated with the R-(+)-enantiomer. Fenoxaprop is often formulated as fenoxaprop-ethyl (B166152), an ester prodrug, which is converted to the active fenoxaprop acid in the target plant.

Q2: What is enantiomeric interconversion and why is it a concern for fenoxaprop analysis?

A2: Enantiomeric interconversion is the process where one enantiomer of a chiral compound converts into its mirror image. For fenoxaprop, the primary concern is the interconversion of the herbicidally inactive S-(-)-fenoxaprop acid to the active R-(+)-fenoxaprop acid. This can lead to an inaccurate assessment of the herbicidal efficacy and potential environmental impact of a fenoxaprop formulation. Studies have shown that this interconversion can be mediated by microbial activity in soil.[1] Therefore, preventing this conversion during sample preparation is critical for obtaining accurate analytical results.

Q3: What are the main factors that can cause degradation or interconversion of fenoxaprop during sample preparation?

A3: The primary factors affecting the stability of fenoxaprop and its enantiomers during sample preparation are:

• pH: Fenoxaprop-ethyl is unstable in both acidic (pH < 4.6) and basic (pH > 7.6) conditions, where it can degrade to other compounds.[2][3] While fenoxaprop acid is more stable, extreme pH values should be avoided to prevent potential degradation or catalysis of interconversion.

• Temperature: Elevated temperatures can accelerate chemical reactions, including degradation and potentially enantiomeric interconversion.

• Microbial Activity: In environmental samples, microorganisms can facilitate the interconversion of fenoxaprop acid enantiomers.[1]

• Solvent Choice: The polarity and protic nature of the solvent can influence the stability of the analytes.

• Storage Time: Prolonged storage of samples and extracts can increase the opportunity for degradation and interconversion.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Poor resolution of enantiomers in chiral HPLC.	Inappropriate chiral stationary phase (CSP) or mobile phase composition.	Screen different polysaccharide-based CSPs. Optimize the mobile phase by adjusting the organic modifier (e.g., isopropanol, ethanol) concentration and the type and concentration of the acidic additive (e.g., acetic acid, trifluoroacetic acid).
Suboptimal flow rate or temperature.	Chiral separations often benefit from lower flow rates. Experiment with adjusting the column temperature, as it can significantly impact selectivity.
Inconsistent retention times.	Inadequate column equilibration.	Ensure the chiral column is thoroughly equilibrated with the mobile phase before each injection sequence. Chiral stationary phases may require longer equilibration times.
Fluctuations in mobile phase composition or temperature.	Prepare fresh mobile phase daily and use a column oven to maintain a stable temperature.
Peak tailing, especially for the fenoxaprop acid peak.	Secondary interactions with the stationary phase (e.g., silanol (B1196071) groups).	Use a high-purity silica-based column. Add a small amount of a competitive amine (e.g., diethylamine) to the mobile phase to block active sites.
Column contamination.	Implement a proper sample cleanup procedure to remove matrix components that can contaminate the column.
Loss of analyte or appearance of degradation peaks.	pH of the sample or extraction solvent is too high or too low.	Maintain the pH of the sample and extraction solvent within a neutral to slightly acidic range (pH 5-7).
High temperatures during sample processing.	Perform extraction and solvent evaporation steps at low temperatures (e.g., below 40°C).
Shift in the enantiomeric ratio compared to the expected value.	Enantiomeric interconversion during sample preparation.	Minimize the time between sample collection and analysis. Store samples and extracts at low temperatures (-20°C or below). Use aprotic solvents for extraction where possible. For soil samples, consider immediate freezing or extraction to minimize microbial activity.
Co-elution with an interfering peak.	Optimize the chromatographic method to improve resolution. Use a mass spectrometer for more selective detection.

Quantitative Data Summary

The following table summarizes the stability of fenoxaprop-ethyl under different pH conditions. It is important to note that while this data pertains to the parent ester, it highlights the importance of pH control in the overall analytical workflow.

pH	Temperature (°C)	Half-life of Fenoxaprop-ethyl	Degradation Products	Reference
2.6	30	Rapid	6-chloro-2,3-dihydro-benzoxazol-2-one (CDHB), ethyl 4-hydroxyphenoxypropanoate	[2][3]
3.6	30	Rapid	CDHB, ethyl 4-hydroxyphenoxypropanoate	[2][3]
6.0	30	Relatively stable	-	[4]
7.6 - 8.6	30	Degradation to fenoxaprop acid	Fenoxaprop acid	[2]

Experimental Protocols

Recommended Sample Preparation Protocol to Minimize Enantiomeric Interconversion of Fenoxaprop Acid

This protocol is designed for the extraction and analysis of fenoxaprop and its enantiomers from soil samples, with a focus on preserving the enantiomeric ratio.

1. Sample Collection and Storage:

• Collect soil samples and immediately place them on dry ice or in a freezer at ≤ -20°C to halt microbial activity.

• Process samples as soon as possible. If storage is necessary, maintain them at ≤ -20°C.

2. Extraction:

• Objective: To efficiently extract fenoxaprop and fenoxaprop acid while minimizing degradation and interconversion.

• Procedure:

  • Homogenize the thawed soil sample.

  • Weigh 10 g of the homogenized soil into a 50 mL polypropylene (B1209903) centrifuge tube.

  • Add 20 mL of a mixture of acetonitrile (B52724) and 0.1% formic acid in water (80:20, v/v). The mild acidic condition helps in the extraction of the acidic analyte.

  • Vortex for 1 minute, then sonicate in a cooled water bath for 15 minutes.

  • Centrifuge at 4000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube.

  • Repeat the extraction process (steps 3-6) on the soil pellet with another 20 mL of the extraction solvent.

  • Combine the supernatants.

3. Cleanup (Solid-Phase Extraction - SPE):

• Objective: To remove matrix interferences that could affect the chiral HPLC analysis.

• Procedure:

  • Condition a polymeric SPE cartridge (e.g., Oasis HLB, 60 mg) with 3 mL of methanol (B129727) followed by 3 mL of deionized water.

  • Dilute the combined extract with 60 mL of deionized water.

  • Load the diluted extract onto the SPE cartridge at a flow rate of approximately 1-2 mL/min.

  • Wash the cartridge with 5 mL of water to remove polar interferences.

  • Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

  • Elute the analytes with 5 mL of methanol into a clean collection tube.

4. Final Preparation:

• Objective: To concentrate the sample and prepare it for injection into the HPLC system.

• Procedure:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at a temperature no higher than 35°C.

  • Reconstitute the residue in 1 mL of the initial mobile phase.

  • Filter the reconstituted sample through a 0.22 µm syringe filter into an HPLC vial.

5. Chiral HPLC Analysis:

• Objective: To separate and quantify the enantiomers of fenoxaprop acid.

• Procedure:

  • Column: A polysaccharide-based chiral stationary phase, such as one based on amylose (B160209) tris(3,5-dimethylphenylcarbamate).

  • Mobile Phase: An optimized mixture of n-hexane, isopropanol, and an acidic modifier (e.g., acetic acid or trifluoroacetic acid). A typical starting point could be n-hexane:isopropanol:acetic acid (90:10:0.1, v/v/v).

  • Flow Rate: 0.8 - 1.2 mL/min.

  • Column Temperature: 25°C (maintain constant).

  • Detection: UV at an appropriate wavelength (e.g., 235 nm) or mass spectrometry for higher selectivity and sensitivity.

Visualizations

Caption: Factors leading to fenoxaprop degradation and interconversion.

Caption: Recommended workflow for minimizing enantiomeric interconversion.

References

• 1. Validation of Analytical Methods: A Review [gavinpublishers.com]
• 2. Interconversion of stereochemically labile enantiomers (enantiomerization) [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Identifying and eliminating sources of contamination in fenoxaprop residue analysis

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals engaged in the residue analysis of fenoxaprop (B166891) and its metabolites.

Troubleshooting Guide

This guide addresses common issues encountered during fenoxaprop residue analysis, helping you identify and eliminate sources of contamination and interference.

Issue 1: Poor Peak Shape or Tailing

• Question: My chromatogram for fenoxaprop shows significant peak tailing. What could be the cause and how can I fix it?

• Answer: Poor peak shape is often related to secondary interactions on the analytical column or issues with the mobile phase.

  • Column Contamination: The column may be contaminated with strongly retained matrix components. Try flushing the column with a strong solvent. If the problem persists, consider replacing the guard column or the analytical column.[1]

  • Inappropriate Mobile Phase pH: Ensure the mobile phase pH is appropriate to maintain fenoxaprop in a single ionic form. The use of a small amount of formic acid or ammonium (B1175870) formate (B1220265) in the mobile phase can often improve peak shape.[1]

  • Inappropriate Injection Solvent: The injection solvent should have a similar or weaker elution strength than the initial mobile phase to ensure proper peak focusing on the column.[1]

Issue 2: Low Analyte Recovery

• Question: I'm experiencing low recovery for fenoxaprop-p-ethyl (B1329639). What are the potential causes?

• Answer: Low recovery can stem from several factors during sample preparation and extraction.

  • Inefficient Extraction: Ensure the chosen extraction solvent and technique are appropriate for the matrix. Acetonitrile (B52724) is a commonly used and effective extraction solvent for fenoxaprop-p-ethyl and its metabolites from various matrices like soil and rice.[2][3]

  • Analyte Degradation: Fenoxaprop-p-ethyl can be sensitive to pH. Avoid prolonged exposure to harsh pH conditions during sample preparation. It's recommended to prepare fresh standards and samples.[1][4]

  • Loss During Cleanup: If using dispersive solid-phase extraction (d-SPE) with sorbents like Graphitized Carbon Black (GCB), the analyte might be adsorbed. Consider reducing the amount of GCB or using an alternative sorbent combination.[1]

Issue 3: High Signal Variability (Poor Precision)

• Question: My replicate injections show high variability in peak area. What could be causing this imprecision?

• Answer: High relative standard deviations (RSDs) can be due to instrumental issues or inconsistent sample preparation.

  • Instrumental Issues: Check for leaks in the LC system and ensure the autosampler is functioning correctly. Verify that the mass spectrometer parameters are stable.[1]

  • Inconsistent Sample Processing: Improperly processed or non-homogenized samples can introduce significant errors. Pay close attention to consistency in sample comminution, extraction, and cleanup steps to reduce variability.[5]

Issue 4: Suspected Contamination (Ghost Peaks or High Background)

• Question: I'm observing unexpected peaks (ghost peaks) or a high background signal in my chromatograms, even in blank injections. What are the likely sources of contamination?

• Answer: Contamination can originate from various sources throughout the analytical workflow.

  • Solvent and Reagent Impurities: Use high-purity solvents (e.g., HPLC or LC-MS grade) and reagents to minimize background noise and interfering peaks.[6]

  • Contaminated Glassware and Labware: Thoroughly clean all glassware. Be aware that plasticizers, such as phthalates, can leach from plastic containers and tubing, causing interference.[6]

  • Instrument Carryover: Analyte from a previous high-concentration sample may be retained in the injection port, loop, or column and elute in subsequent runs. Implement a robust wash protocol for the autosampler, including strong solvents, to minimize carryover.

  • Cross-Contamination: Ensure meticulous sample handling to prevent cross-contamination between samples, especially when handling high-concentration standards and low-level samples.

Frequently Asked Questions (FAQs)

Q1: What are "matrix effects" and how do they affect fenoxaprop analysis?

A1: Matrix effects are the alteration (suppression or enhancement) of the ionization of a target analyte by co-eluting compounds from the sample matrix.[7] This is a significant concern in LC-MS/MS analysis of pesticide residues in complex matrices like soil, food, and plant tissues.[7][8] Matrix effects can lead to inaccurate quantification, reduced sensitivity, and poor precision.[7][9] For example, fenoxaprop-p-ethyl has shown ion suppression in vegetable matrices.[8]

Q2: How can I identify and mitigate matrix effects in my analysis?

A2: You can quantitatively assess matrix effects by comparing the peak area of an analyte in a standard solution prepared in a pure solvent with the peak area of a blank matrix extract spiked with the analyte at the same concentration.[1]

• Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Solvent) x 100

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

Several strategies can be employed to mitigate matrix effects:

• Matrix-Matched Calibration: This is a common approach where calibration standards are prepared in a blank matrix extract that is free of the analyte. This helps to compensate for signal suppression or enhancement.[10]

• Sample Dilution: Diluting the sample extract can reduce the concentration of interfering matrix components. A dilution factor of 15 has been shown to be sufficient to eliminate most matrix effects for many pesticides.[8][9]

• Effective Cleanup: Employing cleanup techniques like dispersive solid-phase extraction (d-SPE) with appropriate sorbents (e.g., PSA, C18, GCB) can remove interfering compounds.[1]

• Isotope-Labeled Internal Standards: Using a stable isotope-labeled internal standard for the analyte of interest is an effective way to correct for matrix effects, as the internal standard will be affected similarly to the native analyte.[9]

Q3: What are the typical extraction and cleanup methods for fenoxaprop-p-ethyl and its metabolites?

A3: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method and variations of it are widely used for pesticide residue analysis.[1] A common approach involves:

• Extraction: Samples are typically extracted with acetonitrile. For some matrices, the sample may be acidified.[1][3]

• Cleanup: A dispersive solid-phase extraction (d-SPE) step is often used to remove interfering matrix components. The choice of d-SPE sorbent depends on the matrix composition:[1]

  • PSA (Primary Secondary Amine): Removes organic acids, sugars, and some fatty acids.

  • C18: Removes non-polar interferences like lipids.

  • GCB (Graphitized Carbon Black): Removes pigments and sterols, but may also adsorb planar analytes like fenoxaprop.

For some applications, a "dilute-and-shoot" approach may be sufficient, where the initial extract is simply diluted before injection, especially if matrix effects are minimal or can be corrected for.[2]

Q4: Which analytical techniques are most suitable for fenoxaprop residue analysis?

A4: Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a highly sensitive and selective technique for the determination of fenoxaprop-p-ethyl and its primary metabolite, fenoxaprop acid.[11][12] Gas chromatography with a mass spectrometer detector (GC-MS) can also be used, particularly for the parent compound, fenoxaprop-p-ethyl.[3][13]

Experimental Protocols

Protocol 1: General QuEChERS-based Extraction and Cleanup for Fenoxaprop-p-ethyl in Plant Matrices

This protocol is a generalized procedure based on the QuEChERS methodology.

• Homogenization: Weigh 10-15 g of a representative homogenized sample into a 50 mL centrifuge tube.

• Extraction:

  • Add 10 mL of acetonitrile to the tube.

  • Add appropriate salting-out agents (e.g., 4 g MgSO₄, 1 g NaCl).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rpm for 5 minutes.

• Cleanup (d-SPE):

  • Transfer an aliquot of the supernatant (e.g., 1 mL) to a d-SPE tube containing a suitable combination of sorbents (e.g., 150 mg MgSO₄, 50 mg PSA).

  • Vortex for 30 seconds.

  • Centrifuge at high speed for 5 minutes.

• Final Preparation:

  • Take the supernatant and filter it through a 0.22 µm syringe filter.

  • Transfer the filtered extract to an autosampler vial for LC-MS/MS analysis.

Quantitative Data Summary

Table 1: Method Performance for Fenoxaprop-p-ethyl and its Metabolite in Various Matrices

Matrix	Analyte	Method	Recovery (%)	RSD (%)	LOD (mg/kg)	LOQ (mg/kg)	Reference
Rice (Straw, Grain, Plant)	Fenoxaprop-p-ethyl	GC-MS	76-86	3-11	0.01	0.05	[3][13]
Rice (Straw, Grain, Plant)	Fenoxaprop acid	LC-MS/MS	90-103	6-17	0.01	0.05	[3][13]
Paddy Ecosystem (Water, Soil, Plant)	Fenoxaprop-p-ethyl	HPLC-MS/MS	75.1-102.8	1.6-8.2	0.003	-	[11]
Paddy Ecosystem (Water, Soil, Plant)	Fenoxaprop-P	HPLC-MS/MS	75.1-102.8	1.6-8.2	0.003	-	[11]
Soil	Fenoxaprop-p-ethyl	LC/MS/MS	-	-	-	0.01	[2]
Wheat and Soil	Fenoxaprop-p-ethyl	HPLC-MS/MS	-	-	-	-	[12]

RSD: Relative Standard Deviation, LOD: Limit of Detection, LOQ: Limit of Quantitation. Dashes indicate data not specified in the cited source.

Visualizations

Caption: Workflow for troubleshooting sources of contamination.

Caption: Decision tree for mitigating matrix effects.

References

• 1. benchchem.com [benchchem.com]
• 2. epa.gov [epa.gov]
• 3. qascf.com [qascf.com]
• 4. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 5. analiticaweb.com.br [analiticaweb.com.br]
• 6. merckmillipore.com [merckmillipore.com]
• 7. Impact of Matrix Species and Mass Spectrometry on Matrix Effects in Multi-Residue Pesticide Analysis Based on QuEChERS-LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. Overcoming matrix effects using the dilution approach in multiresidue methods for fruits and vegetables - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Residues and dissipation of the herbicide fenoxaprop-P-ethyl and its metabolite in wheat and soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Residues of the herbicide fenoxaprop-P-ethyl, its agronomic safener isoxadifen-ethyl and their metabolites in rice after field application - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Sensitivity for Low-Level Detection of (-)-Fenoxaprop

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in enhancing the sensitivity for the low-level detection of (-)-Fenoxaprop and its related compounds.

Troubleshooting Guides & FAQs

This section addresses specific issues that may be encountered during the analysis of (-)-Fenoxaprop, providing potential causes and recommended solutions.

1. Liquid Chromatography-Mass Spectrometry (LC-MS/MS) Analysis

Question/Issue	Potential Cause(s)	Troubleshooting/Solution(s)
Poor peak shape (tailing, fronting, or splitting) for Fenoxaprop-p-ethyl (B1329639).	- Inappropriate mobile phase pH affecting the analyte's ionization state.- Column contamination from matrix components.- Injection of the sample in a solvent stronger than the mobile phase.	- Adjust the mobile phase pH. Since Fenoxaprop-p-ethyl can hydrolyze under acidic or basic conditions, a neutral mobile phase is often preferred.[1][2]- Implement a robust sample clean-up procedure such as solid-phase extraction (SPE) to remove interfering matrix components.[3]- Ensure the sample is dissolved in a solvent that is of equal or lesser strength than the initial mobile phase conditions.[4]
Low sensitivity or inability to detect low levels of Fenoxaprop and its metabolites.	- Suboptimal ionization in the mass spectrometer source.- Inefficient extraction and clean-up leading to ion suppression.- Analyte degradation during sample preparation or storage.	- Optimize MS parameters, including ionization mode (positive ESI is common), capillary voltage, and gas flows.[3]- Employ effective sample preparation techniques like QuEChERS or SPE to minimize matrix effects.[5]- Fenoxaprop-p-ethyl is susceptible to hydrolysis. Ensure samples are processed and stored under appropriate pH and temperature conditions to prevent degradation.[1][2]
Inconsistent or non-reproducible results.	- Variability in sample extraction and clean-up.- Instability of the analyte in the prepared samples.- Fluctuations in LC-MS/MS system performance.	- Standardize the entire analytical workflow, from sample collection to data acquisition.[5]- Analyze samples as soon as possible after preparation. If storage is necessary, evaluate analyte stability under the chosen conditions.- Regularly perform system suitability tests and use internal standards to monitor and correct for system variability.

2. Immunoassay (ELISA, Immunochromatographic Assay)

Question/Issue	Potential Cause(s)	Troubleshooting/Solution(s)
High background or non-specific binding.	- Insufficient blocking of the microplate wells.- Contaminated buffers or reagents.- Cross-reactivity of the antibody with other compounds in the sample matrix.	- Optimize blocking conditions (e.g., blocking buffer composition and incubation time).- Prepare fresh buffers and ensure all reagents are within their expiry dates.[6]- Evaluate the cross-reactivity of the antibody with structurally similar compounds and metabolites.[7] If significant, consider a more specific antibody or a different detection method.
Low signal or poor sensitivity.	- Low affinity of the primary antibody for the target analyte.- Incorrect antibody or reagent concentrations.- Suboptimal incubation times or temperatures.	- Use a high-affinity monoclonal or polyclonal antibody specific for Fenoxaprop.[6]- Perform a checkerboard titration to determine the optimal concentrations of capture and detection antibodies.- Optimize incubation parameters to ensure sufficient binding.
High variability between replicate wells.	- Inconsistent pipetting technique.- Improper washing of the microplate.- "Edge effects" in the microplate.	- Use calibrated pipettes and ensure consistent dispensing and aspiration.- Ensure thorough and consistent washing of all wells to remove unbound reagents.- Avoid using the outermost wells of the plate, or ensure they are filled with blank solution to maintain a uniform environment.

Quantitative Data Summary

The following tables summarize the quantitative data for various methods used in the detection of Fenoxaprop-p-ethyl and its metabolites.

Table 1: Limits of Detection (LOD) and Quantitation (LOQ) for Different Analytical Methods

Analytical Method	Analyte	Matrix	LOD	LOQ	Reference(s)
LC-MS/MS	Fenoxaprop-p-ethyl & metabolites	Rice (straw, grain, plant)	0.01 mg/kg	0.05 mg/kg	[8][9]
LC-MS/MS	Fenoxaprop-p-ethyl & metabolites	Soil	Not Reported	10 ng/g	[10]
HPLC-UV	Fenoxaprop-p-ethyl	Soil, Wheat Grain, Straw	2 ng	5-10 ng/g	[11]
HPLC-UV	Fenoxaprop-p-ethyl	Environmental Samples	-	0.5-16 µg/mL (Calibration Range)	[12]
Spectrophotometry	Fenoxaprop-p-ethyl	Agricultural Samples	0.029 µg/mL	0.098 µg/mL	[13]
Immunoassay (ic-ELISA)	Fenoxaprop-p-ethyl	-	-	IC50: 0.185 mg/L	[14]

Table 2: Recovery Rates for Fenoxaprop-p-ethyl in Various Matrices

Analytical Method	Matrix	Spike Level	Recovery Rate (%)	Reference(s)
LC-MS/MS	Rice (straw, grain, plant)	Not Specified	76-86% (parent), 90-103% (metabolites)	[8][9]
HPLC-UV	Soil	Not Specified	85.1-91.25%	[11]
HPLC-UV	Wheat Grain	Not Specified	72.5-84.66%	[11]
HPLC-UV	Wheat Straw	Not Specified	77.64-82.24%	[11]
Microwave-Assisted Extraction & HPLC	Soil & Vegetables	5, 10, 15 µg/g	90-96%	[15]
Spectrophotometry	Agricultural Samples	Not Specified	95-97%	[13]

Experimental Protocols

1. LC-MS/MS Method for Fenoxaprop-p-ethyl and its Metabolites in Soil [10]

• Extraction:

  • Weigh 20 g of soil into a centrifuge tube.

  • Add 30 mL of acetonitrile:water (80:20, v/v) and shake for 20 minutes.

  • Centrifuge at 2000 rpm for 3 minutes.

  • Repeat the extraction with another 30 mL of acetonitrile:water.

  • Perform a third extraction with 20 mL of 10 g/L sodium chloride solution.

  • Combine the supernatants and dilute to 80 mL with acetonitrile:water (80:20, v/v).

• Sample Preparation for Analysis:

  • Take a 0.75 mL aliquot of the combined extract.

  • Mix with 0.75 mL of methanol:deionized water (70:30, v/v).

• LC-MS/MS Analysis:

  • Instrumentation: Liquid chromatograph coupled to a tandem mass spectrometer with an electrospray ionization (ESI) source.

  • Ionization Mode: Positive.

  • Monitoring: Monitor two ion transitions for each analyte for quantification and confirmation.

2. Microwave-Assisted Solvent Extraction (MASE) and HPLC-UV for Fenoxaprop-p-ethyl in Soil and Vegetables [15]

• Extraction:

  • Homogenize 10 g of the sample.

  • Place the homogenized sample in a microwave extraction vessel.

  • Add 10 mL of acetone (B3395972) and extract in a microwave system for 6 minutes.

  • Repeat the extraction two more times.

  • Combine the extracts.

• Sample Preparation for Analysis:

  • Evaporate the combined extract to near dryness.

  • Redissolve the residue in 10 mL of acetonitrile.

  • Filter the solution through a 0.45 µm filter.

• HPLC-UV Analysis:

  • Column: C18 packed capillary column.

  • Mobile Phase: Acetonitrile and methanol.

  • Detector: UV detector at 280 nm.

  • Injection Volume: 20 µL.

Visualizations

Figure 1: Simplified metabolic pathway of (-)-Fenoxaprop-p-ethyl.

Figure 2: General analytical workflow for Fenoxaprop residue analysis.

References

• 1. Evolution of toxicity upon hydrolysis of fenoxaprop-p-ethyl - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 4. agilent.com [agilent.com]
• 5. agilent.com [agilent.com]
• 6. biocompare.com [biocompare.com]
• 7. Interferences in Immunoassay - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. qascf.com [qascf.com]
• 10. epa.gov [epa.gov]
• 11. Degradation of Fenoxaprop-p-Ethyl and Its Metabolite in Soil and Wheat Crops - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Spectrophotometric method for quantification of fenoxaprop-p-ethyl herbicide in commercial formulations and agricultural samples [inis.iaea.org]
• 14. researchgate.net [researchgate.net]
• 15. jcsp.org.pk [jcsp.org.pk]

Method validation issues for fenoxaprop enantiomer analysis in complex matrices

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the method validation and analysis of fenoxaprop (B166891) enantiomers in complex matrices.

Frequently Asked Questions (FAQs)

Q1: What are the most common issues encountered during the analysis of fenoxaprop enantiomers in complex matrices?

A1: Researchers often face challenges related to poor enantiomeric resolution, matrix effects leading to ion suppression or enhancement in LC-MS/MS analysis, and low recovery rates during sample preparation.[1] Specific issues include peak tailing, co-elution of enantiomers, and inconsistent results between samples.[2][3]

Q2: How do matrix effects impact the quantification of fenoxaprop enantiomers?

A2: Matrix effects occur when co-eluting compounds from the sample matrix interfere with the ionization of the target analytes in the mass spectrometer's ion source.[4][5] This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), resulting in inaccurate quantification of fenoxaprop enantiomers.[4] These effects can also alter the peak shape and retention time of the analytes.[4]

Q3: Which type of chiral stationary phase (CSP) is most effective for separating fenoxaprop enantiomers?

A3: Polysaccharide-based CSPs, such as those derived from amylose (B160209) and cellulose, are widely used and have shown good selectivity for the enantiomers of fenoxaprop-p-ethyl (B1329639) and its metabolite fenoxaprop acid.[6][7][8] For instance, an amylose tris-(3,5-dimethylphenylcarbamate) (ADMPC) chiral column has been successfully used for this purpose.[6] The choice of CSP is a critical factor in achieving baseline separation.[1]

Q4: What is a suitable sample preparation technique for fenoxaprop enantiomer analysis in soil or food matrices?

A4: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a popular and effective technique for extracting pesticide residues, including fenoxaprop, from various food and environmental matrices.[9][10][11] It involves an extraction step with acetonitrile (B52724) followed by a dispersive solid-phase extraction (d-SPE) cleanup to remove interfering matrix components.[9][12] Microwave-assisted solvent extraction (MASE) is another efficient method for extracting fenoxaprop-p-ethyl from soil and vegetable samples.[13][14]

Q5: Can the enantiomers of fenoxaprop interconvert during analysis?

A5: Studies have shown that fenoxaprop-ethyl (B166152) (FE) is configurationally stable in soils, with no interconversion observed during incubation.[6] However, the chiral metabolite fenoxaprop acid (FA) has been shown to undergo inversion from the S-(-)-enantiomer to the R-(+)-enantiomer in some soils, a process attributed to microbial activity.[6]

Troubleshooting Guides

Issue 1: Poor or No Enantiomeric Resolution

If you are observing co-eluting or poorly resolved enantiomeric peaks, follow this troubleshooting workflow:

Troubleshooting workflow for poor enantiomeric resolution.

Issue 2: Peak Tailing

Use the following decision tree to diagnose and resolve peak tailing issues:

Decision tree for troubleshooting peak tailing.

Issue 3: Matrix Effects in LC-MS/MS

This workflow helps to identify and mitigate matrix effects:

Workflow for addressing matrix effects in LC-MS/MS.

Data Presentation

Table 1: Typical Method Validation Parameters for Fenoxaprop-p-ethyl Analysis

Parameter	Acceptance Criteria	Typical Performance
Linearity (r²)	≥ 0.99	> 0.995
Accuracy (% Recovery)	70 - 120%	85 - 110%
Precision (% RSD)	≤ 20%	< 15%
Limit of Quantification (LOQ)	Sufficiently low for intended purpose	1 - 10 ng/g in soil/produce
Specificity	No interference at the retention time of the analyte	Baseline resolution from matrix peaks

Note: Acceptance criteria can vary based on regulatory guidelines (e.g., SANTE, EPA).[15]

Table 2: QuEChERS Sample Preparation Recovery Data

Matrix	Fortification Level (mg/kg)	Analyte	Average Recovery (%)	RSD (%)
Cucumber	0.1	Fenoxaprop-p-ethyl	95.2	6.8
Green Mustard	0.5	Fenoxaprop-p-ethyl	89.7	8.2
Rock Melon	1.0	Fenoxaprop-p-ethyl	102.3	5.5
Oranges	0.1	Fenoxaprop-p-ethyl	83.1	11.4

Data adapted from a modified QuEChERS method for various pesticides in fruits and vegetables.[10]

Experimental Protocols

Protocol 1: Enantioselective Analysis of Fenoxaprop-p-ethyl and Fenoxaprop Acid in Soil

This protocol is based on the methodology for analyzing fenoxaprop enantiomers in soil samples.

• Sample Extraction:

  • Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

  • Add 20 mL of acetonitrile and shake vigorously for 10 minutes.

  • Centrifuge at 4000 rpm for 5 minutes.

  • Transfer the supernatant to a clean tube.

  • Repeat the extraction with another 20 mL of acetonitrile.

  • Combine the supernatants and evaporate to near dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 1 mL of the mobile phase.

• Chiral HPLC Conditions:

  • Column: Amylose tris-(3,5-dimethylphenylcarbamate) (ADMPC) chiral column (e.g., Chiralpak AD).

  • Mobile Phase: A mixture of n-hexane and isopropanol with a small percentage of trifluoroacetic acid (TFA), for example, n-hexane:isopropanol:TFA (90:10:0.1, v/v/v).

  • Flow Rate: 0.8 mL/min.

  • Column Temperature: 25 °C.

  • Detection: UV at 230 nm.

This is a representative protocol and may require optimization based on the specific column and instrumentation used.

Protocol 2: QuEChERS Method for Fenoxaprop-p-ethyl in Vegetables

This protocol outlines a modified QuEChERS procedure for the extraction of fenoxaprop-p-ethyl from vegetable matrices.[10][16]

• Sample Homogenization and Extraction:

  • Weigh 10 g of homogenized vegetable sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add the appropriate QuEChERS salt packet (e.g., magnesium sulfate, sodium chloride, and citrate (B86180) buffers) and shake vigorously for 1 minute.

  • Centrifuge at 3000 rpm for 5 minutes.

• Dispersive SPE Cleanup:

  • Take a 1 mL aliquot of the supernatant and transfer it to a 2 mL d-SPE tube containing primary secondary amine (PSA) sorbent and magnesium sulfate.

  • Vortex for 30 seconds.

  • Centrifuge at high speed for 2 minutes.

  • The resulting supernatant is ready for LC-MS/MS analysis.

Experimental Workflow Diagram

General experimental workflow for fenoxaprop enantiomer analysis.

References

• 1. chiraltech.com [chiraltech.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. fagg-afmps.be [fagg-afmps.be]
• 8. Enantiomer resolution screening strategy using multiple immobilised polysaccharide-based chiral stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. QuEChERS Method for Pesticide Residue Analysis [sigmaaldrich.com]
• 10. ikm.org.my [ikm.org.my]
• 11. QuEChERS Method for Pesticide Residue Analysis | Phenomenex [phenomenex.com]
• 12. digitalcommons.odu.edu [digitalcommons.odu.edu]
• 13. jcsp.org.pk [jcsp.org.pk]
• 14. Quantification of fenoxaprop-p-ethyl herbicide in soil and vegetable samples by microwave-assisted solvent extraction and HPLC method (Journal Article) | ETDEWEB [osti.gov]
• 15. epa.gov [epa.gov]
• 16. Determination of Pesticide Residues Using QuEChERS Extraction with Inert GC-MSD Analytical Technique and Application on Seasonal Fruits and Vegetables in Pakistan [scirp.org]

Reference Data & Comparative Studies

A Comparative Analysis of the Herbicidal Activity of (-)-Fenoxaprop and (+)-Fenoxaprop

A comprehensive review of the stereoselective action of fenoxaprop (B166891) enantiomers, detailing their differential effects on the target enzyme, Acetyl-CoA Carboxylase (ACCase), and overall herbicidal efficacy. This guide synthesizes available data to provide researchers, scientists, and drug development professionals with a clear comparison of the two stereoisomers.

Fenoxaprop, a member of the aryloxyphenoxypropionate class of herbicides, is a chiral compound that exists as two enantiomers: the dextrorotatory (+)-Fenoxaprop (the R-enantiomer, also known as fenoxaprop-P) and the levorotatory (-)-Fenoxaprop (the S-enantiomer). The commercial herbicide is often sold as the active R-enantiomer, fenoxaprop-P-ethyl. This comparison guide delves into the distinct herbicidal activities of these two enantiomers, supported by experimental data and detailed methodologies.

Executive Summary of Herbicidal Efficacy

The herbicidal activity of fenoxaprop is almost exclusively attributed to the (+)-enantiomer.[1][2][3] The (-)-enantiomer is considered to be significantly less effective as a herbicide. This stereoselectivity is a hallmark of the aryloxyphenoxypropionate herbicide class and is rooted in the specific interaction with the target enzyme, Acetyl-CoA Carboxylase (ACCase).

Mechanism of Action: Inhibition of Acetyl-CoA Carboxylase

The primary mode of action for fenoxaprop is the inhibition of the ACCase enzyme, which is a critical component in the biosynthesis of fatty acids in plants.[4][5] By blocking this enzyme, fenoxaprop disrupts the production of lipids, which are essential for building cell membranes and storing energy. This leads to a cessation of growth and eventual death of the susceptible grass weed. The selectivity of fenoxaprop for grass weeds over broadleaf crops is due to differences in the structure of the ACCase enzyme between these plant types.

The differential activity of the fenoxaprop enantiomers stems from the stereospecificity of the binding site on the ACCase enzyme. The three-dimensional structure of the active site preferentially accommodates the R-enantiomer, leading to a much stronger inhibitory effect compared to the S-enantiomer.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of fenoxaprop and a typical experimental workflow for assessing herbicidal activity.

Caption: Mechanism of action of Fenoxaprop.

Caption: Experimental workflow for herbicide assessment.

Experimental Protocols

In Vitro ACCase Inhibition Assay

This assay is crucial for determining the direct inhibitory effect of the fenoxaprop enantiomers on the ACCase enzyme.

Objective: To determine the concentration of each enantiomer required to inhibit 50% of ACCase activity (IC50).

Methodology:

• Enzyme Extraction:

  • Homogenize fresh leaf tissue of a susceptible grass species (e.g., Avena sativa) in an extraction buffer.

  • Centrifuge the homogenate to pellet cellular debris.

  • Partially purify the ACCase from the supernatant using ammonium (B1175870) sulfate (B86663) precipitation.

  • Resuspend the pellet in a suitable buffer and desalt using a gel filtration column.

• ACCase Activity Measurement:

  • The assay measures the incorporation of radiolabeled bicarbonate (H¹⁴CO₃⁻) into an acid-stable product, malonyl-CoA.

  • The reaction mixture typically contains the enzyme extract, ATP, acetyl-CoA, MgCl₂, and varying concentrations of the test compounds ((-)-Fenoxaprop and (+)-Fenoxaprop).

  • Initiate the reaction by adding H¹⁴CO₃⁻.

  • After a set incubation period, terminate the reaction by adding HCl.

  • Dry the samples and measure the radioactivity of the acid-stable product using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of ACCase inhibition for each herbicide concentration relative to a control without the inhibitor.

  • Plot the inhibition percentage against the logarithm of the herbicide concentration.

  • Determine the IC50 value using a non-linear regression analysis.

Whole-Plant Herbicidal Activity Bioassay

This bioassay evaluates the overall herbicidal efficacy of the fenoxaprop enantiomers on living plants.

Objective: To determine the dose of each enantiomer required to cause a 50% reduction in plant growth (GR50).

Methodology:

• Plant Material and Growth Conditions:

  • Grow a susceptible grass species (e.g., Setaria viridis or Echinochloa crus-galli) in pots containing a standard potting mix.

  • Maintain the plants in a controlled environment (growth chamber or greenhouse) with defined temperature, humidity, and photoperiod.

• Herbicide Application:

  • Apply a range of concentrations of (-)-Fenoxaprop and (+)-Fenoxaprop to the plants at the 2-3 leaf stage.

  • Use a laboratory spray chamber to ensure uniform application.

  • Include an untreated control group for comparison.

• Evaluation of Herbicidal Effect:

  • After a specified period (e.g., 14-21 days), visually assess the plants for signs of injury (chlorosis, necrosis, stunting).

  • Harvest the above-ground biomass and determine the fresh or dry weight.

• Data Analysis:

  • Calculate the percentage of growth reduction for each treatment compared to the untreated control.

  • Plot the growth reduction against the logarithm of the herbicide dose.

  • Determine the GR50 value using a non-linear regression analysis.

Conclusion

The available evidence strongly indicates that the herbicidal activity of fenoxaprop is stereospecific, with (+)-Fenoxaprop (fenoxaprop-P-ethyl) being the biologically active enantiomer responsible for weed control. The (-)-Fenoxaprop enantiomer exhibits significantly lower to negligible herbicidal efficacy. This difference is attributed to the stereoselective inhibition of the ACCase enzyme. For researchers and professionals in the field, it is crucial to consider the enantiomeric composition of fenoxaprop-based products, as the herbicidal performance is almost entirely dependent on the concentration of the (+)-enantiomer. Further studies providing direct quantitative comparisons of the IC50 and GR50 values for both enantiomers would be beneficial for a more complete understanding of their differential activity.

References

• 1. Fenoxaprop-P-ethyl (Ref: AE F046360) [sitem.herts.ac.uk]
• 2. ars.usda.gov [ars.usda.gov]
• 3. pub.isa-india.in [pub.isa-india.in]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. Detection of two common ACCase mutations associated with high levels of fenoxaprop-P-ethyl resistance in shortawn foxtail (Alopecurus aequalis) using loop-mediated isothermal amplification | Weed Science | Cambridge Core [cambridge.org]

Navigating Herbicide Resistance: A Comparative Guide to the Cross-Resistance Profile of Fenoxaprop-Resistant Weeds

For researchers, scientists, and drug development professionals, understanding the intricacies of herbicide resistance is paramount for developing sustainable weed management strategies. This guide provides a comprehensive comparison of the cross-resistance profiles of various weed species that have developed resistance to fenoxaprop (B166891), a widely used acetyl-CoA carboxylase (ACCase) inhibitor. By examining experimental data on their response to other ACCase inhibitors, we can better predict herbicide efficacy and devise more effective control measures.

The evolution of herbicide resistance in weed populations poses a significant threat to global food security. Fenoxaprop, belonging to the aryloxyphenoxypropionate (FOP) chemical family of ACCase inhibitors, has been instrumental in controlling grass weeds. However, its extensive use has led to the selection of resistant biotypes in numerous weed species. This resistance is often conferred by genetic mutations in the ACCase enzyme, the target site of the herbicide, or by non-target-site mechanisms such as enhanced herbicide metabolism.

A critical aspect of managing fenoxaprop resistance is understanding the extent to which these resistant weeds exhibit cross-resistance to other ACCase inhibitors. This inhibitor group is broadly categorized into three chemical families: aryloxyphenoxypropionates (FOPs), cyclohexanediones (DIMs), and phenylpyrazolines (DENs). The specific mechanism of resistance in a weed biotype dictates its cross-resistance pattern to these different families.

Comparative Analysis of Cross-Resistance in Fenoxaprop-Resistant Weeds

The following tables summarize quantitative data from various studies, detailing the cross-resistance profiles of fenoxaprop-resistant weed populations to a range of ACCase inhibitors. The Resistance Index (RI), calculated as the ratio of the herbicide dose required to cause 50% growth reduction (GR50) in the resistant population to that of a susceptible population, is used as a standardized measure of resistance.

Table 1: Cross-Resistance Profile of Fenoxaprop-Resistant Alopecurus japonicus (Japanese Foxtail)

Resistant Population	ACCase Mutation	Herbicide	Chemical Family	Resistance Index (RI)	Reference
AHFD-1	Trp-2027-Cys	Fenoxaprop-p-ethyl	FOP	60.31	[1]
Clodinafop-propargyl	FOP	>10	[1]
Fluazifop-p-butyl	FOP	>10	[1]
Quizalofop-p-ethyl	FOP	>10	[1]
Haloxyfop-r-methyl	FOP	>10	[1]
Cyhalofop-butyl	FOP	>10	[1]
Metamifop	FOP	>10	[1]
Pinoxaden	DEN	>10	[1]
Clethodim (B606718)	DIM	1.0	[1]
Sethoxydim	DIM	1.0	[1]
Aloja-JS10-R1	Trp-2027-Cys	Fenoxaprop-p-ethyl	FOP	29.2	[2]
Clodinafop-propargyl	FOP	12.8	[2]
Pinoxaden	DEN	11.4	[2]
Clethodim	DIM	2.6	[2]
Aloja-JS10-R2	Ile-1781-Leu	Fenoxaprop-p-ethyl	FOP	27.9	[2]
Clodinafop-propargyl	FOP	14.7	[2]
Pinoxaden	DEN	5.3	[2]
Clethodim	DIM	4.1	[2]

Table 2: Cross-Resistance Profile of Fenoxaprop-Resistant Echinochloa spp. (Watergrass/Barnyardgrass)

Weed Species	Resistant Population	Herbicide	Chemical Family	Resistance Index (RI)	Reference
Echinochloa colona	Mississippi, USA	Fenoxaprop-p-ethyl	FOP	11.0	[3][4]
Clethodim	DIM	Controlled at field rate	[3][4]
Sethoxydim	DIM	Controlled at field rate	[3][4]
Echinochloa crus-galli	R biotype	Fenoxaprop-p-ethyl	FOP	12.07	[5]
Cyhalofop-butyl	FOP	7.9-14.4	[6]
Quizalofop-ethyl	FOP	2.4-3.1	[6]

Table 3: Cross-Resistance Profile of Fenoxaprop-Resistant Lolium spp. (Ryegrass)

Weed Species	Resistant Biotypes	Herbicide	Chemical Family	Cross-Resistance Observed	Reference
Lolium multiflorum, L. perenne, L. rigidum	Diclofop-methyl resistant	Fenoxaprop-p-ethyl	FOP	Yes
Fluazifop-p-butyl	FOP	Yes
Cyhalofop-butyl	FOP	Yes
Haloxyfop-r-methyl	FOP	Yes
Propaquizafop	FOP	No
Tralkoxydim	DIM	No
Tepraloxydim	DIM	No

Table 4: Cross-Resistance Profile of Fenoxaprop-Resistant Alopecurus myosuroides (Blackgrass)

Resistant Population	ACCase Mutation	Herbicide	Chemical Family	Resistance Level	Reference
Greek Population	Ile-1781-Leu	Fenoxaprop-p-ethyl	FOP	Medium	[7]
Clodinafop-propargyl	FOP	High	[7]
Pinoxaden	DEN	Medium	[7]
Cycloxydim	DIM	Medium	[7]

Mechanisms of Cross-Resistance

The observed cross-resistance patterns are intrinsically linked to the underlying resistance mechanisms.

• Target-Site Resistance (TSR): Single nucleotide polymorphisms in the ACCase gene can lead to amino acid substitutions that alter the herbicide binding site. The specific mutation determines the spectrum of resistance. For instance, the Trp-2027-Cys substitution in Alopecurus japonicus confers high resistance to FOPs and the DEN herbicide pinoxaden, but no resistance to DIMs like clethodim and sethoxydim.[1] In contrast, the Ile-1781-Leu mutation provides broader cross-resistance to FOPs, DENs, and DIMs.[2]

• Non-Target-Site Resistance (NTSR): This form of resistance often involves enhanced metabolism of herbicides by enzyme systems such as cytochrome P450 monooxygenases and glutathione (B108866) S-transferases. NTSR can confer unpredictable cross-resistance patterns, sometimes extending to herbicides with different modes of action. For example, a fenoxaprop-resistant Echinochloa colona population from Mississippi, which did not have a known target-site mutation, was still susceptible to the DIM herbicides clethodim and sethoxydim, suggesting a metabolic resistance mechanism specific to FOPs.[3][4]

Experimental Protocols

The data presented in this guide are derived from robust experimental methodologies designed to accurately assess herbicide resistance.

Whole-Plant Bioassay

A standardized whole-plant bioassay is the cornerstone for determining the level of herbicide resistance. A typical workflow for this assay is outlined below:

References

• 1. Mechanism of resistance to fenoxaprop in Japanese foxtail (Alopecurus japonicus) from China - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cross-Resistance of Japanese Foxtail (Alopecurus japonicus) to ACCase Inhibitors in China | Weed Technology | Cambridge Core [cambridge.org]
• 3. contractlaboratory.com [contractlaboratory.com]
• 4. ars.usda.gov [ars.usda.gov]
• 5. Identification and Mechanism of Echinochloa crus-galli Resistance to Fenoxaprop-p-ethyl with respect to Physiological and Anatomical Differences - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cross-resistance of barnyardgrass [Echinochloa crus-galli (L.) P. Beauv.] to aryloxyphenoxypropionate herbicides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Blackgrass (Alopecurus myosuroides Huds.) Multiple Resistance to ACCase- and ALS-Inhibitors and Its Competition with Winter Wheat - PubMed [pubmed.ncbi.nlm.nih.gov]

Shifting Persistence: A Comparative Look at Fenoxaprop Enantiomers in the Environment

An objective comparison of the environmental fate of fenoxaprop's R- and S-enantiomers, supported by experimental data, reveals significant differences in their persistence. This guide offers researchers and environmental scientists a concise overview of these disparities, detailing the underlying experimental methodologies.

The herbicide fenoxaprop (B166891) is a chiral compound, existing in two enantiomeric forms: the herbicidally active R-(+)-fenoxaprop and the inactive S-(-)-fenoxaprop. While possessing identical physicochemical properties, their biological and environmental behaviors can differ substantially. Understanding the differential persistence of these enantiomers is crucial for accurate environmental risk assessment and the development of more effective and environmentally benign agrochemicals.

Quantitative Comparison of Enantiomer Persistence

Studies consistently demonstrate the enantioselective degradation of fenoxaprop-ethyl (B166152) (the commercial ester form) and its primary active metabolite, fenoxaprop acid, in various environmental matrices. The S-(-)-enantiomer of both compounds has been shown to degrade more rapidly than the R-(+)-enantiomer in soil and water-sediment systems.[1][2][3][4] This preferential degradation is largely attributed to microbial activity.[1][2]

Fenoxaprop-ethyl itself degrades very quickly, often with a half-life of less than a day, into fenoxaprop acid.[3][5][6] The subsequent degradation of fenoxaprop acid enantiomers exhibits more pronounced differences in persistence, as detailed in the table below.

Enantiomer	Environmental Matrix	Half-life (t_1/2) in days	Reference
S-(-)-fenoxaprop acid	Soil	2.03 - 5.17	--INVALID-LINK--[1][2]
R-(+)-fenoxaprop acid	Soil	2.42 - 20.39	--INVALID-LINK--[1][2]
S-(-)-fenoxaprop acid	Water-Sediment	Faster than R-enantiomer (t_1/2 = 6.4 - 12.4 days for the mixture)	--INVALID-LINK--[3]
R-(+)-fenoxaprop acid	Water-Sediment	Slower than S-enantiomer (t_1/2 = 6.4 - 12.4 days for the mixture)	--INVALID-LINK--[3]

Table 1: Comparative half-lives of fenoxaprop acid enantiomers in soil and water-sediment systems.

Experimental Protocols

The evaluation of the environmental persistence of fenoxaprop enantiomers typically involves laboratory incubation studies under controlled conditions. The following outlines a general methodology synthesized from published research.

1. Sample Preparation and Fortification:

• Soil/Sediment: Fresh soil or sediment samples are collected, passed through a sieve to ensure homogeneity, and characterized for properties such as pH, organic matter content, and texture.

• Fortification: Samples are fortified with a solution of either racemic fenoxaprop-ethyl or fenoxaprop acid, or with enantiomerically pure R-(+)- or S-(-)-forms. The solvent is allowed to evaporate before the start of the incubation.

2. Incubation:

• Conditions: The treated samples are incubated in the dark at a controlled temperature and moisture level to simulate environmental conditions.

• Sterile Control: To distinguish between biotic and abiotic degradation, a parallel set of sterilized samples (e.g., by autoclaving) is often included.[1][2]

• Sampling: Sub-samples are collected at predetermined time intervals over the course of the experiment.

3. Extraction:

• The fenoxaprop enantiomers and their metabolites are extracted from the soil or water/sediment samples using an appropriate organic solvent or solvent mixture.

• Solid-liquid extraction is a common technique for soil samples.[7]

• The resulting extracts are then concentrated and may undergo a clean-up step to remove interfering substances.

4. Chiral Analysis:

• Chromatography: The enantiomers in the extracts are separated and quantified using chiral High-Performance Liquid Chromatography (HPLC).[1][4]

• Chiral Column: A specialized chiral column, such as one with an amylose-based stationary phase (e.g., amylose (B160209) tri-(3,5-dimethylphenylcarbamate)), is essential for the separation of the R- and S-enantiomers.[1][4]

• Detection: Detection is typically achieved using a UV detector or a more sensitive technique like Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).[7][8]

5. Data Analysis:

• The degradation kinetics for each enantiomer are determined by plotting their concentration over time.

• The data are often fitted to a first-order kinetic model to calculate the half-life (t_1/2) of each enantiomer.[5][7]

Experimental Workflow Diagram

Caption: Workflow for studying fenoxaprop enantiomer persistence.

Degradation Pathway

The degradation of fenoxaprop-ethyl primarily proceeds through hydrolysis of the ester bond to form fenoxaprop acid.[9] Further degradation can occur through cleavage of the ether linkage. The main metabolites identified in environmental studies are fenoxaprop acid (FA) and 6-chloro-2,3-dihydrobenzoxazol-2-one (CDHB).[1][2] The formation of FA from fenoxaprop-ethyl is also an enantioselective process.[1]

Caption: Simplified degradation pathway of fenoxaprop-ethyl enantiomers.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Persistence of herbicide fenoxaprop ethyl and its acid metabolite in soil and wheat crop under Indian tropical conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Degradation of Fenoxaprop-p-Ethyl and Its Metabolite in Soil and Wheat Crops - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. epa.gov [epa.gov]
• 9. Evolution of toxicity upon hydrolysis of fenoxaprop-p-ethyl - PubMed [pubmed.ncbi.nlm.nih.gov]

Validation of Analytical Methods for (-)-Fenoxaprop: A Comparative Guide Based on SANTE Guidelines

This guide provides a comprehensive overview and comparison of analytical methods for the quantification of the herbicide (-)-Fenoxaprop, with a focus on validation according to the European Commission's SANTE/11312/2021 guidelines.[1][2][3] This document is intended for researchers, scientists, and drug development professionals involved in pesticide residue analysis.

(-)-Fenoxaprop is the herbicidally active enantiomer of Fenoxaprop-p-ethyl (B1329639), a post-emergence herbicide used to control grassy weeds in various crops.[4] Ensuring the reliability and comparability of analytical data for monitoring its residues is crucial for consumer safety and regulatory compliance. The SANTE guidelines provide a framework for the validation of methods used for the official control of pesticide residues in food and feed.[1][5]

Comparative Performance of Analytical Methods for Fenoxaprop

The following table summarizes the performance of different analytical methods for the determination of Fenoxaprop-p-ethyl and its metabolites, evaluated against key validation parameters stipulated by the SANTE guidelines.

Validation Parameter	Method 1: LC-MS/MS in Water	Method 2: LC-MS/MS in Soil	Method 3: GC-MS in Rice	Method 4: Spectrophotometry in Grains	SANTE/11312/2021 Guideline
Linearity	Data not provided in the report.	Data not provided in the report.	Not explicitly stated.	2-24 µg/mL[6]	Typically, a correlation coefficient (r) > 0.99 is expected.
Accuracy (Recovery)	70-120%[7]	70-120%[8]	76-86% (parent compound), 90-103% (metabolites)[4]	84-98%[6]	Mean recovery should be within 70-120%.
Precision (RSD)	≤20%[7]	≤20%[8]	3-11% (parent compound), 6-17% (metabolites)[4]	Not explicitly stated for repeatability.	Repeatability RSD ≤ 20%.
Limit of Detection (LOD)	Not reported.[7]	Not reported.[8]	0.01 mg/kg[4]	0.20 µg/mL[6]	The lowest concentration at which the analyte can be detected.
Limit of Quantification (LOQ)	0.5 ng/mL[7]	10 ng/g[8]	0.05 mg/kg[4]	0.67 µg/mL[6]	The lowest concentration at which the analyte can be quantified with acceptable accuracy and precision.

Experimental Protocols

Below are detailed methodologies for key experiments in the validation of an analytical method for (-)-Fenoxaprop, designed to be compliant with SANTE guidelines.

1. Sample Preparation (QuEChERS-based for solid matrices)

A modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is often employed for the extraction of Fenoxaprop from solid matrices.

• Homogenization: A representative 10-15 g sample is homogenized.

• Extraction: The homogenized sample is placed in a 50 mL centrifuge tube with 10 mL of water and 10 mL of acetonitrile (B52724). The tube is shaken vigorously for 1 minute.

• Partitioning: A salt mixture, typically containing magnesium sulfate, sodium chloride, and citrates, is added to induce phase separation. The tube is again shaken vigorously and then centrifuged.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the upper acetonitrile layer is transferred to a micro-centrifuge tube containing a cleanup sorbent (e.g., PSA, C18) and magnesium sulfate. The tube is vortexed and centrifuged.

• Final Extract: The supernatant is collected, and the solvent is evaporated and reconstituted in a suitable solvent for instrumental analysis.

2. Instrumental Analysis (LC-MS/MS)

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a common technique for the sensitive and selective determination of Fenoxaprop.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column is typically used.

  • Mobile Phase: A gradient elution with a mixture of water (often with a modifier like formic acid or ammonium (B1175870) formate) and an organic solvent (e.g., methanol (B129727) or acetonitrile).

  • Flow Rate: A typical flow rate is around 0.3-0.5 mL/min.

  • Injection Volume: 5-10 µL.

• Mass Spectrometric Conditions:

  • Ionization Mode: Electrospray ionization (ESI) in negative mode is often suitable for Fenoxaprop.

  • Multiple Reaction Monitoring (MRM): At least two specific precursor-to-product ion transitions are monitored for quantification and confirmation to ensure selectivity and compliance with SANTE guidelines.

Workflow and Logical Relationships

The following diagrams illustrate the key workflows in the validation of an analytical method for (-)-Fenoxaprop according to SANTE guidelines.

Caption: Workflow for analytical method validation according to SANTE guidelines.

Caption: A typical experimental workflow for the analysis of (-)-Fenoxaprop in food matrices.

References

• 1. EURL | Residues of Pesticides | Analytical Quality Control and Method Validation Procedures for Pesticide Residues Analysis in Food and Feed [eurl-pesticides.eu]
• 2. EUROPE - COM: Update of the analytical guidance document for residues - Lynxee consulting [lynxee.consulting]
• 3. Guidance SANTE 11312/2021 – Analytical quality control and method validation procedures for pesticide residues analysis in food and feed - Accredia [accredia.it]
• 4. qascf.com [qascf.com]
• 5. EURL | Residues of Pesticides | DG-SANTE Guidance Documents [eurl-pesticides.eu]
• 6. Spectrophotometric method for the determination of fenoxaprop-p-ethyl herbicide in wheat and barley grains using charge transfer complex. | [Sarhad Journal of Agriculture • 2012] | PSA • ID 4776 [psa.pastic.gov.pk]
• 7. epa.gov [epa.gov]
• 8. epa.gov [epa.gov]

Differential metabolism of fenoxaprop enantiomers in resistant vs susceptible plants

A deep dive into the metabolic pathways that distinguish herbicide-resistant and susceptible plant species, with a focus on the differential processing of fenoxaprop (B166891) enantiomers. This guide provides a comparative analysis supported by experimental data, detailed protocols, and pathway visualizations.

The widespread use of aryloxyphenoxypropionate (APP) herbicides, such as fenoxaprop-ethyl, has led to the evolution of resistance in many weed species. One of the key mechanisms underlying this resistance is the enhanced metabolic detoxification of the herbicide in resistant plants compared to their susceptible counterparts. Fenoxaprop-ethyl is a chiral herbicide, with the R-enantiomer (fenoxaprop-P-ethyl) possessing the primary herbicidal activity. Understanding the differential metabolism of these enantiomers is crucial for developing effective and sustainable weed management strategies.

Enhanced Metabolism: The Cornerstone of Resistance

In susceptible plants, fenoxaprop-P-ethyl is hydrolyzed to its phytotoxic form, fenoxaprop acid, which inhibits the acetyl-CoA carboxylase (ACCase) enzyme, a critical component in fatty acid biosynthesis. This disruption of lipid synthesis ultimately leads to plant death. However, resistant plants have evolved sophisticated metabolic systems to rapidly detoxify the herbicide, often before it can reach its target site.

The primary enzymes implicated in this enhanced metabolism are cytochrome P450 monooxygenases (CYP450s) and glutathione (B108866) S-transferases (GSTs).[1] These enzymes catalyze reactions that modify the herbicide molecule, rendering it non-toxic and facilitating its sequestration or further degradation. While the R-enantiomer is the active herbicide, the metabolic fate of the S-enantiomer in plants is less understood. Studies in other biological systems suggest that enantioselective metabolism does occur, but detailed comparative data in resistant and susceptible plants remains an area for further research.

Quantitative Comparison of Fenoxaprop-P-ethyl Metabolism

The following table summarizes the quantitative differences in the metabolism of fenoxaprop-P-ethyl in resistant (NTSR - Non-Target-Site Resistance) and susceptible (S) biotypes of the weed species Alopecurus myosuroides (blackgrass). The data highlights the dynamics of the formation and degradation of the active metabolite, fenoxaprop-P acid.

Time After Treatment (hours)	Mean Fenoxaprop-P Acid Concentration (µg/g fresh weight) in Alopecurus myosuroides
Susceptible (S)
2	3.23
8	5.95
24	7.12
48	3.07
96	1.62

Data adapted from a study on fenoxaprop-P-ethyl metabolism in Alopecurus myosuroides.[2]

The data indicates that while the initial hydrolysis of fenoxaprop-P-ethyl to fenoxaprop-P acid is similar across susceptible and resistant biotypes, the subsequent degradation of the toxic acid is significantly faster in the resistant plants. At 24 hours post-treatment, the concentration of fenoxaprop-P acid is markedly lower in the resistant biotypes, demonstrating their enhanced detoxification capacity.

Metabolic Pathways and Experimental Workflow

To visualize the metabolic processes and the experimental approach to studying them, the following diagrams are provided.

Caption: Metabolic pathway of fenoxaprop-P-ethyl in plants.

References

• 1. Metabolism-Based Herbicide Resistance and Cross-Resistance in Crop Weeds: A Threat to Herbicide Sustainability and Global Crop Production - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Is (-)-Fenoxaprop more susceptible to microbial degradation than (+)-Fenoxaprop?

A comprehensive review of scientific literature indicates that the (-)-fenoxaprop enantiomer is more susceptible to microbial degradation than its (+)-fenoxaprop counterpart. This phenomenon, known as enantioselective degradation, has been observed in various environmental matrices, including soil and aquatic sediments. The differentiation in degradation rates is primarily attributed to the stereospecificity of microbial enzymes.

Fenoxaprop (B166891) is a chiral herbicide, existing as two stereoisomers (enantiomers): the herbicidally active R-(+)-fenoxaprop and the inactive S-(-)-fenoxaprop. While both enantiomers share the same physicochemical properties, their biological behavior, including their breakdown by microorganisms, can differ significantly.

Quantitative Comparison of Degradation Rates

Studies have consistently shown that the S-(-)-enantiomer of fenoxaprop and its primary metabolite, fenoxaprop acid, degrade at a faster rate in soil environments. This preferential degradation is a microbially driven process, as sterilized control experiments do not exhibit the same level of enantioselectivity.

A key study investigating the degradation of fenoxaprop-ethyl (B166152) (the ethyl ester of fenoxaprop) and its metabolite fenoxaprop acid in three different soil types provides concrete evidence of this stereoselective degradation. The half-lives of the S-(-) and R-(+) enantiomers of fenoxaprop acid were determined, highlighting the more rapid degradation of the S-(-) form.[1]

Enantiomer	Soil Type 1 Half-life (days)	Soil Type 2 Half-life (days)	Soil Type 3 Half-life (days)
S-(-)-fenoxaprop acid	2.03	3.58	5.17
R-(+)-fenoxaprop acid	2.42	10.79	20.39

Data sourced from Zhang et al., 2010.[1]

In aquatic environments, similar trends have been observed. In water-sediment microcosms, the herbicidally inactive S-enantiomer of fenoxaprop-ethyl was found to degrade faster.[2][3] The primary degradation product, fenoxaprop, also exhibited faster degradation of the S-enantiomer, with half-lives ranging from 6.4 to 12.4 days.[2][3] This enantioselectivity was attributed to microbial activity.[2][3]

Experimental Protocols

The determination of the enantioselective degradation of fenoxaprop involves a series of precise experimental steps, from soil sample incubation to chiral analysis.

Soil Incubation and Sample Preparation

• Soil Collection and Preparation: Soil samples are collected from relevant agricultural fields. They are typically sieved to ensure homogeneity and pre-incubated to stabilize microbial activity.

• Herbicide Application: A racemic mixture of fenoxaprop-ethyl is applied to the soil samples at a predetermined concentration.

• Incubation: The treated soil samples are incubated under controlled conditions of temperature and moisture to facilitate microbial degradation. Control samples with sterilized soil are also prepared to distinguish between microbial and abiotic degradation.

• Sampling: Sub-samples are collected at various time intervals throughout the incubation period.

• Extraction: The fenoxaprop-ethyl and its metabolites are extracted from the soil samples using an appropriate organic solvent. The extracts are then cleaned up and concentrated for analysis.

Chiral High-Performance Liquid Chromatography (HPLC) Analysis

The separation and quantification of the individual enantiomers of fenoxaprop and fenoxaprop acid are achieved using chiral HPLC.

• Chiral Column: A specialized chiral column, such as one with an amylose-based stationary phase (e.g., amylose (B160209) tris(3,5-dimethylphenylcarbamate)), is used to separate the enantiomers.[1]

• Mobile Phase: A suitable mobile phase, typically a mixture of hexane (B92381) and an alcohol like isopropanol (B130326) or ethanol, is used to carry the sample through the column.

• Detection: A UV detector is commonly employed to detect and quantify the separated enantiomers as they elute from the column.

• Quantification: The peak areas of the two enantiomers are used to determine their respective concentrations at each sampling time point, allowing for the calculation of their degradation rates and half-lives.

Microbial Degradation Pathway

The initial and critical step in the microbial degradation of fenoxaprop-ethyl is the hydrolysis of the ester bond to form fenoxaprop acid. This reaction is catalyzed by microbial esterase enzymes. The enantioselectivity observed in the degradation of fenoxaprop-ethyl suggests that these esterases preferentially act on the S-(-)-enantiomer.

Further degradation of fenoxaprop acid can occur, leading to the cleavage of the ether bond and subsequent breakdown of the aromatic rings. The entire process is a result of the metabolic activity of various soil microorganisms.

Visualizing the Process

To better understand the experimental workflow and the initial degradation step, the following diagrams are provided.

Figure 1: Experimental workflow for assessing the enantioselective microbial degradation of fenoxaprop.

Figure 2: Initial step in the enantioselective microbial degradation of fenoxaprop-ethyl.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Comparative Toxicity of Fenoxaprop and its Metabolites in Aquatic Environments: A Guide for Researchers

A comprehensive analysis of the ecotoxicological impact of the herbicide fenoxaprop (B166891) and its primary degradation products on aquatic life reveals varying degrees of toxicity across different trophic levels. This guide synthesizes available experimental data to provide a comparative overview for researchers, scientists, and drug development professionals, offering insights into the environmental fate and effects of this widely used agricultural chemical.

Fenoxaprop, an aryloxyphenoxypropionate herbicide, is valued for its efficacy in controlling grass weeds. However, its potential impact on non-target aquatic organisms is a critical area of environmental research. Upon entering aquatic systems, fenoxaprop-p-ethyl (B1329639) undergoes transformation, yielding several metabolites that may also exert toxic effects. Understanding the comparative toxicity of the parent compound and these metabolites is essential for a thorough environmental risk assessment.

Quantitative Toxicity Data

The acute toxicity of fenoxaprop-p-ethyl and its principal metabolites to various aquatic organisms is summarized below. The data, presented as median lethal concentration (LC50) for fish and median effective concentration (EC50) for invertebrates and algae, highlight the differences in sensitivity among species and the relative toxicity of the degradation products.

Compound	Test Organism	Endpoint (Duration)	Toxicity Value (mg/L)
Fenoxaprop-p-ethyl (FEN)	Danio rerio (Zebrafish)	96-h LC50	0.23[1]
Fenoxaprop-ethyl (B166152) (FE)	Oncorhynchus mykiss (Rainbow Trout)	96-h LC50	0.57
Fenoxaprop-ethyl (FE)	Daphnia magna (Water Flea)	48-h EC50	0.56
Fenoxaprop-ethyl (FE)	Scenedesmus subspicatus (Green Algae)	72-h EC50	0.51
Fenoxaprop acid (FA)	Scenedesmus obliquus (Green Algae)	-	Enantioselective toxicity observed[2]
6-chloro-2,3-dihydrobenzoxazol-2-one (CDHB)	Bufo gargarizans (Toad Tadpole)	96-h LC50	30.4[2]
4-[(6-chloro-2-benzoxazolyl)oxy] phenol (B47542) (CBOP)	Daphnia magna (Water Flea)	48-h EC50	1.49-1.64[3]
Hydroquinone	Daphnia magna (Water Flea)	48-h EC50	0.25-0.28[3]

A study on zebrafish established a qualitative order of acute toxicity for fenoxaprop-ethyl and its metabolites as follows: Fenoxaprop-ethyl (FE) > 6-chloro-2,3-dihydrobenzoxazol-2-one (CDHB) > ethyl-2-(4-hydroxyphenoxy)propanoate (EHPP) > fenoxaprop acid (FA) > 2-(4-hydroxyphenoxy)propanoic acid (HPPA).[1][2][4] This indicates that while the parent compound is the most toxic, some metabolites still pose a significant risk to aquatic vertebrates. Notably, certain phototransformation products of fenoxaprop-p-ethyl, such as CBOP and hydroquinone, have been shown to be more toxic to Daphnia magna than the parent compound.[3]

Experimental Protocols

The toxicity data presented are primarily derived from standardized ecotoxicological tests, following guidelines from the Organisation for Economic Co-operation and Development (OECD). Below are detailed summaries of the methodologies typically employed for the key experiments cited.

Fish Acute Toxicity Test (OECD 203)

This test evaluates the lethal concentration of a substance to fish over a 96-hour exposure period.

• Test Organism: Zebrafish (Danio rerio) are commonly used due to their rapid development and well-characterized genetics.[5]

• Test Conditions: Newly fertilized eggs are exposed to a range of test concentrations in a static or semi-static system.[6] Water temperature, pH, and dissolved oxygen levels are maintained within a narrow range.[7]

• Exposure: At least five concentrations of the test substance are used, along with a control group.[8] Twenty embryos are typically exposed per concentration.[6]

• Observations: Mortality is the primary endpoint, recorded at 24, 48, 72, and 96 hours.[8] Indicators of lethality in embryos include coagulation of fertilized eggs, lack of somite formation, non-detachment of the tail, and lack of heartbeat.[6][7]

• Data Analysis: The LC50 value, the concentration estimated to be lethal to 50% of the test organisms, is calculated at the end of the 96-hour period.[6]

Daphnia sp. Acute Immobilisation Test (OECD 202)

This test assesses the concentration of a substance that immobilizes 50% of the daphnids within a 48-hour period.

• Test Organism: Daphnia magna, a small freshwater crustacean, is a standard model organism for this assay.[9]

• Test Conditions: The test is conducted in a static system, where the daphnids are exposed to the test substance without renewal of the test solution.[9]

• Exposure: Juvenile daphnids (less than 24 hours old) are exposed to at least five concentrations of the test substance.[9] Typically, four replicates with five daphnids each are used for each concentration and the control.[9]

• Observations: Immobilization, defined as the inability to swim after gentle agitation of the test vessel for 15 seconds, is recorded at 24 and 48 hours.[9]

• Data Analysis: The EC50 value, the concentration estimated to cause immobilization in 50% of the daphnids, is determined at 48 hours.[9]

Algal Growth Inhibition Test (OECD 201)

This test determines the effect of a substance on the growth of freshwater microalgae.

• Test Organism: Pseudokirchneriella subcapitata (formerly Selenastrum capricornutum) or Scenedesmus subspicatus are commonly used green algae species.[10]

• Test Conditions: Exponentially growing algal cultures are exposed to the test substance in a batch culture system for 72 hours under continuous illumination and controlled temperature.[10][11]

• Exposure: The test design typically includes at least five concentrations of the test substance with three replicates per concentration.[12][13]

• Observations: The growth of the algae is measured at 24, 48, and 72 hours by determining the cell concentration or another biomass surrogate.[11]

• Data Analysis: The EC50 value, representing the concentration that causes a 50% reduction in either the growth rate or the yield of the algae compared to the control, is calculated.[13]

Visualizing the Assessment Workflow

The logical flow of a comparative toxicity assessment for a pesticide and its metabolites can be visualized as follows:

Caption: Workflow for comparative aquatic toxicity assessment of a pesticide and its metabolites.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. The enantioselective enrichment, metabolism, and toxicity of fenoxaprop-ethyl and its metabolites in zebrafish - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Acute aquatic toxicity: Zebrafish Embryo Acute Toxicity Test (ZFET) - The Joint Research Centre: EU Science Hub [joint-research-centre.ec.europa.eu]
• 6. oecd.org [oecd.org]
• 7. wko.at [wko.at]
• 8. m.youtube.com [m.youtube.com]
• 9. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]
• 10. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test - Aropha [aropha.com]
• 11. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test | ibacon GmbH [ibacon.com]
• 12. OECD 201: Freshwater Algae and Cyanobacteria Growth Inhibition Test - Analytice [analytice.com]
• 13. shop.fera.co.uk [shop.fera.co.uk]

Enantioselective Bioaccumulation of Fenoxaprop Isomers in Earthworms: A Comparative Analysis

A comprehensive guide for researchers and scientists on the differential uptake and accumulation of fenoxaprop (B166891) enantiomers in Eisenia fetida, benchmarked against other chiral pesticides. This document provides a comparative overview of bioaccumulation data, detailed experimental methodologies, and visual representations of key processes to support ecotoxicological risk assessment and drug development.

The environmental fate and ecotoxicological effects of chiral pesticides are increasingly under scrutiny. Enantiomers of the same compound can exhibit distinct biological activities, toxicities, and degradation pathways. This guide focuses on the enantioselective bioaccumulation of fenoxaprop, an aryloxyphenoxypropionate herbicide, in the earthworm Eisenia fetida, a key bioindicator for soil health. By comparing its behavior with other chiral pesticides, this document aims to provide a valuable resource for researchers in environmental science, toxicology, and drug development.

Comparative Bioaccumulation and Toxicity Data

While data specifically on the enantioselective bioaccumulation of the parent compound fenoxaprop-ethyl (B166152) in earthworms is limited, studies have shown that it is rapidly hydrolyzed in soil and biota to its active metabolite, fenoxaprop acid. Research indicates a significant enantioselectivity in the bioaccumulation of fenoxaprop acid isomers in Eisenia fetida. The R-enantiomer of fenoxaprop has been found to be preferentially accumulated over the S-enantiomer.

This section presents a comparative summary of the bioaccumulation and toxicity of fenoxaprop and other chiral pesticides in earthworms.

Pesticide	Enantiomer with Preferential Bioaccumulation	Bio-concentration Factor (BCF) / Biota-to-Soil Accumulation Factor (BSAF)	Enantiomer Fraction (EF) in Earthworms	Acute Toxicity (LC50) to Eisenia fetida
Fenoxaprop	R-fenoxaprop	BCF: R-fenoxaprop: 1.39, S-fenoxaprop: 0.17	~0.99 (indicating dominance of R-enantiomer)	Fenoxaprop-ethyl: 322.9 µg/g (14-day)
Metalaxyl (B1676325)	S-metalaxyl	BSAF values showed significant differences between racemate and R-metalaxyl treatments.	> 0.5 (indicating enrichment of S-enantiomer)	rac-metalaxyl: 0.022 mg/cm², R-metalaxyl: 0.052 mg/cm² (48-hour filter paper contact test)[1]
Furalaxyl	S-furalaxyl	Not specified	0.55 - 0.60	S-furalaxyl: 1.22 µg/cm², rac-furalaxyl: 2.08 µg/cm², R-furalaxyl: 2.27 µg/cm² (48-hour filter paper contact test)
Benalaxyl (B1667974)	S-(+)-benalaxyl	BSAF < 1 for both enantiomers	~0.6	R-(-)-form: 4.99 µg/cm², rac-form: 5.08 µg/cm², S-(+)-form: 6.66 µg/cm² (48-hour filter paper contact test)[2]
Mandipropamid	S-(+)-mandipropamid	Not specified	> 0.5 (indicating enrichment of S-(+)-isomer)	Not specified
Imidazolinone Herbicides (Imazamox, Imazapic, Imazethapyr)	No significant enantioselectivity observed	BSAF values were negatively correlated with log Kow and positively correlated with soil organic matter.	Not applicable	Not specified[3]

Experimental Protocols

The following is a generalized experimental protocol for assessing the bioaccumulation of chiral pesticides in earthworms, based on OECD Guideline 222 for earthworm reproduction tests and methodologies reported in the scientific literature.

1. Test Organism and Acclimatization:

• Species: Eisenia fetida (adults, with clitellum).

• Acclimatization: Earthworms are acclimatized for at least 24 hours in the control soil under the test conditions.

2. Test Soil Preparation:

• Artificial Soil: Prepared according to OECD Guideline 222, typically consisting of sphagnum peat, kaolin (B608303) clay, and industrial sand. The pH is adjusted using calcium carbonate.

• Spiking: The test substance (racemic mixture and individual enantiomers) is dissolved in a suitable solvent (e.g., acetone) and thoroughly mixed with the soil. The solvent is allowed to evaporate completely before introducing the earthworms. A control group with only the solvent is also prepared.

3. Exposure:

• Test Vessels: Glass containers with perforated lids to allow for air exchange.

• Experimental Setup: A specified number of earthworms (e.g., 10) are introduced into a known mass of the spiked soil (e.g., 500 g).

• Conditions: The test is conducted in a controlled environment with a specific temperature (e.g., 20 ± 2°C) and light/dark cycle (e.g., 16h light/8h dark). The soil moisture is maintained throughout the experiment.

• Duration: The exposure period can vary depending on the objectives, typically ranging from 7 to 28 days.

4. Sample Collection and Analysis:

• Sampling: At predetermined time points, earthworms and soil samples are collected from each test vessel.

• Earthworm Processing: Earthworms are removed from the soil, rinsed with deionized water, and placed on moist filter paper for 24-48 hours to void their gut contents. After gut purging, the earthworms are weighed, euthanized by freezing, and stored at a low temperature (e.g., -20°C) until analysis.

• Extraction: The pesticide residues are extracted from the earthworm and soil samples using an appropriate solvent and extraction technique (e.g., QuEChERS, ultrasonication).

• Chiral Separation and Quantification: The concentrations of the individual enantiomers in the extracts are determined using a chiral high-performance liquid chromatography (HPLC) system coupled with a suitable detector (e.g., mass spectrometer, MS).

5. Data Analysis:

• Bio-concentration Factor (BCF): Calculated as the concentration of the pesticide in the earthworm (ng/g) divided by the concentration in the soil (ng/g).

• Enantiomer Fraction (EF): Calculated as the peak area or concentration of one enantiomer divided by the sum of the peak areas or concentrations of both enantiomers. An EF of 0.5 indicates a racemic mixture, while deviations from 0.5 indicate enantioselectivity.

Visualizing Key Processes

To better understand the experimental process and the concept of enantioselective bioaccumulation, the following diagrams have been generated using Graphviz.

Experimental workflow for assessing enantioselective bioaccumulation.

Logical relationship of enantioselective bioaccumulation in earthworms.

References

• 1. Enantioselective bioaccumulation and toxic effects of metalaxyl in earthworm Eisenia foetida - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Enantioselective acute toxicity and bioaccumulation of benalaxyl in earthworm (Eisenia fedtia). | Sigma-Aldrich [sigmaaldrich.com]
• 3. doc.gruppoaboca.com [doc.gruppoaboca.com]

Verifying the Enantiomeric Purity of Commercial Fenoxaprop-P-Ethyl Standards: A Comparative Guide

For researchers, scientists, and drug development professionals, ensuring the enantiomeric purity of analytical standards is a critical aspect of quality control and accurate quantification. This guide provides a comprehensive overview of the methods used to verify the enantiomeric purity of commercial fenoxaprop-p-ethyl (B1329639) standards, offering a comparison of available products and detailed experimental protocols.

Fenoxaprop-p-ethyl, the R-(+)-enantiomer of fenoxaprop-ethyl (B166152), is the herbicidally active isomer. The S-(-)-enantiomer is considered a non-relevant impurity. Therefore, the precise determination of the enantiomeric ratio in analytical standards is paramount for accurate residue analysis, toxicological studies, and environmental fate investigations. The primary method for this verification is chiral High-Performance Liquid Chromatography (HPLC).

Comparison of Commercial Fenoxaprop-P-Ethyl Standards

Supplier	Product Name/Grade	Stated Purity	Enantiomeric Purity (R:S ratio)
Sigma-Aldrich	Fenoxaprop-P-ethyl, PESTANAL®, analytical standard	≥98.0% (HPLC)	Information available on the lot-specific Certificate of Analysis.
Fenoxaprop-P-ethyl, TraceCERT®	Certified Reference Material	Stated on the Certificate of Analysis.
LGC Standards (Dr. Ehrenstorfer)	Fenoxaprop-P-ethyl	High purity	Typically >98% (R-enantiomer); refer to the lot-specific Certificate of Analysis.
AccuStandard	Fenoxaprop-p-ethyl	Certified Reference Material	Information provided on the Certificate of Analysis.

Note: The enantiomeric ratio in technical grade fenoxaprop-p-ethyl is typically around 98:2 (R:S).[1] Analytical standards are expected to have a higher or equivalent enantiomeric purity. Users must always refer to the lot-specific Certificate of Analysis for the exact enantiomeric purity value.

Experimental Protocol: Chiral HPLC for Enantiomeric Purity

The determination of the enantiomeric purity of fenoxaprop-p-ethyl is primarily achieved through normal-phase chiral High-Performance Liquid Chromatography (HPLC). The following protocol is based on established methods, including those recognized by the Collaborative International Pesticides Analytical Council (CIPAC) and the Food and Agriculture Organization (FAO).[2][3]

Objective: To separate and quantify the R-(+)- and S-(-)-enantiomers of fenoxaprop-ethyl in an analytical standard.

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) system with a UV detector.

Chromatographic Conditions:

Parameter	Recommended Conditions
Chiral Column	A permethylated beta-cyclodextrin (B164692) bonded on a silica (B1680970) gel stationary phase is a commonly used and recommended option.[1][3] An alternative is a cellulose (B213188) tris(3,5-dimethylphenylcarbamate) coated silica gel column (e.g., Chiralcel® OD-H).
Mobile Phase	Isooctane (B107328): 2-propanol : trifluoroacetic acid. A typical starting ratio is 98:2:0.1 (v/v/v). The ratio of isooctane and 2-propanol can be adjusted to optimize the separation.[2]
Flow Rate	Typically 1.0 mL/min, but should be adjusted based on the column dimensions and particle size to achieve optimal separation and reasonable run times.
Column Temperature	Ambient or controlled at a specific temperature (e.g., 25 °C) for improved reproducibility.
Detection Wavelength	237 nm.[3]
Injection Volume	10-20 µL, depending on the concentration of the sample solution.

Procedure:

• Standard and Sample Preparation:

  • Accurately weigh a suitable amount of the fenoxaprop-p-ethyl standard.

  • Dissolve the standard in the mobile phase to prepare a stock solution of a known concentration (e.g., 1 mg/mL).

  • Further dilute the stock solution with the mobile phase to an appropriate working concentration for HPLC analysis (e.g., 10-100 µg/mL).

  • Filter the final solution through a 0.45 µm syringe filter before injection.

• Chromatographic Analysis:

  • Equilibrate the chiral column with the mobile phase until a stable baseline is achieved.

  • Inject the prepared standard solution into the HPLC system.

  • Record the chromatogram for a sufficient time to allow for the elution of both enantiomers. The R-enantiomer (fenoxaprop-p-ethyl) is typically the major peak.

• Data Analysis:

  • Identify the peaks corresponding to the R-(+)- and S-(-)-enantiomers based on their retention times. The elution order may vary depending on the specific chiral stationary phase used.

  • Integrate the peak areas of both enantiomers.

  • Calculate the enantiomeric purity (as a percentage of the desired R-enantiomer) or the enantiomeric excess (e.e.) using the following formulas:

  Enantiomeric Purity (% R) = [Area(R) / (Area(R) + Area(S))] x 100

  Enantiomeric Excess (% e.e.) = [|Area(R) - Area(S)| / (Area(R) + Area(S))] x 100

  Where:

  • Area(R) is the peak area of the R-enantiomer.

  • Area(S) is the peak area of the S-enantiomer.

Experimental Workflow

The following diagram illustrates the logical workflow for verifying the enantiomeric purity of a commercial fenoxaprop-p-ethyl standard.

Workflow for Enantiomeric Purity Verification.

This guide provides a framework for the objective comparison and verification of the enantiomeric purity of commercial fenoxaprop-p-ethyl standards. By following the detailed experimental protocol and utilizing high-quality certified reference materials, researchers can ensure the accuracy and reliability of their analytical results.

References

• 1. fao.org [fao.org]
• 2. Fenoxaprop-P-ethyl [cipac.org]
• 3. Fenoxaprop-P-ethyl [484] Determination of enantiomeric purity [cipac.org]

Safety & Regulatory Compliance

Proper Disposal of Fenoxaprop, (-)-: A Guide for Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of Fenoxaprop, (-)-, a selective herbicide. The following procedures are designed to ensure the safety of laboratory personnel and to minimize environmental impact, adhering to best practices for chemical waste management.

I. Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be aware of the potential hazards associated with Fenoxaprop, (-)- and to take appropriate safety measures.

Personal Protective Equipment (PPE): All personnel handling Fenoxaprop, (-)- must wear the following PPE to prevent exposure:

• Eye Protection: Safety goggles with side-shields.[1]

• Hand Protection: Protective, chemical-resistant gloves.[1][2]

• Skin and Body Protection: Impervious clothing to avoid skin contact.[1]

• Respiratory Protection: A suitable respirator should be used, especially in areas with inadequate ventilation or when dealing with dust or aerosols.[1]

Engineering Controls:

• Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors, mists, or dust.[1][2]

• Ensure that a safety shower and an eye wash station are readily accessible.[1]

II. Spill Management

In the event of a spill, immediate and appropriate action is necessary to contain the material and prevent further contamination.

Spill Containment and Cleanup:

• Evacuate and Secure: Evacuate non-essential personnel from the spill area.[1][2]

• Ventilate: Ensure adequate ventilation.[1]

• Containment: Prevent the spill from spreading and keep it away from drains, water courses, and soil.[1][3]

• Absorption: For liquid spills, absorb the material using an inert, liquid-binding material such as diatomite or universal binders.[1] For solid spills, carefully sweep or vacuum the material and place it into a suitable container for disposal.[3]

• Decontamination: Decontaminate the affected surfaces and equipment by scrubbing with alcohol.[1]

• Disposal: Dispose of all contaminated materials, including absorbents and cleaning supplies, as hazardous waste according to the procedures outlined in Section IV.[1]

III. Quantitative Data Summary

While specific quantitative limits for disposal are determined by local regulations, the following table summarizes key toxicity data for Fenoxaprop-P-ethyl, which is crucial for understanding its environmental impact and handling requirements.

Parameter	Value	Species	Exposure Time	Reference
Aquatic Toxicity (Fish)
LC50	0.39 mg/l	Oncorhynchus mykiss (rainbow trout)	96 h	[3]
LC50	0.19 mg/l	Lepomis macrochirus (Bluegill sunfish)	96 h	[3]
NOEC (Chronic)	0.036 mg/l	Oncorhynchus mykiss (rainbow trout)	91 d	[3]
Aquatic Toxicity (Invertebrates)
EC50	> 1.058 mg/l	Daphnia magna (Water flea)	48 h	[3]
NOEC (Chronic)	0.22 mg/l	Daphnia (water flea)	21 d	[3]
Aquatic Toxicity (Plants)
EC50	0.54 mg/l	Raphidocelis subcapitata (freshwater green alga)	72 h	[3]

LC50: Lethal Concentration, 50%. The concentration of a chemical which kills 50% of a sample population. EC50: Effective Concentration, 50%. The concentration of a chemical that causes a specified effect in 50% of a sample population. NOEC: No Observed Effect Concentration. The highest tested concentration of a substance at which no statistically significant effect is observed.

IV. Step-by-Step Disposal Procedure

The proper disposal of Fenoxaprop, (-)- and its containers must be conducted in compliance with all applicable federal, state, and local regulations.[1][3] Remaining quantities of the material and any uncleaned empty packaging are to be considered hazardous waste.[4]

• Waste Identification and Segregation:

  • Identify all waste materials containing Fenoxaprop, (-)-, including the pure substance, contaminated solutions, and any contaminated lab supplies (e.g., gloves, absorbent materials, glassware).

  • Segregate this waste from other laboratory waste streams to prevent cross-contamination.

• Waste Containerization:

  • Use a dedicated, properly labeled, and sealable hazardous waste container for all Fenoxaprop, (-)- waste.[2] The container should be in good condition and compatible with the chemical.

  • The label should clearly indicate "Hazardous Waste" and identify the contents, including "Fenoxaprop".

• Container Management:

  • Keep the waste container tightly sealed when not in use.[1]

  • Store the container in a cool, well-ventilated, and designated hazardous waste accumulation area.[1][5]

  • Keep the waste container away from direct sunlight and sources of ignition.[1]

• Disposal of Empty Containers:

  • Do not reuse empty Fenoxaprop, (-)- containers for any purpose.[3][6]

  • Completely empty the container before disposal.[3]

  • Rinse the empty container thoroughly. The rinse water should be collected and treated as hazardous waste.[3][7]

  • Dispose of the cleaned, empty container in accordance with institutional and local regulations, which may include sanitary landfill or incineration.[3]

• Arranging for Final Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for the pickup and final disposal of the waste.

  • Provide the waste contractor with all necessary information about the waste material, including the Safety Data Sheet (SDS).

Important Considerations:

• Regulatory Compliance: State and local regulations for hazardous waste disposal may be more stringent than federal requirements. Always consult with your local authorities.[3][6]

• Environmental Protection: Never pour Fenoxaprop, (-)- or its solutions down the sink, toilet, or any drain.[6] This substance is very toxic to aquatic life with long-lasting effects.[2][5] Prevent any release into the environment.[1][2]

V. Experimental Workflow and Logical Relationships

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Fenoxaprop, (-)- in a laboratory setting.

Caption: Workflow for the safe handling and disposal of Fenoxaprop waste.

References

• 1. hoelzel-biotech.com [hoelzel-biotech.com]
• 2. echemi.com [echemi.com]
• 3. s3-us-west-1.amazonaws.com [s3-us-west-1.amazonaws.com]
• 4. ag.fmc.com [ag.fmc.com]
• 5. rightlineusa.com [rightlineusa.com]
• 6. epa.gov [epa.gov]
• 7. Disposal of Pesticides [npic.orst.edu]

Personal protective equipment for handling Fenoxaprop, (-)-

This guide provides crucial safety and logistical information for laboratory professionals handling Fenoxaprop, (-)-. It is designed to be a primary resource for ensuring safe operational procedures and proper disposal, fostering a secure research environment.

Personal Protective Equipment (PPE)

When handling Fenoxaprop, (-)-, it is imperative to use appropriate personal protective equipment to minimize exposure and ensure personal safety. The recommended PPE includes:

• Eye Protection: Wear safety goggles with side-shields.[1]

• Hand Protection: Chemical-resistant gloves are required.[1][2] Nitrile rubber gloves are a suitable option.[2] Always inspect gloves before use and wash hands after handling.[3]

• Skin and Body Protection: Impervious clothing, such as a lab coat or overalls, is necessary.[1] For tasks with a risk of splashing, wear a chemical-resistant apron. Wear long-sleeved shirts, long pants, and shoes with socks.[2]

• Respiratory Protection: Use a suitable respirator if there is a risk of inhaling dust or aerosols, or if working in an area with inadequate ventilation.[1][3]

Table 1: Recommended Personal Protective Equipment for Fenoxaprop, (-)-

Body Part	Recommended PPE	Specifications
Eyes/Face	Safety Goggles	With side-shields, conforming to EN 166 (EU) or NIOSH (US).[3]
Hands	Protective Gloves	Chemical-resistant, such as nitrile rubber.[2]
Body	Impervious Clothing	Long-sleeved shirt, long pants, and a lab coat.[1][2]
Respiratory	Respirator	Use in case of dust/aerosol formation or inadequate ventilation.[1][3]

Emergency Procedures and First Aid

Immediate and appropriate first aid is critical in the event of accidental exposure to Fenoxaprop, (-)-.

Table 2: First Aid Measures for Fenoxaprop, (-)- Exposure

Exposure Route	First Aid Instructions
Inhalation	Move the person to fresh air. If breathing is difficult, provide artificial respiration. Seek immediate medical attention.[1][2]
Skin Contact	Immediately wash the affected area with plenty of soap and water.[2][4] Remove contaminated clothing and wash it before reuse.[2][3] If skin irritation or a rash occurs, get medical advice.[2][3]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][5] Remove contact lenses if present and easy to do.[5] Seek immediate medical attention.[1]
Ingestion	Do NOT induce vomiting.[1][2] Rinse the mouth with water.[3][4] Never give anything by mouth to an unconscious person.[1] Seek immediate medical attention.[1][2]

Handling and Storage Protocols

Proper handling and storage are essential to maintain the chemical's integrity and prevent accidents.

• Handling:

  • Work in a well-ventilated area.[1][3]

  • Avoid contact with skin and eyes.[1][3]

  • Avoid the formation of dust and aerosols.[1][3]

  • Wash hands thoroughly after handling.[6]

  • Do not eat, drink, or smoke in the handling area.[5]

• Storage:

  • Store in a cool, dry, and well-ventilated place.[2]

  • Keep the container tightly closed.[1]

  • Store away from incompatible materials such as strong oxidizing agents.[5]

  • Keep away from food, drink, and animal feedingstuffs.[2]

Spill Management and Disposal Plan

In the event of a spill, a clear and immediate plan of action is necessary to contain and clean the area safely.

Experimental Protocol for Spill Cleanup:

• Evacuate and Secure the Area: Immediately evacuate personnel from the spill area.[1] Remove all sources of ignition.[2][3]

• Don Appropriate PPE: Before entering the spill area, ensure you are wearing the full recommended PPE, including respiratory protection.[1]

• Contain the Spill: Prevent further leakage or spillage if it is safe to do so.[1] Use an inert absorbent material like sand, earth, or universal binders to contain the spill.[1][2]

• Clean the Spill: Carefully sweep or scoop up the absorbed material and place it into a suitable, labeled container for disposal.[2]

• Decontaminate the Area: Clean the spill area thoroughly with a suitable solvent, such as alcohol, and then wash with soap and water.[1]

• Dispose of Waste: Dispose of the contaminated materials and waste in accordance with federal, state, and local regulations.[1][2] Do not allow the substance to enter drains or watercourses.[1][2]

Disposal:

• Dispose of Fenoxaprop, (-)- and its containers in accordance with all applicable local, state, and federal regulations.[1][2]

• Do not contaminate water, food, or feed by storage or disposal.[7]

• Contaminated packaging should be disposed of in the same manner as the product.[1]

Fenoxaprop, (-)- Spill Response Workflow

Caption: Workflow for a safe and effective response to a Fenoxaprop, (-)- spill.

References

• 1. hoelzel-biotech.com [hoelzel-biotech.com]
• 2. s3-us-west-1.amazonaws.com [s3-us-west-1.amazonaws.com]
• 3. echemi.com [echemi.com]
• 4. cdn.chemservice.com [cdn.chemservice.com]
• 5. rightlineusa.com [rightlineusa.com]
• 6. s3-us-west-1.amazonaws.com [s3-us-west-1.amazonaws.com]
• 7. dnr.wisconsin.gov [dnr.wisconsin.gov]